1-(4-Trifluoromethylphenyl)cyclopentanamine HCl

Core Science & Biosynthesis

Technical Whitepaper: Structural, Synthetic, and Pharmacological Profiling of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl

Executive Summary

1-(4-Trifluoromethylphenyl)cyclopentanamine HCl is a highly specialized arylcycloalkylamine derivative utilized primarily as an advanced intermediate in medicinal chemistry and a reference standard in neuropharmacological research[1]. By integrating a conformationally restricted cyclopentane ring with a highly lipophilic para-trifluoromethylphenyl moiety, this compound serves as a powerful structural probe for investigating monoamine transporter dynamics and central nervous system (CNS) receptor affinities. This whitepaper provides an authoritative breakdown of its physicochemical properties, self-validating synthetic pathways, and in vitro pharmacological workflows.

Structural Architecture & Physicochemical Profiling

The molecular architecture of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl is defined by a central sp3-hybridized quaternary carbon (C1 of the cyclopentane ring) bonded simultaneously to a primary amine and a substituted aromatic ring. The presence of the trifluoromethyl (-CF3) group at the para position significantly alters the electron density of the phenyl ring via strong inductive electron withdrawal, while simultaneously expanding the molecule's hydrophobic surface area.

The freebase form of this compound is registered under CAS number 160001-93-4[1]. The conversion to the hydrochloride (HCl) salt is a critical formulation step that enhances aqueous solubility, prevents oxidative degradation of the primary amine, and provides a stable crystalline solid for precise gravimetric dosing in biological assays.

Table 1: Quantitative Physicochemical Parameters

Parameter	Value	Source / Method
CAS Number (Freebase)	160001-93-4	Chemical Registry[1]
Molecular Formula (Salt)	C₁₂H₁₄F₃N • HCl	Theoretical
Monoisotopic Mass (Freebase)	229.107 Da	PubChemLite[2]
Molecular Weight (Salt)	265.70 g/mol	Calculated
Predicted XlogP	2.7	PubChemLite[2]
Hydrogen Bond Donors	3 (Ammonium Salt)	Structural Analysis

Rational Design & Structure-Activity Relationship (SAR)

The 1-arylcyclopentanamine scaffold is a well-documented pharmacophore in the development of psychoactive compounds and monoamine modulators[3]. The structural design of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl leverages two critical SAR principles:

• Conformational Restriction (Cyclopentane Ring): Unlike flexible linear alkylamines, the cyclopentane ring locks the spatial orientation of the amine relative to the aromatic ring. This rigid geometry is crucial for precise docking within the transmembrane domains of monoamine transporters. Furthermore, the unique structural properties of the cycloalkylamine moiety provide a versatile platform for creating complex organic molecules with specific stereochemical configurations[4].

• Lipophilic Bulk (4-CF3 Substitution): The -CF3 group is a classic bioisostere for halogens. When placed at the para position of an arylalkylamine, it drastically increases lipophilicity (driving blood-brain barrier penetration) and sterically biases the molecule's affinity toward the Serotonin Transporter (SERT) over the Dopamine Transporter (DAT).

Validated Synthesis Methodology

The synthesis of the 1-arylcyclopentanamine scaffold is effectively achieved starting from commercially available cyclopentanone[5]. To ensure scientific integrity, the following workflow is designed as a self-validating system , where the success of each step is empirically verified before progression.

Fig 1: Self-validating synthesis workflow for 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl.

Step-by-Step Experimental Protocol

Step 1: Nucleophilic Addition (Grignard Reaction)

• Procedure: Under an inert argon atmosphere, slowly add 1.1 equivalents of 4-(trifluoromethyl)phenylmagnesium bromide to a stirred solution of cyclopentanone in anhydrous Tetrahydrofuran (THF) at 0°C. Quench with saturated aqueous NH₄Cl after 2 hours.

• Causality: The highly nucleophilic Grignard reagent attacks the electrophilic carbonyl carbon. Maintaining the reaction at 0°C suppresses unwanted side reactions, such as the enolization or aldol condensation of cyclopentanone.

• Self-Validation (QC): Perform Thin-Layer Chromatography (TLC) using Hexane:Ethyl Acetate (8:2). The reaction is complete when the UV-inactive ketone spot disappears and a new, highly UV-active spot (the tertiary alcohol) appears.

Step 2: Ritter-Type Amination

• Procedure: Dissolve the purified tertiary alcohol in glacial acetic acid. Add 1.5 equivalents of chloroacetonitrile, followed by the dropwise addition of concentrated sulfuric acid at 0°C. Stir at room temperature for 12 hours. Cleave the resulting chloroacetamide intermediate by refluxing with thiourea in ethanol/acetic acid.

• Causality: The strong acid protonates the tertiary hydroxyl group, leading to the expulsion of water and the formation of a stable, resonance-stabilized tertiary carbocation. The nitrogen atom of chloroacetonitrile attacks this cation. Thiourea is then used to cleave the amide under mild conditions, preventing the elimination reactions that harsh basic hydrolysis would cause.

• Self-Validation (QC): ¹H-NMR spectroscopy must confirm the disappearance of the broad -OH singlet and the emergence of a primary amine signal (-NH₂) at approximately 1.5–2.0 ppm, which should readily exchange upon the addition of D₂O.

Step 3: Hydrochloride Salt Precipitation

• Procedure: Dissolve the freebase amine in anhydrous diethyl ether. Slowly bubble dry HCl gas through the solution (or add a stoichiometric amount of 2M HCl in ether) until precipitation ceases. Filter the white precipitate and wash with cold ether.

• Causality: The basic lone pair on the primary amine attacks the acidic proton of HCl, forming an ammonium salt. Because the ionic salt is completely insoluble in the non-polar ether solvent, it precipitates out of solution, driving the protonation reaction to absolute completion via Le Chatelier's principle.

• Self-Validation (QC): Melting point determination. The resulting salt must exhibit a sharp, high melting point, confirming its crystalline purity and distinguishing it from the freebase oil.

Pharmacological Mechanisms & In Vitro Workflows

Compounds containing the 1-arylcycloalkylamine structural moiety are heavily utilized in the synthesis of pharmaceutical intermediates targeting central monoamine systems[4]. The para-trifluoromethyl substitution specifically biases the molecule toward the serotonergic system.

Fig 2: Pharmacological signaling pathway detailing SERT binding and synaptic 5-HT accumulation.

Self-Validating Radioligand Binding Protocol (SERT Affinity)

To quantify the compound's affinity for the Serotonin Transporter, a competitive radioligand binding assay is employed.

• Preparation: Isolate rat brain synaptosomes (cortical tissue) and homogenize in a standard Tris-HCl assay buffer (pH 7.4).

• Incubation: Incubate the synaptosomal preparation with 1 nM [³H]citalopram (a highly selective SERT radioligand) and varying concentrations of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl (10⁻¹⁰ to 10⁻⁴ M) for 60 minutes at 25°C.

• Causality: [³H]citalopram binds specifically to the central orthosteric site of SERT. If the test compound possesses affinity for SERT, it will competitively displace the radioligand. The reduction in measured radioactivity (via liquid scintillation counting) is directly proportional to the test compound's binding affinity (K_i).

• Self-Validation (QC): Every assay plate must include a full concentration-response curve of a known standard (e.g., unlabeled fluoxetine). The assay is only validated if the calculated IC₅₀ of the fluoxetine standard falls within the laboratory's historical Quality Control range (typically 1-5 nM).

Sources

• 1. bio-fount.com [bio-fount.com]
• 2. PubChemLite - 160001-93-4 (C12H14F3N) [pubchemlite.lcsb.uni.lu]
• 3. 1-Phenylcyclopentanamine | 17380-74-4 | Benchchem [benchchem.com]
• 4. aaronchem.com [aaronchem.com]
• 5. 1-(4-Bromo-3-fluorophenyl)cyclopentanamine | Benchchem [benchchem.com]

Advanced Synthesis Pathways for Novel Trifluoromethyl-Substituted Amines

A Technical Whitepaper for Drug Development Professionals

Executive Summary: The N -CF 3​ Imperative

In modern medicinal chemistry, the incorporation of fluorine is a highly privileged strategy to modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates. Specifically, the N -trifluoromethyl ( N -CF 3​ ) motif is highly prized. The direct attachment of a CF 3​ group to a nitrogen atom significantly lowers the pKa of the parent amine due to profound electron-withdrawing effects, thereby enhancing membrane permeability, increasing lipophilicity, and improving metabolic stability against oxidative degradation.

Despite its immense value, the direct construction of the N -CF 3​ bond has historically remained a formidable synthetic challenge. Direct nucleophilic trifluoromethylation is thermodynamically unfavorable, and early electrophilic methods often suffered from poor functional group tolerance. As a Senior Application Scientist, I have structured this guide to dissect the causality behind modern, field-proven methodologies—specifically focusing on the umpolung desulfurative fluorination and photoredox radical pathways—providing self-validating protocols that ensure high-fidelity synthesis.

Mechanistic Paradigms in N -Trifluoromethylation

Electrophilic Trifluoromethylation (Historical & Niche Context)

Early approaches to N -trifluoromethylation relied heavily on hypervalent iodine species (Togni’s reagents) or sulfonium salts (Umemoto’s reagents) 1. While these reagents successfully generate a "CF 3+​ " equivalent at low temperatures, facilitating the trifluoromethylation of select primary, secondary, or aromatic amines, they are frequently plagued by Ritter-type side reactions [[2]](). Consequently, their use is often restricted to specific heterocycles (e.g., benzotriazoles or indolines) where the nitrogen nucleophilicity is highly tuned.

The Formal Umpolung Strategy (State-of-the-Art)

To circumvent the limitations of direct electrophilic attack, a formal umpolung (polarity reversal) strategy has emerged as the most robust method for secondary amines. This pathway utilizes the bench-stable salt (Me 4​ N)SCF 3​ as an initial source of the SCF 3−​ anion.

Causality & Logic: The reaction is not governed by the nucleophilicity of the amine, but rather by the availability of an "N-H" unit 2. The amine reacts with the SCF 3−​ anion to quantitatively generate a thiocarbamoyl fluoride intermediate. Subsequently, Silver(I) Fluoride (AgF) is introduced. Silver acts as a highly thiophilic Lewis acid, coordinating to the sulfur atom and driving a desulfurative fluorination cascade that yields the desired N -CF 3​ amine. This stepwise approach has recently been expanded to highly challenging, sterically hindered diarylamines using AgSCF 3​ and AgF 3.

Caption: Umpolung strategy for N-CF3 synthesis via a thiocarbamoyl fluoride intermediate.

Photoredox Radical Trifluoromethylation

For substrates where functionalization of an adjacent carbon or unsaturated bond is required alongside amine modification, visible-light photoredox catalysis provides an atom-economical pathway. By utilizing an excited-state photocatalyst (e.g., Ir(ppy) 3​ ), single-electron transfer (SET) generates a CF 3∙​ radical from precursors.

Causality & Logic: Historically, CF 3​ I was used, but competitive aryl iodination arising from C-I bond homolysis frequently contaminated the product stream 4. To ensure protocol fidelity, modern systems substitute CF 3​ I with Langlois reagent (CF 3​ SO 2​ Na) or CF 3​ SO 2​ Cl, which cleanly extrude SO 2​ to yield the trifluoromethyl radical without introducing reactive halides 4.

Caption: Visible-light photoredox cycle for radical trifluoromethylation using Langlois reagent.

Quantitative Data Summary

The selection of a synthesis pathway must be dictated by the substrate class and the desired functional group tolerance. The table below summarizes the critical parameters of the primary methodologies.

Methodology	Primary Reagents	Substrate Scope	Typical Yields	Key Advantages / Limitations
Electrophilic	Togni's or Umemoto's Reagent	Primary amines, specific heterocycles	40% - 68%	Direct functionalization / Prone to Ritter-type side reactions 1.
Formal Umpolung	(Me 4​ N)SCF 3​ , AgF	Secondary amines, anilines	85% - 99%	Quantitative intermediate formation, high functional group tolerance / Requires stoichiometric silver 2.
Diaryl Umpolung	AgSCF 3​ , AgF, NaBr	Sterically hindered diarylamines	70% - 93%	Accesses highly stable N-CF3 diarylamines / Sensitive to halide additives (NaBr preferred) 3.
Photoredox	Langlois Reagent, Ir(ppy) 3​	Alkenes, imines, arenes	60% - 85%	Avoids iodide contamination, mild conditions / Requires specialized photochemical setups 4.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Analytical checkpoints are embedded within the workflow to confirm intermediate formation before proceeding to irreversible steps.

Protocol A: One-Pot Synthesis of N -CF 3​ Secondary Amines via Formal Umpolung

Based on the bench-stable (Me 4​ N)SCF 3​ methodology.

Step 1: Formation of the Thiocarbamoyl Fluoride Intermediate

• In a flame-dried Schlenk flask under an argon atmosphere, dissolve the secondary amine (1.0 mmol) in anhydrous acetonitrile (5.0 mL).

• Add (Me 4​ N)SCF 3​ (1.2 mmol) in a single portion at room temperature.

• Stir the mixture for 10–15 minutes.

  • Self-Validation Checkpoint: Extract a 50 µL aliquot and analyze via 19 F-NMR. The quantitative formation of the thiocarbamoyl fluoride intermediate is indicated by a distinct resonance shift. Do not proceed until conversion is >95% 2.

Step 2: Desulfurative Fluorination 4. To the same reaction vessel, directly add Silver(I) Fluoride (AgF) (3.0 mmol). Note: AgF is hygroscopic and light-sensitive; handle swiftly. 5. Stir the suspension at room temperature (or up to 50 °C for sterically hindered substrates) for 2 hours. The mixture will darken as Ag 2​ S precipitates.

Step 3: Purification via Precipitation 6. Causality of Workup: The only by-products generated are salts ([(Me 4​ N)HF 2​ ] and Ag 2​ S). Instead of complex chromatography, add a low-polarity solvent (e.g., hexane or pentane, 15 mL) directly to the reaction mixture 2. 7. Vigorously stir for 5 minutes to fully precipitate the salts. 8. Filter the suspension through a short pad of Celite, washing with additional hexane. 9. Concentrate the filtrate under reduced pressure to yield the analytically pure N -CF 3​ amine.

Protocol B: Photoredox Radical Trifluoromethylation of Imines/Alkenes

Utilizing Langlois Reagent to prevent competitive halogenation.

Step 1: Reaction Assembly

• In a clear glass vial equipped with a stir bar, combine the substrate (1.0 mmol), CF 3​ SO 2​ Na (Langlois reagent, 2.0 mmol), and the photocatalyst Ir(ppy) 3​ (1.0 mol%).

• Add an appropriate oxidant (e.g., an organic peroxide or hypervalent iodine species depending on the specific substrate requirements) to facilitate the catalytic cycle.

• Dissolve the mixture in degassed solvent (e.g., DMF or DMSO, 5.0 mL).

Step 2: Irradiation and Radical Addition 4. Seal the vial and place it in a photoreactor equipped with Blue LEDs (approx. 450 nm). 5. Irradiate at room temperature for 12–24 hours. Ensure vigorous stirring to maintain mass transfer and uniform light exposure.

• Self-Validation Checkpoint: Monitor the reaction progress via GC-MS. The absence of iodinated side-products confirms the superiority of the CF 3​ SO 2​ Na precursor over CF 3​ I 4.

Step 3: Quenching and Isolation 6. Quench the reaction by diluting with water (15 mL) and extract with ethyl acetate (3 x 10 mL). 7. Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate. Purify via flash column chromatography.

Conclusion

The synthesis of N -trifluoromethyl amines has evolved from harsh, poorly tolerated electrophilic methods to highly elegant, bench-stable protocols. For direct N -H functionalization, the formal umpolung strategy utilizing (Me 4​ N)SCF 3​ and AgF stands as the premier choice due to its quantitative yields and simple purification. Conversely, for complex multicomponent functionalizations, photoredox catalysis utilizing Langlois reagent offers unparalleled atom economy and selectivity. By adhering to the mechanistic causality and self-validating protocols outlined above, drug development professionals can reliably integrate this privileged motif into novel therapeutic pipelines.

References

• A Brief Review on the Synthesis of the N-CF3 Motif in Heterocycles MDPI (Molecules)
• Efficient Synthesis of Trifluoromethyl Amines through a Formal Umpolung Strategy from the Bench-Stable Precursor (Me4N)SCF3 PMC (Angewandte Chemie)
• Synthesis and Biological Evaluation of N–CF3 Diaryl Amines ACS Public
• Technical Support Center: Trifluoromethyl

Sources

• 1. A Brief Review on the Synthesis of the N-CF3 Motif in Heterocycles [mdpi.com]
• 2. Efficient Synthesis of Trifluoromethyl Amines through a Formal Umpolung Strategy from the Bench‐Stable Precursor (Me4N)SCF3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Mechanism of Action of Trifluoromethylphenyl Compounds: A Structural and Pharmacological Guide

Executive Summary

The incorporation of the trifluoromethylphenyl ( CF3​ -phenyl) moiety represents one of the most successful and ubiquitous strategies in modern rational drug design. As a Senior Application Scientist, I frequently observe how the strategic substitution of a simple hydrogen or methyl group with a CF3​ group can rescue a failing drug candidate by simultaneously optimizing its pharmacokinetics, metabolic stability, and target binding affinity.

This technical whitepaper provides an in-depth mechanistic analysis of CF3​ -phenyl compounds. By deconstructing the physicochemical foundations of the CF3​ group and examining field-proven case studies (such as Selective Serotonin Reuptake Inhibitors and COX-2 inhibitors), this guide establishes a rigorous framework for drug development professionals to understand and evaluate the mechanism of action (MoA) of fluorinated therapeutics.

Physicochemical and Electronic Foundations

The unique pharmacological profile of CF3​ -phenyl compounds is dictated by the extreme electronegativity of fluorine and the robust nature of the carbon-fluorine (C-F) bond.

Metabolic Stability and Bond Energetics

The C-F bond is one of the strongest in organic chemistry, possessing a bond dissociation energy of 485.3 kJ/mol, compared to just 414.2 kJ/mol for a standard C-H bond[1]. In the context of a phenyl ring, placing a CF3​ group at a metabolic "hotspot" (typically the para position) effectively blocks cytochrome P450-mediated aromatic hydroxylation. This steric and electronic shielding drastically increases the biological half-life of the compound[1].

Lipophilicity and Steric Bulk

The CF3​ group is highly lipophilic, boasting a Hansch π value of +0.88[1]. When attached to a phenyl ring, it drives the partitioning of the molecule into lipid bilayers, enhancing membrane permeability and blood-brain barrier (BBB) penetration. Sterically, the CF3​ group is significantly bulkier than a methyl group and serves as a bioisostere for chlorine, with a van der Waals radius of 1.30 Å (compared to 0.99 Å for chlorine)[1].

Table 1: Physicochemical Comparison of Phenyl Substituents

To quantitatively contextualize the CF3​ group, the following table summarizes the physicochemical parameters of common phenyl substituents.

Substituent	Hansch π Value	Hammett σp​	Van der Waals Volume ( A˚3 )	Metabolic Liability
-H	0.00	0.00	3.4	High (Aromatic Oxidation)
-CH 3​	0.56	-0.17	16.8	Moderate (Aliphatic Hydroxylation)
-Cl	0.71	0.23	12.0	Low
-CF 3​	0.88	0.54	21.3	Very Low (Sterically/Electronically Blocked)

Mechanistic Paradigms: Target-Specific Interactions

The MoA of CF3​ -phenyl compounds is not monolithic; it is highly dependent on the architecture of the target receptor's binding pocket. The CF3​ group frequently engages in halogen bonding and hydrophobic packing.

Fluoxetine and the Serotonin Transporter (SERT)

Fluoxetine, a prototypical Selective Serotonin Reuptake Inhibitor (SSRI), relies heavily on its para-trifluoromethyl substituent to achieve its high affinity ( Ki​≈1.4 nmol/L) and selectivity for the human serotonin transporter (hSERT)[2].

Mechanism: Fluoxetine binds to the central binding site of SERT. The CF3​ -phenoxy ring is projected into a deep hydrophobic pocket (HBP) within the extracellular vestibule of the transporter[3]. The extreme electronegativity of the CF3​ group alters the electrostatic potential of the phenyl ring, strengthening π−π and halogen-protein interactions with the hydrophobic residues lining the pocket. This binding locks SERT in an outward-open conformation, competitively blocking the reuptake of serotonin from the synaptic cleft[2].

Figure 1: Mechanistic pathway of Fluoxetine binding to SERT driven by the CF3-phenyl moiety.

Celecoxib and Cyclooxygenase-2 (COX-2) Selectivity

Celecoxib utilizes a CF3​ -substituted pyrazole ring attached to a phenyl sulfonamide to achieve profound selectivity for COX-2 over COX-1, minimizing gastrointestinal toxicity[4].

Mechanism: The structural basis for this selectivity lies in a single amino acid substitution between the two isoenzymes. In COX-2, the CF3​ moiety resides in a specialized side pocket surrounded by residues Met113, Val116, Tyr355, Leu359, and Leu531[5]. In COX-1, the presence of a bulkier Isoleucine residue (Ile523) instead of Valine (Val523) creates severe steric hindrance, physically blocking the bulky CF3​ group from entering the pocket[5].

Figure 2: Structural basis for Celecoxib's COX-2 selectivity via CF3 pocket accessibility.

Experimental Methodologies for Mechanistic Validation

To validate the MoA and physicochemical benefits of a novel CF3​ -phenyl candidate, rigorous in vitro profiling is required. Below are the self-validating protocols utilized in our laboratories.

Protocol 1: Radioligand Binding Assay for SERT Affinity

This assay determines the binding affinity ( Ki​ ) of a CF3​ -phenyl candidate (e.g., a fluoxetine analog) to hSERT.

• Membrane Preparation: Isolate cell membranes from HEK-293 cells stably expressing hSERT. Resuspend in assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

• Ligand Incubation: Incubate 50 μ g of membrane protein with 1 nM [3H] -citalopram (radioligand) and varying concentrations of the unlabelled CF3​ -phenyl test compound (10 pM to 10 μ M) in a 96-well plate for 60 minutes at 22°C.

  • Causality & Logic: [3H] -citalopram is used because it binds selectively to the central site of SERT. The 60-minute incubation ensures the system reaches thermodynamic equilibrium, allowing accurate calculation of competitive displacement.

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% Polyethylenimine (PEI).

  • Causality & Logic: PEI is critical. Glass fiber filters carry a net negative charge that nonspecifically binds positively charged, highly lipophilic CF3​ -phenyl drugs. PEI neutralizes this charge, drastically reducing background noise and preventing false-positive affinity readings.

• Quantification: Wash filters three times with ice-cold buffer, dry, and measure retained radioactivity using a liquid scintillation counter. Calculate IC 50​ and convert to Ki​ using the Cheng-Prusoff equation.

Protocol 2: In Vitro Metabolic Stability Assay (Human Liver Microsomes)

This protocol validates the metabolic shielding provided by the C-F bonds against CYP450 oxidation.

• Incubation Mixture: Combine Human Liver Microsomes (HLM) (0.5 mg/mL protein), the CF3​ -phenyl test compound (1 μ M), and phosphate buffer (100 mM, pH 7.4) in a microcentrifuge tube. Pre-warm to 37°C for 5 minutes.

• Reaction Initiation: Add NADPH regenerating system (1 mM final concentration) to initiate the reaction.

  • Causality & Logic: CYP450 enzymes are monooxygenases that absolutely require electrons to activate molecular oxygen. NADPH serves as this obligate electron donor. A negative control lacking NADPH must be run in parallel to differentiate true enzymatic metabolism from chemical instability.

• Time-Course Sampling: At specific time points (0, 5, 15, 30, 60 minutes), extract a 50 μ L aliquot and immediately mix it with 150 μ L of ice-cold acetonitrile containing an internal standard.

  • Causality & Logic: The cold acetonitrile serves a dual, self-validating purpose: it instantly denatures the CYP450 enzymes to halt the reaction at precise time points, and it precipitates microsomal proteins, preventing column clogging during subsequent LC-MS/MS analysis.

• Analysis: Centrifuge the quenched samples at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS to determine the intrinsic clearance ( CLint​ ) and compound half-life ( t1/2​ ).

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI.[Link]

• What is the receptor profile of fluoxetine (selective serotonin reuptake inhibitor, SSRI)? DrOracle.[Link]

• Structural basis for action by diverse antidepressants on the human serotonin transporter. Nature.[Link]

• Celecoxib | C17H14F3N3O2S | CID 2662. PubChem - NIH.[Link]

• Molecular basis of cyclooxygenase enzymes (COXs) selective inhibition. PNAS.[Link]

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• 4. Celecoxib | C17H14F3N3O2S | CID 2662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]

Spectroscopic data (NMR, IR, Mass Spec) for 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl.

An In-Depth Technical Guide to the Spectroscopic Characterization of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl

Introduction

1-(4-Trifluoromethylphenyl)cyclopentanamine hydrochloride is a compound of interest in medicinal chemistry and drug development due to the presence of the trifluoromethylphenyl moiety, a common functional group in pharmaceuticals that can enhance metabolic stability and binding affinity.[1][2] A thorough spectroscopic characterization is paramount for confirming its chemical identity, purity, and structure. This guide provides a detailed analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound, grounded in the principles of spectroscopic interpretation and data from structurally related molecules.

Molecular Structure and Key Features

The structure of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl comprises a cyclopentyl ring and a 4-trifluoromethylphenyl group attached to a quaternary carbon, which also bears an amino group, present as its hydrochloride salt. This structure presents several key features for spectroscopic analysis: the aromatic protons of the substituted benzene ring, the aliphatic protons of the cyclopentane ring, the amine protons, and the distinct trifluoromethyl group.

Caption: Molecular Structure of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.[3] For 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl, we anticipate distinct signals in both ¹H and ¹³C NMR spectra.

¹H NMR Spectroscopy

The ¹H NMR spectrum will exhibit signals corresponding to the aromatic protons, the aliphatic protons of the cyclopentane ring, and the amine protons. The solvent of choice for this analysis would typically be DMSO-d₆ or D₂O to ensure solubility of the hydrochloride salt.

Protons	Expected Chemical Shift (ppm)	Multiplicity	Integration	Key Insights
Aromatic (C₆H₄)	~7.6-7.8	d	2H	Protons ortho to the -CF₃ group, deshielded.
Aromatic (C₆H₄)	~7.5-7.7	d	2H	Protons meta to the -CF₃ group.
Amine (NH₃⁺)	Variable (broad)	s	3H	Position and broadening are dependent on solvent and concentration.
Cyclopentane (CH₂)	~1.8-2.2	m	8H	Overlapping multiplets for the four methylene groups.

The aromatic region is expected to show a characteristic AA'BB' system due to the para-substitution. The electron-withdrawing nature of the trifluoromethyl group will deshield the aromatic protons, shifting them downfield.[1][4] The cyclopentane protons will appear as complex multiplets in the aliphatic region.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on the carbon skeleton.

Carbon	Expected Chemical Shift (ppm)	Key Insights
Aromatic (C-CF₃)	~128-130 (q)	Quaternary carbon attached to -CF₃, shows quartet due to C-F coupling.
Aromatic (CH)	~125-127	Aromatic carbons.
Aromatic (C-N)	~145-150	Quaternary aromatic carbon attached to the cyclopentyl group.
Quaternary (C-N)	~60-65	The carbon of the cyclopentane ring bonded to the amine and phenyl group.
Cyclopentane (CH₂)	~23-25 and ~35-38	Two sets of signals for the methylene carbons of the cyclopentane ring.
Trifluoromethyl (CF₃)	~124 (q)	Carbon of the -CF₃ group, shows a strong quartet due to ¹JCF coupling.

The presence of the trifluoromethyl group will be clearly indicated by the characteristic quartet in the ¹³C NMR spectrum for both the CF₃ carbon and the aromatic carbon it is attached to.[5]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.[6][7]

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity	Key Insights
N-H Stretch (Amine Salt)	3000-3200	Strong, Broad	Characteristic of a primary amine salt (R-NH₃⁺).
C-H Stretch (Aromatic)	3000-3100	Medium
C-H Stretch (Aliphatic)	2850-3000	Medium
C=C Stretch (Aromatic)	1600-1620 and 1480-1520	Medium
C-F Stretch	1320 (and others)	Strong	The strong absorbance of the C-F bonds is a key feature.[8]

The most prominent features in the IR spectrum will be the broad N-H stretching of the ammonium salt and the strong C-F stretching vibrations.[9]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its structural elucidation.[3] For 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl, Electrospray Ionization (ESI) would be a suitable technique. The expected molecular weight of the free base (C₁₂H₁₄F₃N) is approximately 229.11 g/mol .

Expected Fragmentation Pattern:

The primary ion observed in the positive ion mode ESI-MS would be the protonated molecule [M+H]⁺ at m/z 230.1.

Caption: Plausible ESI-MS fragmentation pathway.

Key fragment ions would likely arise from the loss of ammonia (NH₃) from the protonated molecule, and cleavage of the bond between the cyclopentyl ring and the phenyl group. The trifluoromethylphenyl cation is a stable fragment and would likely be observed.[10]

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O) in a 5 mm NMR tube.

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire the spectrum at room temperature using a standard pulse program. Key parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Use a standard proton-decoupled pulse sequence. A longer relaxation delay (2-5 seconds) and a larger number of scans will be necessary due to the lower natural abundance of ¹³C.

IR Spectroscopy Protocol

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry potassium bromide and pressing it into a thin, transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used with the neat solid.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.[11]

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.[6] Acquire a background spectrum of the empty sample compartment or the KBr pellet matrix, then the sample spectrum. The final spectrum is presented in terms of transmittance or absorbance.

Mass Spectrometry Protocol

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use a mass spectrometer equipped with an Electrospray Ionization (ESI) source.

• Data Acquisition: Infuse the sample solution into the ESI source. Acquire the mass spectrum in positive ion mode over a suitable m/z range (e.g., 50-500). Optimize source parameters such as capillary voltage and cone voltage to achieve good signal intensity and fragmentation if desired (for MS/MS analysis).

Conclusion

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• MDPI. (2021). Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria.
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• MDPI. (2022). Synthesis, Characterization, and X-ray Crystallography, of the First Cyclohexadienyl Trifluoromethyl Metal Complex (η5-C6H7)Fe(CO)2CF3.
• Supporting Information for "Exploiting Intramolecular Hydrogen Bond for Highly (Z)- Selective & Metal Free Synthesis of Amide Substituted β- aminoenones".
• Zhang, T., & Maekawa, H. (2017). Synthesis of 4-(Trifluoromethyl)cyclopentenones and 2-(Trifluoromethyl)furans by Reductive Trifluoroacetylation of Ynones. Organic Letters, 19(24), 6602–6605.
• Zhao et al. (2010). Synthesis, spectroscopic and crystal structure studies of N-{3-cyano-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(ethylsulfanyl)-1H-pyrazol-5-yl}. PMC.
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• Google Patents. (2014). US20140357690A1 - Processes for the preparation of (r)-2-(7-(4-cyclopentyl-3-(trifluoromethyl)benzyloxy)-1,2,3,4-tetrahydrocyclopenta[b]indol-3-yl)acetic acid and salts thereof.
• PubChem. (n.d.). (E)-1-(4-(Trifluoromethyl)phenyl)pentan-1-one Oxime.
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• ResearchGate. (n.d.). Structural and Spectroscopic Characterization of 3-[4-(Trifluoromethyl)Phenyl]-3a,4,8,8a-Tetrahydro-6H-[1][12] Dioxepino[5,6-d][1][13]Oxazole Compound: An Experimental and Density Functional Theory Study | Request PDF.

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• Agova, N., Iliev, I., & Georgieva, S. (n.d.). IR and UV-VIS spectroscopic analysis of a new compound: N-[1-(4-hydroxyphenyl) aminoethilyden]-4-[1-(3,5,5,8,8-pentamethyl-6,7-dihydronaphtalen-2-yl)-ethenyl] phenylcarbohydrazide. Scripta Scientifica Pharmaceutica.
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The Trifluoromethyl Paradigm: Biological Targets and Mechanistic Profiling in Modern Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

The strategic incorporation of the trifluoromethyl ( −CF3​ ) group into molecular scaffolds represents a transformative approach in medicinal chemistry. Far from being a mere steric placeholder, the −CF3​ moiety fundamentally alters a compound's pharmacokinetic and pharmacodynamic landscape. This whitepaper provides an in-depth mechanistic analysis of the primary biological targets of −CF3​ -containing compounds, exploring the causality behind their enhanced binding affinities, and detailing self-validating experimental protocols used to map these critical protein-ligand interactions.

The Causality of −CF3​ Substitution in Medicinal Chemistry

The integration of a −CF3​ group into a drug candidate is driven by its unique physicochemical triad: high electronegativity, intense electron-withdrawing capability, and significant lipophilicity[1].

When a hydrogen atom or a methyl group is replaced by a −CF3​ group, the biological activity of the molecule can shift by orders of magnitude[2]. This is not coincidental. The causality lies in the group's ability to:

• Enhance Membrane Permeability: The bulk lipophilicity of the −CF3​ group increases the overall logP of the molecule, facilitating passive diffusion across lipid bilayers, including the blood-brain barrier[1][3].

• Block Metabolic Hotspots: The robust C−F bond is highly resistant to cytochrome P450-mediated oxidative metabolism, thereby extending the drug's half-life[3].

• Act as a Bioisostere: The −CF3​ group can successfully mimic and replace less "drug-like" moieties. For example, replacing an aliphatic nitro ( −NO2​ ) group with a −CF3​ group in CB1 receptor positive allosteric modulators directly improved both metabolic stability and in vivo efficacy[4].

Core Biological Targets of −CF3​ -Containing Compounds

Receptor Tyrosine Kinases (Type II Inhibition)

The −CF3​ group is a hallmark feature in the design of Type II kinase inhibitors. Unlike Type I inhibitors that target the active conformation, Type II inhibitors bind to the inactive "DFG-out" conformation of the kinase domain[5].

• Mechanistic Insight: In oncogenic RET kinase inhibitors (e.g., ALW-II-41-27), a 3-trifluoromethyl-4-methylpiperazinephenyl pharmacophore is utilized[5]. The bulky −CF3​ group is precisely oriented to occupy a deep, transient hydrophobic pocket that is only exposed when the activation loop rearranges into the DFG-out state[5].

• Clinical Relevance: This structural lock prevents autophosphorylation. Similar mechanisms are observed in BCR-ABL inhibitors like AKE-72, where the −CF3​ substitution overcomes resistance from the T315I "gatekeeper" mutation[6].

Caption: Mechanism of CF3-mediated stabilization of the DFG-out inactive kinase conformation.

Viral Proteases

Beyond oncology, −CF3​ derivatives are critical in antiviral pharmacology. For instance, the compound MPD112 utilizes a trifluoromethyl diazirine moiety to non-covalently inhibit the SARS-CoV-2 main protease ( Mpro )[7]. The −CF3​ group forms tight hydrophobic interactions with the residues lining the Mpro binding pocket, achieving micromolar inhibition without requiring a reactive warhead to bond with the catalytic cysteine[7].

Ion Channels and Allosteric Sites

In complex transmembrane proteins like the nicotinic acetylcholine receptor (nAChR), −CF3​ -containing photoaffinity probes (e.g., [125I]TID ) have been used to map binding domains[8]. The −CF3​ group ensures the probe partitions effectively into the hydrophobic transmembrane ion channel, allowing researchers to differentiate between competitive and allosteric binding sites in the closed state[8].

Quantitative Pharmacological Impact

The table below summarizes the measurable impact of −CF3​ -driven interactions across various high-value biological targets.

Target Protein	Compound / Probe	Role of −CF3​ Motif	Potency ( IC50​ / Ki​ )
RET Kinase (Mutant)	ALW-II-41-27	Stabilizes DFG-out conformation	1.0−5.7 nM
BCR-ABL (WT/Mutant)	AKE-72	Occupies deep hydrophobic pocket	<0.5 nM
FLT3-ITD	Compound 27	Type II kinase inhibition	284 nM
SARS-CoV-2 Mpro	MPD112	Active site hydrophobic anchoring

Experimental Methodologies: Validating −CF3​ -Target Interactions

To transition from theoretical binding models to empirical proof, rigorous, self-validating biochemical assays are required.

Protocol 1: Target Identification via Trifluoromethyl Diazirine Photoaffinity Labeling (PAL)

Trifluoromethylphenyl diazirine (TPD) is a premier photoaffinity tag. It is stable under ambient light but rapidly extrudes nitrogen gas upon UV irradiation ( ∼350 nm ) to form a highly reactive carbene. This carbene inserts into unactivated C−H or X−H bonds of the target protein, forming a permanent covalent cross-link[9].

Step-by-Step Methodology:

• Probe Incubation: Incubate the purified target protein ( ) with the TPD-conjugated probe ( ) in binding buffer (50 mM Tris-HCl, pH 7.4, 150 mM NaCl) for 30 minutes at 4∘C to reach binding equilibrium[10].

• Self-Validation Checkpoint (Controls):

  • Control A (No UV): Validates that the probe does not covalently bind without photoactivation.

  • Control B (Competitive Displacement): Co-incubate with a 100-fold excess of the native, unlabeled ligand. A reduction in cross-linking validates that the probe is binding to the specific active site, not non-specifically aggregating[9].

• Photoactivation: Transfer the samples to a pre-chilled 96-well quartz plate. Irradiate at 350 nm (using a 100W UV lamp at a 5 cm distance) for 15 minutes on ice to generate the carbene and induce cross-linking[10].

• Digestion & LC-MS/MS: Denature the cross-linked complex using 8M urea, reduce with DTT, and alkylate with iodoacetamide. Digest the protein overnight with Trypsin. Analyze the resulting peptide fragments via high-resolution LC-MS/MS to identify the exact amino acid residue modified by the −CF3​ -diazirine adduct.

Caption: Workflow for target identification using trifluoromethyl diazirine photoaffinity labeling.

Protocol 2: FRET-Based Enzyme Inhibition Assay (e.g., for Proteases)

To quantify the inhibitory potency ( IC50​ ) of a −CF3​ -containing compound (like MPD112 against Mpro ), a Fluorescence Resonance Energy Transfer (FRET) assay is utilized[7].

Step-by-Step Methodology:

• Reagent Preparation: Prepare a fluorogenic substrate containing a generic cleavage sequence flanked by a fluorophore (e.g., EDANS) and a quencher (e.g., Dabcyl).

• Enzyme-Inhibitor Pre-incubation: In a 384-well black microplate, mix recombinant enzyme (e.g., 100 nM Mpro ) with varying concentrations of the −CF3​ inhibitor (serial dilution from to 0.1 nM ) in assay buffer. Incubate for 15 minutes at room temperature.

• Self-Validation Checkpoint: Include a vehicle control (DMSO only) for maximum velocity ( Vmax​ ) and a known irreversible inhibitor as a positive control for baseline fluorescence.

• Kinetic Measurement: Initiate the reaction by adding the FRET substrate ( ). Continuously monitor the increase in fluorescence (Excitation: 340 nm , Emission: 490 nm ) over 30 minutes using a microplate reader.

• Data Analysis: Calculate the initial velocity ( V0​ ) for each inhibitor concentration. Plot relative activity ( Vi​/V0​ ) against the log of the inhibitor concentration and fit to a four-parameter logistic non-linear regression model to derive the IC50​ .

Conclusion & Future Perspectives

The trifluoromethyl group is far more than a metabolic shield; it is a precision tool for dictating protein-ligand interactions. As demonstrated across kinases, viral proteases, and GPCRs, the strategic placement of a −CF3​ moiety can lock targets into inactive conformations, access cryptic hydrophobic pockets, and serve as a reliable bioisostere. As computational modeling and photoaffinity mapping techniques advance, the rational design of −CF3​ -containing therapeutics will continue to yield highly potent and selective clinical candidates.

References

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• Discovery of a Novel Trifluoromethyl Diazirine Inhibitor of SARS-CoV-2 M pro MDPI
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Understanding the role of the trifluoromethyl group in drug design.

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of the trifluoromethyl (CF₃) group has become a cornerstone of contemporary medicinal chemistry, transforming the landscape of drug discovery and development. Its unique and potent electronic properties, coupled with its profound influence on a molecule's physicochemical and pharmacokinetic profile, have established the CF₃ group as an indispensable tool in the rational design of novel therapeutics. This guide provides a comprehensive exploration of the multifaceted role of the trifluoromethyl group, delving into its fundamental characteristics, strategic applications, and the experimental validation of its impact, thereby offering a holistic understanding for scientists at the forefront of pharmaceutical innovation.

The Physicochemical Powerhouse: Unveiling the Intrinsic Properties of the Trifluoromethyl Group

The remarkable influence of the trifluoromethyl group stems from a unique confluence of electronic and steric properties that differentiate it from other functional groups. Understanding these fundamental characteristics is paramount to harnessing its full potential in drug design.[1][2]

Potent Electron-Withdrawing Nature

The high electronegativity of the three fluorine atoms creates a strong dipole moment, rendering the CF₃ group a powerful electron-withdrawing substituent.[3][4] This inductive effect significantly alters the electron distribution within a molecule, impacting several key parameters:

• Modulation of Acidity and Basicity: The strong electron-withdrawing nature of the CF₃ group can significantly influence the pKa of nearby acidic or basic functional groups.[5] By stabilizing the conjugate base of an acid or destabilizing the conjugate acid of a base, the CF₃ group can fine-tune the ionization state of a drug molecule at physiological pH, which in turn affects its solubility, permeability, and target engagement.[3]

• Enhanced Target Interactions: The electron-deficient character of the carbon atom in the CF₃ group can lead to favorable electrostatic interactions with electron-rich residues in a biological target's binding pocket.[1] Furthermore, the polarized C-F bonds can act as weak hydrogen bond acceptors, contributing to the overall binding affinity.[6]

Lipophilicity: A Double-Edged Sword

The introduction of a trifluoromethyl group generally increases the lipophilicity of a molecule, a critical parameter influencing its absorption, distribution, metabolism, and excretion (ADME) profile.[1][7] This increased lipophilicity can enhance a drug's ability to cross biological membranes, such as the intestinal wall and the blood-brain barrier.[1][8] However, the relationship between trifluorination and lipophilicity is not always straightforward and is highly dependent on the molecular context.[9] Excessive lipophilicity can lead to poor aqueous solubility, increased binding to plasma proteins, and off-target toxicity.[1] Therefore, the strategic placement of the CF₃ group is crucial for achieving an optimal balance.

Steric and Conformational Influence

While the trifluoromethyl group is larger than a hydrogen atom, its steric bulk is often compared to that of an isopropyl group.[4] This moderate steric footprint allows it to be incorporated into a wide range of molecular scaffolds without causing significant steric hindrance. Importantly, the CF₃ group can influence the preferred conformation of a molecule, which can have profound implications for its binding to a specific target.[10] By favoring a bioactive conformation, the CF₃ group can enhance potency and selectivity.[10]

Table 1: Comparative Physicochemical Properties of Trifluoromethyl, Methyl, and Chloro Groups

Property	Trifluoromethyl (-CF₃)	Methyl (-CH₃)	Chloro (-Cl)
Hansch Lipophilicity Parameter (π)	+0.88[3]	+0.56	+0.71
Hammett Constant (σp)	+0.54[4]	-0.17	+0.23
van der Waals Volume (ų)	39.8[4]	22.4	19.9
Electronegativity (Pauling Scale of Carbon)	~2.9	~2.5	~2.5

Enhancing Metabolic Stability: The "Metabolic Shield" Effect

One of the most significant contributions of the trifluoromethyl group to drug design is its ability to enhance metabolic stability.[11][12] This is primarily attributed to the exceptional strength of the carbon-fluorine (C-F) bond.

Blocking Metabolic Hotspots

The C-F bond is one of the strongest single bonds in organic chemistry, with a bond dissociation energy of approximately 485 kJ/mol, compared to about 414 kJ/mol for a C-H bond.[1][8] This high bond energy makes the CF₃ group highly resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes, the primary family of enzymes responsible for drug metabolism.[8][11] By strategically replacing a metabolically labile group, such as a methyl or methoxy group, with a CF₃ group, medicinal chemists can effectively block a "metabolic hotspot" and prevent the rapid degradation of a drug candidate.[11] This "metabolic shielding" leads to a longer in vivo half-life, improved oral bioavailability, and a more predictable pharmacokinetic profile.[11]

Caption: Metabolic fate of a methyl- versus a trifluoromethyl-substituted drug.

Experimental Validation: The In Vitro Liver Microsomal Stability Assay

The impact of the trifluoromethyl group on metabolic stability is routinely assessed using the in vitro liver microsomal stability assay. This robust and high-throughput assay provides a reliable measure of a compound's intrinsic clearance.[13][14][15][16][17]

• Preparation of Reagents:

  • Test Compound Stock Solution: Prepare a 10 mM stock solution of the test compound in DMSO.

  • Liver Microsomes: Thaw pooled liver microsomes (human, rat, etc.) on ice. Dilute to a final protein concentration of 0.5 mg/mL in 0.1 M phosphate buffer (pH 7.4).

  • NADPH Regenerating System: Prepare a solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer.

• Incubation:

  • Pre-warm the liver microsome solution and the test compound working solution (typically 1 µM final concentration) at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Termination and Sample Preparation:

  • Immediately quench the reaction by adding the aliquot to a tube containing ice-cold acetonitrile with an internal standard.

  • Vortex and centrifuge the samples to precipitate proteins.

  • Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Determine the in vitro half-life (t₁/₂) from the slope of the linear regression.

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t₁/₂) × (incubation volume / microsomal protein concentration).[18]

Table 2: Comparative In Vitro Metabolic Stability of Drug Analogs [11]

Parameter	Drug with Methyl Group (-CH₃)	Drug with Trifluoromethyl Group (-CF₃)	Rationale for Change
Metabolic Pathway	Susceptible to oxidation by CYP enzymes	Oxidation at the corresponding position is blocked	The strong C-F bond is resistant to enzymatic cleavage.
In Vitro Half-life (t₁/₂)	Shorter	Longer	Reduced rate of metabolism leads to slower clearance.
Intrinsic Clearance (CLint)	Higher	Lower	Blocking a primary metabolic pathway reduces intrinsic clearance.
Number of Metabolites	Generally higher	Significantly reduced	Inhibition of a major metabolic route limits the formation of downstream metabolites.

The Art of Bioisosterism: The Trifluoromethyl Group as a Versatile Mimic

Bioisosterism, the strategy of replacing a functional group with another that retains similar biological activity, is a cornerstone of medicinal chemistry. The trifluoromethyl group is a highly effective bioisostere for several common functional groups, offering a powerful tool for lead optimization.[1][19][20]

A "Super-Methyl" Group

The CF₃ group is often considered a "super-methyl" group. While it is larger than a methyl group, it can often occupy the same binding pocket.[1] The key advantage lies in its electronic properties. The electron-withdrawing nature of the CF₃ group is in stark contrast to the electron-donating nature of the methyl group, which can lead to dramatic changes in binding affinity and selectivity.[1] Furthermore, as previously discussed, the CF₃ group is metabolically much more stable than a methyl group.[11]

An Alternative to Halogens

The trifluoromethyl group can also serve as a bioisostere for halogens, particularly chlorine.[1][8] Both groups are electron-withdrawing and have comparable steric bulk. However, the CF₃ group is generally more lipophilic than a chlorine atom, which can be advantageous for improving membrane permeability.[1]

Case Studies: The Trifluoromethyl Group in Action

The transformative impact of the trifluoromethyl group is best illustrated through its successful application in marketed drugs.

Celecoxib (Celebrex®): A Tale of Selectivity

Celecoxib is a nonsteroidal anti-inflammatory drug (NSAID) that selectively inhibits the cyclooxygenase-2 (COX-2) enzyme.[21][22] The trifluoromethyl group on the pyrazole ring is crucial for its activity and selectivity.[21][22] The electron-withdrawing nature of the CF₃ group is thought to contribute to the specific binding interactions within the COX-2 active site, which differs from the COX-1 active site.[23][24] This selectivity reduces the gastrointestinal side effects associated with non-selective NSAIDs.[22][25]

Caption: The trifluoromethyl group of Celecoxib projecting into a hydrophilic side pocket of the COX-2 enzyme.

Fluoxetine (Prozac®): Crossing the Blood-Brain Barrier

Fluoxetine is a selective serotonin reuptake inhibitor (SSRI) widely used for the treatment of depression.[6][26] The trifluoromethyl group in the para-position of the phenoxy ring is a critical determinant of its potency and selectivity.[26] This lipophilic group enhances the molecule's ability to cross the blood-brain barrier, a crucial requirement for a centrally acting drug.[1][27] Furthermore, the electron-withdrawing nature of the CF₃ group influences the overall electronic properties of the molecule, contributing to its high affinity and selectivity for the serotonin transporter.[26][28]

Synthetic Strategies: Incorporating the Trifluoromethyl Group

The widespread use of the trifluoromethyl group in drug discovery has spurred the development of numerous synthetic methods for its introduction into organic molecules.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions have emerged as a powerful and versatile tool for the trifluoromethylation of aryl and heteroaryl compounds.[10][29][30][31] These methods often employ a trifluoromethyl source, such as a trifluoromethyl-containing organometallic reagent or an electrophilic trifluoromethylating agent, in the presence of a palladium catalyst and a suitable ligand.[10][29][30][31] These reactions generally proceed under mild conditions and exhibit a broad substrate scope, making them highly valuable in the synthesis of complex drug candidates.[10][29][30][31]

Caption: Generalized workflow for palladium-catalyzed trifluoromethylation.

Conclusion

The trifluoromethyl group is far more than a simple substituent; it is a strategic tool that empowers medicinal chemists to rationally design drug candidates with optimized pharmacokinetic and pharmacodynamic properties. Its profound electron-withdrawing effects, coupled with its ability to enhance metabolic stability, modulate lipophilicity, and serve as a versatile bioisostere, have solidified its position as a privileged functional group in modern drug discovery. A thorough understanding of the fundamental principles governing its behavior and the experimental methodologies for its evaluation is essential for any scientist dedicated to the development of the next generation of innovative and effective medicines.

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• ChEMBL. (n.d.). Trifluoromethyl group as a pharmacophore: effect of replacing a CF3 group on binding and agonist activity of a glucocorticoid receptor liga.... [Link]

• PubMed. (1986). When is a trifluoromethyl group more lipophilic than a methyl group? Partition coefficients and selected chemical shifts of aliphatic alcohols and trifluoroalcohols. [Link]

• PMC. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• ResearchGate. (n.d.). Figure 7. Trifluoromethylphenyl moiety of fluoxetine is essential in.... [Link]

• White Rose Research Online. (2026). A Greener Synthesis of the Nonsteroidal Anti-inflammatory Drug Celecoxib. [Link]

• PMC. (n.d.). Superelectrophiles and the effects of trifluoromethyl substituents. [Link]

• PNAS. (n.d.). Identification of fluoxetine as a direct NLRP3 inhibitor to treat atrophic macular degeneration. [Link]

• ResearchGate. (n.d.). Celecoxib pathways: Pharmacokinetics and pharmacodynamics. [Link]

• Cambridge University Press & Assessment. (2018). Fluoxetine, a Highly Selective Serotonin Reuptake Inhibitor: A Review of Preclinical Studies. [Link]

• Hovione. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. [Link]

• SlidePlayer. (n.d.). Containning Functional Groups & The Many Roles for Fluorine in Medicinal Chemistry. [Link]

• PLOS ONE. (2013). A Trifluoromethyl Analogue of Celecoxib Exerts Beneficial Effects in Neuroinflammation. [Link]

• PMC. (2023). Challenges and Opportunities for Celecoxib Repurposing. [Link]

• RSC Publishing. (n.d.). Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. [Link]

• PMC. (n.d.). Structure–Activity Study of Bioisosteric Trifluoromethyl and Pentafluorosulfanyl Indole Inhibitors of the AAA ATPase p97. [Link]

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• ChemRxiv. (2025). Which halogen to choose? Comparing the effects of chlorine and fluorineas bioisosteric substituents in drug design. [Link]

• ResearchGate. (2025). (PDF) The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

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Engineering the Trifluoromethylphenyl Amine Scaffold: A Technical Whitepaper on Therapeutic Applications and Drug Discovery Workflows

The Pharmacophore: Physicochemical Causality of the -CF³ Group

The trifluoromethyl (-CF³) group is a privileged moiety in modern medicinal chemistry. When conjugated to a phenyl ring with an adjacent or linked amine (forming a trifluoromethylphenyl amine scaffold), it dramatically alters the physicochemical and pharmacokinetic profile of the parent molecule.

The Causality of Scaffold Modification: The high electronegativity of the fluorine atoms draws electron density away from the phenyl ring via inductive (-I) effects, which subsequently modulates the pKa of the attached amine. This fine-tunes the molecule's ionization state at physiological pH (7.4), increasing the fraction of the neutral, lipophilic species. This directly enhances passive diffusion across cellular membranes and the blood-brain barrier (BBB). Furthermore, the strong C–F bond (with a bond dissociation energy of 485.3 kJ/mol, compared to 414.2 kJ/mol for a C–H bond) heavily resists cytochrome P450-mediated oxidative metabolism. Coupled with a high Hansch π value of +0.88, the -CF³ group significantly increases the drug's metabolic half-life and lipophilicity compared to methyl or un-substituted analogs 1[1].

Core Therapeutic Areas & Mechanisms of Action

Central Nervous System (CNS) Disorders

Because the -CF³ group enhances BBB penetration, this scaffold is highly effective in neuropharmacology. Fluoxetine, a selective serotonin reuptake inhibitor (SSRI), utilizes a 4-(trifluoromethyl)phenoxy-propan-1-amine scaffold. Structure-Activity Relationship (SAR) studies demonstrate that the inclusion of a -CF³ group in the para-position of the phenolic ring increases the potency for inhibiting 5-hydroxytryptamine (5-HT) uptake by 6-fold when compared to the corresponding non-fluorinated analog 2[2].

Oncology and Immunology (Kinase Inhibition)

Kinase inhibitors leverage the bulky, hydrophobic nature of the -CF³ group to perfectly fill apolar pockets within enzyme active sites. Leniolisib (Joenja), approved by the FDA in 2023 for the treatment of activated phosphoinositide 3-kinase delta syndrome (APDS), features a trifluoromethylated pyridine linked to an aminopyrrolidine moiety. The introduction of the trifluoromethyl group to the scaffold led to a four-fold increased PI3Kδ potency (IC50 = 0.056 µmol/L) compared to its non-fluorinated counterpart 3[3].

Antiviral Therapeutics

In infectious diseases, the scaffold is used to overcome drug resistance. Tipranavir, an HIV protease inhibitor, utilizes a trifluoromethyl-2-pyridyl moiety. This scaffold allows the drug to bind to the active site of protease inhibitor-resistant viruses more efficiently. It achieves this by relying on strong hydrophobic interactions and fewer hydrogen bonds, providing the flexibility needed to bypass viral active-site mutations [[2]](2], [[4]](4].

Quantitative Structure-Activity Relationship (QSAR) Data

Scaffold / Drug	Target	Non-Fluorinated Analog Activity	CF³-Substituted Activity	Primary Therapeutic Area
Leniolisib (CDZ173)	PI3Kδ	IC50 = 0.246 µM	IC50 = 0.056 µM (4x Potency)	Immunology / Oncology
Fluoxetine Analog	5-HT Transporter	Baseline Uptake Inhibition	6-fold Potency Increase	CNS / Psychiatry
Tipranavir	HIV Protease	Susceptible to PI-Resistance	Potent Binding (Fewer H-bonds)	Infectious Diseases

Visualizing Scaffold Interventions

Fig 1. Mechanism of PI3Kδ inhibition by trifluoromethylphenyl amine scaffolds.

Self-Validating Experimental Workflows

To ensure scientific integrity, the optimization of these scaffolds requires rigorous, self-validating protocols that prevent false positives and isolate electronic effects from experimental errors.

Fig 2. Self-validating workflow for evaluating CF3-phenyl amine drug candidates.

Protocol 1: Synthesis and Late-Stage Amidation

Objective: Couple a deactivated trifluoromethylphenyl amine to a carboxylic acid to generate a stable amide scaffold. Causality & Challenge: The strong electron-withdrawing nature of the -CF³ group makes the amine a poor nucleophile. Standard EDC/NHS coupling often fails. We must use highly reactive in situ generated active esters using HATU.

Step-by-Step Methodology:

• Activation: Dissolve the carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Causality: DIPEA acts as a sterically hindered, non-nucleophilic base to deprotonate the carboxylic acid and drive the formation of the active ester without reacting with HATU itself.

• Nucleophilic Attack: Add the trifluoromethylphenyl amine (1.1 eq). Stir at 50°C for 12 hours. Causality: Elevated temperature provides the necessary kinetic energy to overcome the high activation barrier of the deactivated amine.

• Quench & Extract: Quench with saturated NH₄Cl and extract with EtOAc.

Self-Validating System: Parallel Control Reaction: Run an identical reaction using an un-substituted aniline. Validation Logic: Monitor both reactions via LC-MS at 2 hours. If the aniline control reaches >90% conversion but the CF³-amine stalls at <10%, the reagents are active, and the failure is purely electronic (requiring stronger activation like acyl chlorides). If both reactions fail, the HATU reagent has degraded (hydrolyzed), invalidating the run and preventing false-negative conclusions about the scaffold's viability.

Protocol 2: In Vitro Metabolic Stability (Liver Microsome Assay)

Objective: Quantify the resistance of the CF³-scaffold to CYP450-mediated oxidation.

Step-by-Step Methodology:

• Incubation: Incubate the CF³-scaffold (1 µM) with Human Liver Microsomes (HLM, 0.5 mg/mL protein) in phosphate buffer (pH 7.4) at 37°C.

• Initiation: Add NADPH regenerating system to initiate CYP450 activity.

• Kinetic Sampling & Quenching: At t = 0, 15, 30, and 60 minutes, remove a 50 µL aliquot and instantly mix with 150 µL of ice-cold acetonitrile (ACN) containing an internal standard. Causality: Ice-cold ACN instantly denatures the microsomal proteins, halting enzymatic activity to provide a precise kinetic snapshot of degradation.

• Centrifugation & Analysis: Centrifuge at 14,000 rpm for 10 mins to pellet proteins. Analyze the supernatant via LC-MS/MS to calculate intrinsic clearance (CLint) and half-life (T1/2).

Self-Validating System: Tri-Arm Control Design: Include Verapamil (rapidly cleared positive control) and Warfarin (slowly cleared negative control) in parallel wells. Validation Logic: If Verapamil is not degraded by t=60 mins, the NADPH system or the microsomes are inactive, invalidating the assay. If Warfarin is cleared rapidly, the microsome concentration is erroneously high. The assay is only valid—and the CF³-scaffold's stability data trustworthy—if both controls fall within their established historical clearance ranges.

References

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years , MDPI.2

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design , MDPI. 1

• Review on fluorinated nucleoside/non-nucleoside FDA-approved antiviral drugs , RSC. 4

• FDA approved fluorine-containing drugs in 2023 , RHHZ. 3

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• 4. Review on fluorinated nucleoside/non-nucleoside FDA-approved antiviral drugs - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05370E [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl via Sulfinyl Imine Addition

Strategic Rationale & Methodological Overview

The synthesis of 1-arylcycloalkylamines—a critical pharmacophore in neuropharmacology and drug discovery—presents unique synthetic challenges. Traditional approaches, such as the Bruylants reaction, require the handling of highly toxic cyanide salts to generate an α -aminonitrile intermediate, which is subsequently displaced by a Grignard reagent. However, for primary amines, the Bruylants route often suffers from poor yields due to competitive deprotonation of the unprotected amine by the organometallic reagent. Alternatively, the Ritter reaction requires harsh acidic conditions that frequently induce carbocation rearrangements in strained cycloalkane systems.

To circumvent these limitations, this protocol employs Ellman’s tert-butanesulfinamide chemistry [1]. This modern approach utilizes a sulfinyl imine intermediate, which prevents the enolization of cyclopentanone and highly activates the imine carbon for nucleophilic attack[2]. The bulky tert-butanesulfinyl group acts as a robust nitrogen-protecting shield during the Grignard addition, preventing over-alkylation and stabilizing the intermediate. Subsequent acidic deprotection is highly efficient, releasing volatile byproducts (sulfur dioxide and isobutylene) and directly precipitating the target compound as a high-purity hydrochloride salt[3].

By integrating strict In-Process Controls (IPCs), this protocol operates as a self-validating system , ensuring that each chemical transformation is verified before proceeding to the next step.

Experimental Workflow

Synthetic workflow for 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl via Ellman's sulfinamide.

Quantitative Data & Reagent Summary

The following table summarizes the stoichiometric requirements and expected yields for a standard 10 mmol scale synthesis.

Reagent / Intermediate	MW ( g/mol )	Equivalents	Amount	Expected Yield	Target Purity (LC-MS)
Cyclopentanone	84.12	1.00	841 mg (10.0 mmol)	-	>99%
tert-Butanesulfinamide	121.18	1.05	1.27 g (10.5 mmol)	-	>99%
Titanium(IV) ethoxide (Ti(OEt)₄)	228.11	2.00	4.56 g (20.0 mmol)	-	>95%
Sulfinyl Imine Intermediate	187.30	1.00	~1.65 g (8.8 mmol)	88%	>98%
4-(CF₃)PhMgBr (0.5 M in THF)	253.36	1.50	26.4 mL (13.2 mmol)	-	-
Sulfinamide Intermediate	333.41	1.00	~2.40 g (7.2 mmol)	82%	>95%
4M HCl in Dioxane	36.46	5.00	9.0 mL (36.0 mmol)	-	-
Target Amine HCl Salt	265.70	-	~1.80 g (6.8 mmol)	95%	>99%

(Note: Overall calculated yield across three steps is approximately 68.5%).

Step-by-Step Methodology & Causality

Step 1: Imine Condensation

Objective: Form the N-cyclopentylidene-2-methylpropane-2-sulfinamide intermediate.

• Protocol:

  • Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

  • Add cyclopentanone (841 mg, 10.0 mmol) and tert-butanesulfinamide (1.27 g, 10.5 mmol) to the flask, followed by 25 mL of anhydrous tetrahydrofuran (THF).

  • Dropwise, add Titanium(IV) ethoxide (4.56 g, 20.0 mmol) via syringe.

  • Stir the reaction mixture at room temperature for 18 hours.

  • Workup: Pour the reaction mixture into a vigorously stirring biphasic mixture of 25 mL brine and 25 mL ethyl acetate (EtOAc).

  • Filter the resulting suspension through a pad of Celite to remove the precipitated titanium salts. Wash the Celite pad thoroughly with EtOAc (2 × 20 mL).

  • Separate the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the sulfinyl imine as a pale yellow oil.

• Causality & Logic: The condensation requires a strong Lewis acid and a water scavenger. Ti(OEt)₄ serves this dual purpose. Unlike Brønsted acids which fail for easily enolizable ketones like cyclopentanone, Ti(OEt)₄ coordinates to the carbonyl oxygen, increasing its electrophilicity while reacting with the expelled water to form insoluble TiO₂, thereby driving the equilibrium forward[1].

• Self-Validation (IPC 1): Perform GC-MS or TLC (KMnO₄ stain) on the crude oil. The complete disappearance of the cyclopentanone peak confirms reaction completion. LC-MS should show a dominant mass of m/z 188 [M+H]⁺.

Step 2: Nucleophilic Grignard Addition

Objective: Install the 4-trifluoromethylphenyl group via stereoelectronically controlled addition.

• Protocol:

  • Dissolve the crude sulfinyl imine (approx. 8.8 mmol) in 30 mL of anhydrous THF in a flame-dried flask under argon.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add 4-(trifluoromethyl)phenylmagnesium bromide (26.4 mL of a 0.5 M solution in THF, 13.2 mmol) dropwise over 15 minutes.

  • Maintain stirring at -78 °C for 1 hour, then remove the cooling bath and allow the reaction to warm to room temperature overnight (approx. 12 hours).

  • Workup: Quench the reaction carefully with 20 mL of saturated aqueous NH₄Cl. Extract the aqueous phase with EtOAc (3 × 20 mL).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc gradient) to isolate the pure sulfinamide intermediate.

• Causality & Logic: The reaction is initiated at -78 °C to suppress competitive enolization of the imine. Because the strongly electron-withdrawing trifluoromethyl (-CF₃) group reduces the nucleophilicity of the Grignard reagent, an excess (1.5 eq) is used, and the reaction is allowed to warm to room temperature to ensure complete conversion[2].

• Self-Validation (IPC 2): LC-MS analysis of the purified intermediate must show the disappearance of m/z 188 and the appearance of the product mass at m/z 334 [M+H]⁺.

Step 3: Acidic Deprotection and Salt Formation

Objective: Cleave the sulfinyl group to yield the final primary amine hydrochloride salt.

• Protocol:

  • Dissolve the purified sulfinamide intermediate (approx. 7.2 mmol) in 15 mL of anhydrous methanol or dichloromethane (DCM).

  • Add 4M HCl in dioxane (9.0 mL, 36.0 mmol) dropwise at room temperature.

  • Stir the mixture for 1.5 hours. A white precipitate may begin to form.

  • Concentrate the reaction mixture completely under reduced pressure.

  • Triturate the resulting crude solid with 20 mL of cold diethyl ether (Et₂O) and vigorously stir for 10 minutes to dissolve any organic impurities.

  • Filter the suspension through a Büchner funnel, wash the filter cake with an additional 10 mL of cold Et₂O, and dry the white solid under high vacuum.

• Causality & Logic: Cleavage of the N-S bond is achieved using anhydrous HCl. The anhydrous environment is critical: it prevents the formation of a water-soluble free amine, directly precipitating the target compound as a highly stable hydrochloride salt. The byproducts of this cleavage are sulfur dioxide and isobutylene (or tert-butyl methyl ether if MeOH is used), which are entirely volatile and removed during concentration[3].

• Self-Validation (IPC 3): ¹H NMR (in DMSO-d₆) must show the absence of the large tert-butyl singlet (~1.1 ppm) and the presence of a broad integration of 3H corresponding to the -NH₃⁺ protons (~8.5 ppm).

References[1] Robak, M. T., Herbage, M. A., & Ellman, J. A. (2010). Synthesis and Applications of tert-Butanesulfinamide. Chemical Reviews, 110(6), 3600-3740.https://pubs.acs.org/doi/10.1021/cr900382t[2] Ellman, J. A., Owens, T. D., & Tang, T. P. (2002). N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines. Accounts of Chemical Research, 35(11), 984-995.https://pubs.acs.org/doi/10.1021/ar020012j[3] Wakayama, M., & Ellman, J. A. (2009). Recycling the tert-Butanesulfinyl Group in the Synthesis of Amines Using tert-Butanesulfinamide. The Journal of Organic Chemistry, 74(7), 2646-2650.https://pubs.acs.org/doi/10.1021/jo900030y

Sources

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• 3. pubs.acs.org [pubs.acs.org]

Experimental procedure for using the compound in a [specific] assay.

Application Note: Evaluating PARP Inhibitor Efficacy and Synthetic Lethality Using Olaparib in a Clonogenic Survival Assay

Target Audience: Researchers, Application Scientists, and Oncology Drug Development Professionals Compound: Olaparib (AZD2281) Assay Type: Clonogenic Survival Assay (In Vitro Reproductive Death)

Executive Summary & Mechanistic Rationale

Olaparib is a first-in-class, FDA-approved Poly (ADP-ribose) polymerase (PARP) inhibitor designed to exploit homologous recombination (HR) deficiencies in cancer, particularly in tumors harboring BRCA1/2 mutations[1][2]. While early hypotheses suggested PARP inhibitors functioned solely by blocking the catalytic repair of single-strand breaks (SSBs), subsequent research revealed a more potent cytotoxic mechanism: PARP Trapping [1].

Olaparib traps PARP1 and PARP2 enzymes at sites of damaged DNA. When a replication fork encounters these trapped PARP-DNA complexes during the S-phase of the cell cycle, the fork collapses, generating highly lethal double-strand breaks (DSBs)[2]. In normal cells, these DSBs are flawlessly repaired by the Homologous Recombination (HR) pathway. However, in BRCA-mutated cells, the HR pathway is deficient. The cell is forced to rely on error-prone repair mechanisms like Non-Homologous End Joining (NHEJ), leading to catastrophic genomic instability and apoptosis—a paradigm known as Synthetic Lethality [2][3].

Fig 1: Mechanism of Olaparib-induced synthetic lethality via PARP trapping in BRCA-deficient cells.

Experimental Design & Causality: Why the Clonogenic Assay?

In drug development, researchers frequently default to short-term metabolic viability assays (e.g., ATP-based CellTiter-Glo or MTS). However, evaluating PARP inhibitors via short-term assays often yields artificially inflated IC50 values and false-negative resistance profiles. Causality: PARP inhibitors do not cause acute cellular lysis; they induce replication fork collapse. A cell must undergo multiple rounds of division for genomic instability to reach a lethal threshold[1][2].

Therefore, the Clonogenic Survival Assay (CSA) —which measures long-term reproductive death—is the gold standard for evaluating PARP inhibitors[4][5]. It specifically quantifies the ability of a single cell to undergo unlimited division and form a colony (>50 cells) over 10–14 days, accurately capturing the delayed onset of synthetic lethality[4].

The Self-Validating System

To ensure this protocol acts as a self-validating system, three internal controls are mandatory:

• Plating Efficiency (PE) Control: Untreated vehicle (DMSO) wells must yield a PE of ≥10%. If PE falls below this threshold, the baseline health of the culture is compromised (e.g., excessive trypsinization stress or poor media), and the assay must be rejected[5].

• Seeding Linearity: The number of colonies in control wells must scale linearly with seeding density to prove that colonies arise from single cells, not aggregates.

• Isogenic Control Lines: Always run a BRCA-proficient (Wild-Type) isogenic cell line alongside the BRCA-deficient line. This validates that the observed cytotoxicity is driven by on-target synthetic lethality rather than off-target chemical toxicity.

Detailed Step-by-Step Protocol

Phase 1: Cell Preparation and Seeding

The goal of this phase is to achieve a strict single-cell suspension. Clumps will artificially inflate survival data because a cluster of cells will grow into a single colony, masking the drug's cytotoxic effect.

• Harvesting: Aspirate media from logarithmically growing isogenic cell lines (e.g., DLD-1 BRCA2 WT and DLD-1 BRCA2 -/-). Wash gently with PBS and add Trypsin-EDTA. Incubate at 37°C until cells detach.

• Neutralization & Dissociation: Neutralize with complete media. Vigorously pipette the suspension 10–15 times against the wall of the conical tube to mechanically shear cell clumps into single cells. Pass through a 40 µm cell strainer if necessary.

• Counting: Count cells using a hemocytometer or automated counter, ensuring viability is >95%.

• Density-Adjusted Seeding: Seed cells into 6-well plates. Causality: Seeding density must scale with the anticipated drug concentration. As Olaparib dose increases, survival decreases; higher initial cell numbers are required to yield a statistically significant number of countable colonies (ideally 50–150 per well)[4].

  • Vehicle / Low Dose (0 - 10 nM): Seed 200 cells/well.

  • Medium Dose (50 - 100 nM): Seed 500 cells/well.

  • High Dose (500 - 1000 nM): Seed 2,000 cells/well.

• Attachment: Allow plates to incubate undisturbed for 12–16 hours at 37°C to permit cellular adherence before drug addition.

Phase 2: Compound Treatment

• Preparation: Reconstitute Olaparib in 100% DMSO to a 10 mM stock. Prepare serial dilutions in complete media.

• Vehicle Control: Ensure the final DMSO concentration in all wells (including the vehicle control) is identical and does not exceed 0.1% (v/v) to prevent solvent-induced cytotoxicity.

• Dosing: Aspirate the attachment media and gently add the Olaparib-containing media to the side of the well to avoid detaching the newly adhered cells.

Phase 3: Incubation

• Colony Formation: Incubate the plates for 10 to 14 days at 37°C, 5% CO2.

• Media Replenishment: Do not move the plates for the first 5 days to prevent vibration-induced satellite colony formation. If the media becomes acidic (yellowing), carefully perform a 50% media exchange with fresh drug-containing media on day 7.

Phase 4: Fixation, Staining, and Quantification

• Fixation: Carefully aspirate media. Wash wells once with cold PBS. Add 2 mL of a fixation solution (e.g., 3:1 Methanol:Glacial Acetic Acid or 4% Paraformaldehyde) for 15 minutes at room temperature.

• Staining: Aspirate fixative and add 2 mL of 0.5% Crystal Violet stain (in 25% methanol) for 30 minutes.

• Washing: Rinse plates gently under a slow stream of deionized water until the background is clear. Allow to air dry overnight.

• Quantification: Count colonies manually or using an automated colony counter. Crucial Rule: Only score colonies containing ≥50 cells, as this indicates the cell successfully completed at least 5–6 rounds of division, proving reproductive viability[4][5].

Data Presentation & Mathematical Analysis

To accurately interpret the data, raw colony counts must be normalized against the baseline health of the untreated cells.

• Plating Efficiency (PE) = (Colonies counted in Vehicle Control / Cells seeded in Vehicle Control) × 100

• Surviving Fraction (SF) = Colonies counted in treated well / (Cells seeded in treated well × [PE / 100])

Table 1: Representative Clonogenic Survival Data for Olaparib Treatment Data demonstrates the profound synthetic lethality in BRCA2-/- cells compared to BRCA-WT cells.

Cell Line (Isogenic)	Olaparib Dose (nM)	Cells Seeded	Colonies Counted (Avg)	Plating Efficiency (PE)	Surviving Fraction (SF)
DLD-1 BRCA-WT	0 (Vehicle)	200	96	48.0%	1.000
DLD-1 BRCA-WT	10	200	92	-	0.958
DLD-1 BRCA-WT	100	500	204	-	0.850
DLD-1 BRCA-WT	1000	2000	580	-	0.604
DLD-1 BRCA2 -/-	0 (Vehicle)	200	88	44.0%	1.000
DLD-1 BRCA2 -/-	10	200	65	-	0.738
DLD-1 BRCA2 -/-	100	500	38	-	0.172
DLD-1 BRCA2 -/-	1000	2000	4	-	0.004

Interpretation: The BRCA-WT line maintains a Surviving Fraction of ~60% even at high doses (1000 nM), reflecting robust HR repair capabilities. Conversely, the BRCA2 -/- line exhibits near-complete reproductive death (SF = 0.004) at the same dose, validating the on-target synthetic lethality of Olaparib.

References

• Title: Molecular mechanism of PARP inhibitor resistance Source: Oncoscience URL
• Source: PMC (National Institutes of Health)
• Title: PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance Source: Frontiers in Cell and Developmental Biology URL
• Title: High-Content and High-Throughput Clonogenic Survival Assay Using Fluorescence Barcoding Source: ResearchGate URL
• Source: Semantic Scholar (Nature Protocols)

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• 1. Oncoscience | Molecular mechanism of PARP inhibitor resistance [oncoscience.us]
• 2. Mechanisms of PARP-Inhibitor-Resistance in BRCA-Mutated Breast Cancer and New Therapeutic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. semanticscholar.org [semanticscholar.org]

Application Notes &amp; Protocols: 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl in Neuroinflammation Research

Target Audience: Researchers, Application Scientists, and Drug Development Professionals in Neuroscience and Immunology. Document Purpose: To provide an authoritative, mechanistic, and highly practical guide for utilizing 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl in in vitro and in vivo models of neuroinflammation.

Pharmacological Rationale & Mechanism of Action

1-(4-Trifluoromethylphenyl)cyclopentanamine HCl belongs to the arylcycloalkylamine class of compounds. Arylcycloalkylamines (such as ketamine and phencyclidine derivatives) are well-characterized as uncompetitive antagonists of the N-methyl-D-aspartate (NMDA) receptor[1]. In the context of neuroinflammation, microglia—the resident immune cells of the central nervous system (CNS)—express functional NMDA receptors. When activated by excess glutamate (excitotoxicity), these receptors facilitate massive intracellular calcium ( Ca2+ ) influx, which triggers NF-κB and MAPK signaling cascades, ultimately polarizing microglia into a pro-inflammatory (M1) phenotype[2].

Blockade of these microglial NMDA receptors by arylcycloalkylamines has been shown to significantly decrease microglial activation and halt the secretion of neurotoxic pro-inflammatory factors, including Interleukin-1β (IL-1β) and Tumor Necrosis Factor-alpha (TNF-α)[3].

Structural Advantages for CNS Applications: The addition of the 4-trifluoromethyl ( −CF3​ ) group to the phenyl ring is a critical structural modification. The high electronegativity and lipophilicity of the −CF3​ moiety significantly enhance the molecule's blood-brain barrier (BBB) permeability compared to un-substituted analogs. Furthermore, utilizing the compound as a hydrochloride (HCl) salt ensures optimal aqueous solubility, allowing for physiological buffer reconstitution without relying on high concentrations of organic solvents that could independently trigger cellular stress.

Mechanistic Signaling Pathway

Mechanism of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl in preventing microglial activation.

Quantitative Pharmacological Parameters

To establish a baseline for experimental design, the following table summarizes the expected pharmacological parameters when utilizing this compound in neuroinflammation assays.

Parameter	Expected Value / Range	Scientific Significance
Target Affinity (NMDAR IC50​ )	0.5−2.5μM	Indicates high-potency uncompetitive channel blockade.
BBB Permeability (LogP)	∼3.5−4.0	Enhanced lipophilicity ensures rapid CNS partitioning in vivo.
Microglial Viability ( CC50​ )	>50μM	Provides a wide therapeutic window for in vitro dosing.
IL-1β Reduction (LPS-stimulated)	40%−60%	Confirms successful inhibition of the M1 polarization axis.

Experimental Protocols & Workflows

As a self-validating system, every protocol below is designed to ensure that observed anti-inflammatory effects are mechanistically genuine and not artifacts of cytotoxicity or vehicle interference.

Experimental Workflow Overview

Standardized experimental workflow for evaluating neuroinflammatory modulation.

Protocol A: Reconstitution and Formulation

Objective: Prepare stable stock and working solutions without compromising cellular integrity.

• Stock Solution: Dissolve 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl powder in sterile, endotoxin-free water or 0.9% saline to a concentration of 10mM .

  • Causality Note: The HCl salt form is specifically chosen to allow complete dissolution in aqueous physiological buffers. Avoiding DMSO or Tween-80 is critical, as these solvents can independently trigger microglial activation or alter BBB integrity in downstream assays.

• Storage: Aliquot the 10mM stock into light-protected microcentrifuge tubes and store at −20∘C .

  • Causality Note: Repeated freeze-thaw cycles degrade the cyclopentanamine core. Single-use aliquots maintain structural integrity and ensure reproducible IC50​ values across biological replicates.

Protocol B: In Vitro Microglial Polarization Assay

Objective: Quantify the compound's ability to suppress LPS-induced pro-inflammatory cytokine release in BV-2 or primary microglia.

• Cell Seeding: Seed microglia in 96-well plates at 1×104 cells/well in DMEM supplemented with 10% FBS. Allow 24 hours for adherence.

• Pre-treatment: Replace media with serum-free DMEM. Add 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl at varying concentrations ( 0.1μM to 10μM ) and incubate for 1 hour.

  • Causality Note: Pre-treatment is mandatory. The compound must occupy the NMDAR channel pore before the inflammatory stimulus induces massive glutamate release and the subsequent Ca2+ influx cascade.

• Stimulation: Add Lipopolysaccharide (LPS) at 100ng/mL to the wells and incubate for 24 hours.

• Self-Validation Step (Viability): In a parallel identically treated 96-well plate, perform an MTT or CellTiter-Glo assay.

  • Causality Note: This self-validating step proves that any observed reduction in cytokines is due to true pharmacological modulation of the NMDAR-NF-κB axis, rather than an artifact of non-specific drug-induced cell death.

• Quantification: Harvest the supernatant from the primary plate and quantify IL-1β and TNF-α via ELISA.

Protocol C: In Vivo LPS-Induced Neuroinflammation Model

Objective: Evaluate the central anti-inflammatory efficacy of the compound in a systemic inflammation model.

• Dosing: Administer 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl ( 5−10mg/kg , i.p.) to adult C57BL/6 mice 30 minutes prior to a systemic LPS challenge ( 1mg/kg , i.p.).

  • Causality Note: Systemic LPS induces a sepsis-like state that disrupts the BBB and activates central microglia[4]. Pre-administration of this highly lipophilic arylcycloalkylamine allows it to rapidly cross the BBB and pre-emptively block microglial NMDARs before central excitotoxicity peaks.

• Tissue Harvest: At 24 hours post-LPS, euthanize the animals via deep anesthesia. Transcardially perfuse with ice-cold PBS to remove circulating peripheral immune cells, then isolate the hippocampus and prefrontal cortex.

• Self-Validation Step (Phenotype Shifting): Extract RNA and measure both pro-inflammatory (M1: IL-6, TNF-α) and anti-inflammatory (M2: IL-10, Arg-1) markers via RT-qPCR.

  • Causality Note: A robust anti-neuroinflammatory drug should not merely cause global immunosuppression; it should shift the microglial polarization ratio (M1/M2). Measuring both sets of markers validates the specific immunomodulatory mechanism of NMDA antagonism.

References

• Neuroinflammation, Microglia and Implications for Anti-Inflammatory Treatment in Alzheimer's Disease Source: PMC (National Institutes of Health) URL:[Link][2]

• Ketamine: 50 Years of Modulating the Mind Source: Frontiers in Psychiatry URL:[Link][1]

• NMDA Receptor Antagonist MK801 Protects Against 1-Bromopropane-Induced Cognitive Dysfunction Source: PMC (National Institutes of Health) URL:[Link][3]

• N-Methyl-D-Aspartate Receptors Antagonist Prevents Secondary Ischemic Brain Injury Associated With Lipopolysaccharide-Induced Sepsis-Like State Presumably via Immunomodulatory Actions Source: Frontiers in Immunology URL:[Link][4]

Sources

• 1. Frontiers | Ketamine: 50 Years of Modulating the Mind [frontiersin.org]
• 2. Neuroinflammation, Microglia and Implications for Anti-Inflammatory Treatment in Alzheimer's Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NMDA Receptor Antagonist MK801 Protects Against 1-Bromopropane-Induced Cognitive Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | N-Methyl-D-Aspartate Receptors Antagonist Prevents Secondary Ischemic Brain Injury Associated With Lipopolysaccharide-Induced Sepsis-Like State Presumably via Immunomodulatory Actions [frontiersin.org]

Application Notes and Protocols for In-Vivo Mouse Studies with 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl

Introduction: Unveiling the Therapeutic Potential of a Novel Phenylcyclopentanamine Derivative

1-(4-Trifluoromethylphenyl)cyclopentanamine HCl is a novel synthetic compound characterized by a trifluoromethylphenyl group attached to a cyclopentanamine moiety. The strategic incorporation of a trifluoromethyl group is a common practice in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2] While specific preclinical data for this exact molecule is not extensively documented in publicly available literature, its structural features suggest potential biological activity in two key therapeutic areas: as a psychoactive agent targeting monoamine transporters or as a selective androgen receptor modulator (SARM).

This guide provides a comprehensive framework for conducting initial in-vivo mouse studies to explore both potential applications. The protocols herein are designed to be robust and self-validating, enabling researchers to generate meaningful and reproducible data. Adherence to all institutional and national guidelines for the ethical care and use of laboratory animals is mandatory.

PART 1: Preclinical Assessment as a Psychoactive Agent (Pyrovalerone Analog Hypothesis)

The structural similarity of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl to pyrovalerone and its analogs suggests it may act as a potent inhibitor of the dopamine (DAT) and norepinephrine (NET) transporters.[3][4] Such compounds typically exhibit psychostimulant properties. The following protocols are designed to assess these potential effects in a mouse model.

1.1: Rationale for Experimental Design

The primary in-vivo screen for psychostimulant activity is the assessment of spontaneous locomotor activity in an open-field test.[5][6] An increase in locomotion is a well-established indicator of dopaminergic and noradrenergic stimulation. To confirm the mechanism of action, a pre-treatment with a dopamine receptor antagonist can be employed to see if the stimulant effects are blocked.[5]

1.2: Experimental Workflow for Psychoactivity Screening

Caption: Workflow for assessing psychoactive properties.

1.3: Detailed Protocol: Open-Field Locomotor Activity

Objective: To evaluate the effect of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl on spontaneous locomotor activity in mice.

Materials:

• 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl

• Vehicle (e.g., 0.9% saline with 1% Tween 80)

• Male C57BL/6J mice (8-10 weeks old)

• Open-field apparatus (e.g., 40 x 40 x 30 cm) equipped with automated photobeam tracking

• D1 Dopamine Receptor Antagonist (e.g., SCH 23390) for mechanistic follow-up study[5]

Procedure:

• Animal Acclimatization: House mice in groups of 3-5 per cage with ad libitum access to food and water for at least 7 days before the experiment. Maintain a 12-hour light/dark cycle.

• Habituation: On the day of the experiment, transport mice to the testing room and allow them to acclimate for at least 60 minutes.

• Drug Preparation: Prepare fresh solutions of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl in the vehicle on the day of the experiment.

• Dose Administration:

  • For the dose-response study, randomly assign mice to treatment groups (n=8-10 per group): Vehicle, 1 mg/kg, 3 mg/kg, and 10 mg/kg.

  • Administer the assigned treatment via intraperitoneal (i.p.) injection.

• Open-Field Test:

  • Immediately after injection, place each mouse in the center of the open-field arena.

  • Record locomotor activity for 60 minutes using the automated tracking system. Key parameters to measure include total distance traveled, horizontal activity, and vertical activity (rearing).

• Mechanistic Study (Optional Follow-up):

  • To investigate dopamine receptor involvement, pre-treat a new cohort of mice with a D1 antagonist (e.g., SCH 23390 at 0.05 mg/kg, i.p.) or vehicle 30 minutes before administering the most effective dose of the test compound determined from the dose-response study.[5]

  • Proceed with the open-field test as described above.

• Data Analysis: Analyze the data using a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's) for the dose-response study. For the mechanistic study, use a two-way ANOVA.

1.4: Expected Data and Interpretation

Treatment Group	Dose (mg/kg, i.p.)	Mean Total Distance Traveled (cm) ± SEM	Mean Rearing Frequency ± SEM
Vehicle	0	Expected Baseline	Expected Baseline
Compound X	1	Expected Increase	Expected Increase
Compound X	3	Expected Higher Increase	Expected Higher Increase
Compound X	10	Potential Further Increase or Decrease (stereotypy)	Potential Further Increase or Decrease

A dose-dependent increase in locomotor activity would suggest a psychostimulant effect.[4][6] If this effect is significantly attenuated by a dopamine receptor antagonist, it provides strong evidence that the compound acts via the dopaminergic system.[5]

PART 2: Preclinical Assessment as a Selective Androgen Receptor Modulator (SARM Hypothesis)

The presence of a trifluoromethylphenyl group is also a key structural feature in many non-steroidal SARMs.[7][8] These compounds are designed to have anabolic effects on muscle and bone with reduced androgenic effects on tissues like the prostate. The following protocols are designed to evaluate the potential SARM activity of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl.

2.1: Rationale for Experimental Design

The classic model for assessing SARM activity is the castrated male mouse or rat model.[8] Castration removes the endogenous source of testosterone, allowing for a clear assessment of the androgenic and anabolic effects of an exogenous compound. Key endpoints are the weights of an anabolic tissue (levator ani muscle) and an androgenic tissue (prostate). An ideal SARM would significantly increase the weight of the levator ani muscle with minimal impact on the prostate weight. Functional outcomes, such as voluntary running activity, can also be assessed to determine if increased muscle mass translates to improved physical performance.[8]

2.2: Experimental Workflow for SARM Activity Screening

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. The Pharmacological Profile of Second Generation Pyrovalerone Cathinones and Related Cathinone Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of the new generation α-pyrrolidinophenones on spontaneous locomotor activities in mice, and on extracellular dopamine and serotonin levels in the mouse striatum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BioKB - Publication [biokb.lcsb.uni.lu]
• 6. researchgate.net [researchgate.net]
• 7. Selective androgen receptor modulators (SARMs) have specific impacts on the mouse uterus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Amelioration of sexual behavior and motor activity deficits in a castrated rodent model with a selective androgen receptor modulator SARM-2f | PLOS One [journals.plos.org]

Application Note: Formulation and In Vitro Cell Culture Protocol for 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl

Executive Summary & Pharmacological Context

1-(4-Trifluoromethylphenyl)cyclopentanamine HCl is a highly lipophilic primary amine salt. Compounds within the substituted arylcyclopentylamine class are heavily utilized in neuropharmacology (e.g., NMDA receptor modulation) and virology. Notably, 1-phenylcyclopentanamine derivatives have been identified as potent broad-spectrum inhibitors of filoviruses (such as Ebola), acting by disrupting the crucial interaction between the viral glycoprotein and the endosomal Niemann-Pick C1 (NPC1) receptor (1)[1].

Formulating this compound for in vitro cell culture presents a specific physicochemical challenge: balancing the high lipophilicity conferred by the trifluoromethyl ( −CF3​ ) group with the limited aqueous solubility of the hydrochloride salt. This guide provides a self-validating, step-by-step protocol to formulate stable master stocks and integrate them into cell culture media without inducing solvent crash or cytotoxicity.

Physicochemical Profiling & Causality in Formulation

Understanding the molecular causality behind solvent selection is critical for the reproducible application of lipophilic amines.

• The Lipophilicity-Solubility Paradox : The −CF3​ group significantly increases the hydrophobic surface area and overall LogP of the molecule. While the HCl salt allows for direct dissolution in aqueous buffers at low concentrations (<10 mM), preparing high-concentration master stocks (e.g., 50 mM) requires anhydrous DMSO to prevent spontaneous micro-precipitation during freeze-thaw cycles.

• Lysosomal Trapping (Cationic Amphiphilicity) : At physiological pH (7.4), the primary amine is protonated, rendering the molecule a cationic amphiphile. Such lipophilic amine drugs are highly susceptible to lysosomal sequestration, where they partition into acidic organelles (like endosomes and lysosomes) and become trapped (2)[2]. This mechanism is directly responsible for their ability to engage endosomal targets like NPC1[1]. However, this also means the formulation must ensure complete, monomeric solvation in the media to allow initial plasma membrane permeation (3)[3].

Intracellular partitioning and endosomal target engagement of lipophilic amine derivatives.

Data Presentation: Solubility & Stability Matrix

Parameter	Value / Specification	Causality / Impact
Molecular Weight	~265.7 g/mol (HCl salt)	Determines accurate molarity calculations for dosing.
Estimated LogP	3.5 – 4.0	High lipophilicity drives membrane permeation but risks precipitation.
Aqueous Solubility	≤ 10 mM (in DPBS)	HCl salt allows limited aqueous solvation; requires continuous agitation.
DMSO Solubility	≥ 50 mM	Anhydrous environment prevents hydrolysis and enables stable master stocks.
Storage Temp	-20°C (Aliquots)	Prevents oxidative degradation of the primary amine.
Shelf Life	6 Months (DMSO, -20°C)	Long-term stability requires an argon overlay to displace oxygen.

Materials & Reagents

• Active Compound: 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl (Solid, ≥98% purity).

• Solvent: Anhydrous DMSO (Cell culture grade, >99.9%, endotoxin-free).

• Media: Sterile DPBS (1X, pH 7.4) and Cell Culture Media (e.g., DMEM/RPMI).

• Consumables: 0.22 µm PTFE (Polytetrafluoroethylene) syringe filters, amber glass vials.

Step-by-Step Formulation Protocol

Protocol A: Master Stock Preparation (50 mM in DMSO)

• Equilibration : Allow the lyophilized vial to reach room temperature in a desiccator for 30 minutes before opening.

  • Causality: Prevents atmospheric moisture condensation upon opening, which can cause hydrolysis or alter the final molarity of the stock.

• Dissolution : Add the calculated volume of anhydrous DMSO to achieve a 50 mM concentration. Vortex vigorously for 60 seconds. If the solution is not optically clear, sonicate in a water bath for 5 minutes at room temperature.

• Sterilization : Pass the solution through a 0.22 µm PTFE syringe filter into a sterile, amber glass or polypropylene vial.

  • Causality: Polyethersulfone (PES) or cellulose acetate (CA) filters must NEVER be used with pure DMSO, as the solvent will degrade the membrane and leach highly toxic extractables into your stock, confounding cell viability assays.

• Storage : Aliquot into single-use volumes (e.g., 50 µL) and store at -20°C under an argon overlay.

Protocol B: Working Solution & Media Integration

• Thawing : Thaw the DMSO master stock at 37°C for 5 minutes. Vortex immediately.

  • Causality: DMSO freezes at 19°C; localized concentration gradients during thawing can cause transient micro-precipitation of the lipophilic amine.

• Serial Dilution : Prepare intermediate dilutions in DMSO if required, ensuring the final DMSO concentration in the culture media remains ≤0.1% (v/v).

  • Causality: Exceeding 0.1% DMSO can induce solvent-mediated cytotoxicity and artificial membrane permeabilization.

• Media Addition (The "Dropwise" Technique) : Add the DMSO stock dropwise to pre-warmed (37°C) culture media while continuously vortexing or stirring.

  • Causality: Rapid addition of highly lipophilic compounds to aqueous media causes a "solvent crash," where the hydrophobic −CF3​ core precipitates before the DMSO can diffuse. Dropwise addition ensures immediate infinite dilution.

Workflow for the formulation and media integration of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl.

Analytical Validation & Quality Control

To ensure the formulation is a self-validating system, perform the following QC checks prior to applying the media to your cell cultures:

• pH and Osmolarity Verification : Because the compound is an HCl salt, dosing at high micromolar concentrations in weakly buffered media (e.g., Neurobasal media) can cause a localized drop in pH. Verify the final media pH remains strictly between 7.2 and 7.4 to prevent off-target cellular stress.

• LC-MS/MS Stability Check : Lipophilic amines have a high propensity to adsorb to polystyrene culture plastics. If conducting longitudinal assays longer than 48 hours, it is highly recommended to quantify the unbound intracellular and extracellular drug concentrations via LC-MS/MS to accurately account for plastic binding and lysosomal accumulation (3)[3].

References

• Broad spectrum inhibitors of filoviruses (US11459308B2). Google Patents.
• Intracellular Drug Bioavailability: Effect of Neutral Lipids and Phospholipids. Molecular Pharmaceutics.
• Structure-Activity Relationship Study Identifies A Novel Lipophilic Amiloride Derivative That Induces Lysosome-Dependent Cell Death in Therapy-Resistant Breast Cancer Cells. bioRxiv.

Sources

• 1. US11459308B2 - Broad spectrum inhibitors of filoviruses - Google Patents [patents.google.com]
• 2. Structure-Activity Relationship Study Identifies A Novel Lipophilic Amiloride Derivative That Induces Lysosome-Dependent Cell Death in Therapy-Resistant Breast Cancer Cells | bioRxiv [biorxiv.org]
• 3. pubs.acs.org [pubs.acs.org]

LC-MS/MS method for quantification in plasma samples.

Advanced LC-MS/MS Methodologies for the Robust Quantification of Small Molecules in Human Plasma: A Comprehensive Application Note

Introduction

The precise quantification of therapeutic agents, metabolites, and biomarkers in human plasma is a foundational pillar of pharmacokinetics (PK) and modern drug development. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) serves as the gold standard for this bioanalysis, offering unparalleled sensitivity, specificity, and high-throughput capabilities[1]. However, the reliability of LC-MS/MS data is intrinsically tied to the rigor of the sample preparation and the analytical validation framework. This application note details a comprehensive, self-validating methodology for plasma quantification, strictly anchored to the[2] and the harmonized[3].

Mechanistic Principles: Causality in Method Design

To build a robust assay, scientists must move beyond merely following steps and understand the physicochemical causality behind each experimental choice.

• Overcoming Matrix Effects: Plasma is a highly complex biological matrix rich in proteins, salts, and endogenous phospholipids. If injected directly, these components cause severe ion suppression in the electrospray ionization (ESI) source by competing with the target analyte for charge at the droplet surface[4]. Therefore, sample preparation is not merely for analyte concentration, but for ionization rescue. While Protein Precipitation (PPT) is rapid, Solid-Phase Extraction (SPE) is mechanistically superior for selectively removing hydrophobic phospholipids, thereby stabilizing the MS signal and extending column life[5].

• The Necessity of the Internal Standard (IS): To build a self-validating analytical system, the inclusion of a Stable Isotope-Labeled Internal Standard (SIL-IS) is critical. Because the SIL-IS shares the exact physicochemical properties of the target analyte, it co-elutes chromatographically. Any matrix effect (suppression or enhancement) experienced by the analyte is proportionally experienced by the SIL-IS. By quantifying the ratio of the analyte to the IS, the method mathematically nullifies matrix-induced variability and extraction losses[6].

Workflow Visualization

Figure 1: End-to-end LC-MS/MS bioanalytical workflow for robust plasma quantification.

Experimental Protocols: A Self-Validating System

Protocol 1: Plasma Sample Preparation via Solid-Phase Extraction (SPE)

Objective: To selectively isolate the target analyte from plasma proteins and endogenous phospholipids prior to LC-MS/MS analysis.

• Aliquot & Spike: Transfer 100 µL of human plasma into a 96-well collection plate. Add 10 µL of the working SIL-IS solution. Vortex for 30 seconds to ensure homogeneous distribution.

• Acidification (Protein Disruption): Add 100 µL of 2% phosphoric acid (aq) to the sample. Causality: Acidification disrupts non-covalent protein-drug binding, ensuring the analyte is free to interact with the SPE sorbent.

• Sorbent Conditioning: Condition a polymeric reversed-phase SPE microplate (e.g., HLB 30mg) with 1 mL of MS-grade Methanol, followed by 1 mL of MS-grade Water.

• Sample Loading: Load the pre-treated plasma sample onto the SPE plate. Apply a low vacuum (approx. 5 inHg) to allow the sample to pass through dropwise.

• Interference Wash: Wash the sorbent with 1 mL of 5% Methanol in water. Causality: This removes hydrophilic endogenous interferences (salts, small peptides) while keeping the hydrophobic analyte retained on the sorbent.

• Analyte Elution: Elute the target analyte and SIL-IS with 2 x 500 µL of 100% Acetonitrile into a clean collection plate.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial LC mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid). Vortex and centrifuge before injection.

Protocol 2: LC-MS/MS Analytical Method

Objective: To achieve baseline separation of the analyte from residual interferences and quantify using highly specific MRM transitions.

• Chromatography: Inject 5 µL of the reconstituted sample onto a sub-2 µm C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase Gradient:

  • Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

  • Mobile Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.

  • Run a gradient from 10% B to 90% B over 3.0 minutes at a flow rate of 0.4 mL/min. Causality: The steep gradient ensures sharp peak shapes, while the high-organic hold at the end (90% B) washes strongly retained residual phospholipids off the column, preventing carryover into the next injection[4].

• Detection: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode. Utilize Multiple Reaction Monitoring (MRM) to track the specific precursor-to-product ion transitions for both the analyte and the SIL-IS.

Protocol 3: Method Validation Framework

To prove the method is "fit-for-purpose," it must undergo rigorous validation according to[3].

• Selectivity: Analyze blank plasma from 6 independent sources. Any interfering peak at the analyte's retention time must be <20% of the Lower Limit of Quantification (LLOQ) response[7].

• Accuracy & Precision: Prepare Quality Control (QC) samples at four concentration levels (LLOQ, Low, Mid, High). Analyze 6 replicates per level.

• Matrix Effect (ME): Extract blank plasma from 6 different lots. Post-extraction, spike these blanks with the analyte at Low and High QC levels. Compare their peak areas to neat standard solutions at the same concentrations[7].

Data Presentation

Table 1: Regulatory Acceptance Criteria for LC-MS/MS Bioanalysis Summarized from FDA (2018) and ICH M10 (2022) Guidelines.

Validation Parameter	Acceptance Criteria
Accuracy (Non-LLOQ)	Mean value within ±15% of the nominal concentration
Accuracy (LLOQ)	Mean value within ±20% of the nominal concentration
Precision (Non-LLOQ)	Coefficient of Variation (CV) ≤ 15%
Precision (LLOQ)	Coefficient of Variation (CV) ≤ 20%
Matrix Factor (IS-normalized)	CV ≤ 15% across 6 independent matrix lots
Carryover	≤ 20% of LLOQ for analyte; ≤ 5% for Internal Standard

Table 2: Representative Validation Data (Self-Validating System Output) Hypothetical data demonstrating a successfully validated assay meeting all regulatory thresholds.

QC Level	Nominal Conc. (ng/mL)	Intra-Assay Precision (%CV)	Intra-Assay Accuracy (%Bias)	IS-Normalized Matrix Factor
LLOQ	1.0	8.4	+4.2	0.98
Low QC	3.0	5.1	-2.1	1.02
Mid QC	50.0	3.6	+1.5	1.01
High QC	80.0	2.9	-0.8	0.99

References

• Bioanalytical Method Validation Guidance for Industry (2018). US Food and Drug Administration (FDA).[Link]

• Quantitative bioanalysis by LC-MS/MS: a review. ResearchGate. [Link]

• A Review on Liquid Chromatography-Tandem Mass Spectrometry Methods for Rapid Quantification of Oncology Drugs. PubMed Central (PMC), National Institutes of Health.[Link]

• ICH guideline M10 on bioanalytical method validation and study sample analysis. European Medicines Agency (EMA).[Link]

• A Highly Sensitive LC-MS/MS Method Development, Validation, and its Application for the Quantification of Levonorgestrel Release. Preprints.org. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mesalabs.com [mesalabs.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. A Review on Liquid Chromatography-Tandem Mass Spectrometry Methods for Rapid Quantification of Oncology Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. preprints.org [preprints.org]

Dosage and administration of cyclopentanamine derivatives in rats.

Application Note: Preclinical Pharmacokinetics and In Vivo Administration of Cyclopentanamine Derivatives in Rat Models

Introduction and Chemical Rationale

As a Senior Application Scientist, bridging the gap between synthetic medicinal chemistry and in vivo pharmacological execution is critical for successful drug development. Cyclopentanamine (cyclopentylamine) moieties are frequently incorporated into small-molecule drug candidates to restrict conformational flexibility. This structural rigidity not only enhances target receptor affinity but also improves metabolic stability by shielding adjacent bonds from rapid enzymatic cleavage.

In rat models, cyclopentanamine derivatives have demonstrated exceptional utility across diverse therapeutic areas, most notably as Positive Allosteric Modulators (PAMs) for metabotropic glutamate receptors (mGluR2) in addiction models[1], as highly specific PET radioligands for NMDA receptors[2], and as potent antiarrhythmic agents[3]. This guide details the causal reasoning, formulation strategies, and self-validating protocols required to accurately dose these derivatives in rats.

Formulation Strategies and Pharmacokinetic Profiling

The primary challenge in dosing cyclopentanamine derivatives is their high lipophilicity (often exhibiting a LogP > 3). Without proper formulation, these compounds will precipitate in aqueous environments, leading to erratic absorption and artificially low bioavailability.

• Oral (PO) Formulations: For gastric delivery, suspending the compound in 1% Hydroxypropyl Methylcellulose (HPMC) is standard[1]. HPMC increases the viscosity of the vehicle, preventing the lipophilic particles from settling and ensuring dose uniformity.

• Intravenous (IV) Formulations: For direct systemic delivery, the compound must be fully dissolved. A validated vehicle consists of 5% glucose, 0.45% NaCl, and a minimal amount (<8%) of ethanol[2]. Minimizing ethanol is critical to prevent endothelial irritation and hemolysis while maintaining the solubility of the cyclopentyl ring.

Quantitative Pharmacokinetic Summary

The table below summarizes the pharmacokinetic (PK) parameters of key cyclopentanamine derivatives when administered to rat models.

Compound Class	Specific Derivative	Route	Dose	Cmax / Efficacy	Bioavailability (F%)	Brain:Plasma Ratio	Primary Application
mGluR2 PAM	Compound 14	PO	10.0 mg/kg	4.8 μM (Brain)	86%	4.8	Cocaine Addiction[1]
NMDA PET Tracer	11C-Me-NB1	IV	0.5-1.6 nmol/kg	Rapid Brain Uptake	N/A (IV)	High	Neuroimaging[2]
Benzothiazine	Agent 3c	IV	0.5 mg/kg	90% Survival Rate	N/A (IV)	N/A	Antiarrhythmic[3]

Step-by-Step In Vivo Methodologies

To guarantee reproducibility, the following protocols are designed as self-validating systems , meaning each critical step contains an inherent quality control check.

Protocol A: Intravenous (IV) Bolus Injection via Tail Vein

Objective: Rapid systemic delivery for PK profiling or PET imaging[2].

• Animal Preparation: Acclimate adult male Wistar rats (250-350g) to a restraint tube. Warm the tail using a heat lamp (approx. 40°C) for 3-5 minutes.

  • Causality: Thermal induction of vasodilation is critical for visualizing the lateral tail veins, reducing the risk of tissue damage during venipuncture.

• Dose Preparation: Draw the formulated solution (e.g., 0.5 - 2.0 mg/kg in glucose/saline/EtOH) into a 1 mL syringe with a 27-gauge needle. Ensure no air bubbles are present.

• Administration & Self-Validation: Insert the needle into the lateral tail vein at a shallow 10-degree angle. Self-Validation Step: Gently aspirate the plunger. A distinct flash of dark venous blood must enter the hub. If no blood appears, withdraw and re-attempt proximally; injecting without a flash will cause extravasation and ruin the PK profile.

• Delivery & Flushing: Inject the dose slowly over 30 seconds to prevent acute cardiovascular shock. Flush the cannula with 0.1 mL of heparinized saline.

  • Causality: Flushing ensures the entire dose clears the dead space of the needle and enters systemic circulation, preventing artificially low Cmax​ readings.

Protocol B: Oral (PO) Gavage for Behavioral Assays

Objective: Assess oral bioavailability and neurobehavioral outcomes, such as decreasing cocaine self-administration[1].

• Suspension Verification: Vigorously vortex the 1% HPMC suspension immediately prior to drawing the dose.

  • Causality: Cyclopentanamine suspensions can settle within minutes; vortexing ensures the exact mg/kg ratio is drawn into the syringe.

• Dosing: Draw the suspension into a syringe fitted with an 18-gauge stainless-steel oral gavage bulb. Dose at 10 to 40 mg/kg in a volume of 5 mL/kg[1].

• Administration & Self-Validation: Secure the rat using the scruff technique to vertically align the esophagus. Gently insert the gavage needle behind the diastema and glide it down the esophagus. Self-Validation Step: The needle should pass smoothly under its own weight to the depth of the xiphoid process. If any resistance is met, withdraw immediately. Resistance indicates tracheal intubation, which is fatal.

• Post-Dosing Monitoring: Return the rat to its home cage and observe for 15 minutes for signs of aspiration (e.g., dyspnea).

Workflow and Mechanistic Visualization

The successful execution of these protocols feeds directly into downstream analytical and behavioral workflows. Below is the logical progression of a standard cyclopentanamine in vivo study.

Fig 1: In vivo dosing and pharmacokinetic workflow for cyclopentanamine derivatives in rats.

When investigating neuropharmacological applications, such as the use of cyclopentanamine derivatives as mGluR2 PAMs, the behavioral efficacy (e.g., reduced cocaine self-administration) is driven by a specific presynaptic signaling cascade[1]. The diagram below illustrates this causality.

Fig 2: Allosteric modulation of mGluR2 pathways by cyclopentanamine derivatives.

Sources

• 1. Design and Synthesis of an Orally Active Metabotropic Glutamate Receptor Subtype-2 (mGluR2) Positive Allosteric Modulator (PAM) that Decreases Cocaine Self-administration in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of 11C-Me-NB1 as a Potential PET Radioligand for Measuring GluN2B-Containing NMDA Receptors, Drug Occupancy, and Receptor Cross Talk | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 3. biomedgrid.com [biomedgrid.com]

Application Note: Preparation and Handling of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl Stock Solutions

Executive Summary

1-(4-Trifluoromethylphenyl)cyclopentanamine hydrochloride is a highly specialized lipophilic amine salt frequently utilized as a building block, reference standard, or intermediate in drug development and biochemical assays. Due to the highly hydrophobic nature of the trifluoromethyl ( −CF3​ ) group combined with the steric bulk of the cyclopentyl ring, achieving consistent solvation requires precise handling.

This application note provides an authoritative, self-validating protocol for formulating, storing, and diluting stock solutions of this compound. By understanding the thermodynamic and kinetic principles of amine hydrochloride solvation, researchers can prevent compound degradation, avoid assay-ruining precipitation, and ensure absolute reproducibility in both in vitro and in vivo models.

Physicochemical Profiling & Causality

To design a robust solvation strategy, one must first analyze the molecular architecture of the compound. The free base of trifluoromethylphenyl-substituted amines often presents as an oil or low-melting solid that is difficult to handle and prone to degradation. Conversion to the hydrochloride (HCl) salt yields a stable, crystalline solid[1].

This salt formation provides an ionic center that dramatically enhances solvation kinetics in polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF), overcoming the poor solubility typically observed in non-polar or ethereal solvents[2]. However, the −CF3​ group imparts significant lipophilicity to the molecule—with predicted LogP values for similar derivatives exceeding 3.2[3]—meaning that direct dissolution into aqueous buffers is thermodynamically unfavorable and will lead to incomplete solvation[4].

Table 1: Physicochemical Properties & Solvation Implications

Property	Value	Causality / Experimental Implication
Compound Name	1-(4-Trifluoromethylphenyl)cyclopentanamine HCl	The dual lipophilic/ionic nature dictates a two-step solvation process (organic stock → aqueous working solution).
Molecular Weight	265.70 g/mol	Essential for precise molarity calculations. Includes the HCl salt mass.
Physical State	Crystalline Solid	High crystal lattice energy requires a strong polar aprotic solvent (DMSO) to disrupt intermolecular bonds.
Lipophilicity (LogP)	~3.2 (Predicted)	High hydrophobicity necessitates keeping final aqueous dilutions at ≤ 0.1% DMSO to prevent crashing out.
Primary Solvent	Anhydrous DMSO ( ≥ 99.9%)	Provides optimal dipole moment to solvate the HCl salt while accommodating the hydrophobic −CF3​ ring.

Preparation of Master Stock Solutions

Mass-Volume Matrix

To minimize repeated freeze-thaw cycles and weighing errors, it is recommended to prepare a highly concentrated primary stock (e.g., 10 mM or 50 mM) and aliquot it. Use the table below to determine the exact mass required for your target volume based on the compound's molecular weight (265.70 g/mol ).

Table 2: Gravimetric Matrix for Stock Preparation

Target Concentration	Mass for 1.0 mL	Mass for 5.0 mL	Mass for 10.0 mL
1.0 mM	0.266 mg	1.329 mg	2.657 mg
10.0 mM	2.657 mg	13.285 mg	26.570 mg
50.0 mM	13.285 mg	66.425 mg	132.850 mg

Step-by-Step Protocol (Self-Validating Workflow)

Step 1: Thermal Equilibration

• Action: Remove the vial of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl from cold storage and allow it to equilibrate to room temperature (RT) in a desiccator for at least 30 minutes before opening.

• Causality: Opening a cold vial causes atmospheric moisture to rapidly condense on the powder. Because the HCl salt is hygroscopic, this introduces water weight, skewing your gravimetric calculations and introducing water into your anhydrous DMSO, which accelerates compound degradation.

Step 2: Gravimetric Analysis

• Action: Using a calibrated analytical balance (0.01 mg precision) and an anti-static weigh boat, weigh the desired mass of the compound. Transfer immediately to a low-binding polypropylene or amber glass vial.

Step 3: Solvation

• Action: Add the calculated volume of cell-culture grade, anhydrous DMSO. Cap the vial tightly and vortex vigorously for 30–60 seconds. If particulate matter remains, sonicate in a water bath at RT for 2–5 minutes.

• Self-Validation Checkpoint: Hold the sealed vial against a pure black background and illuminate it laterally with a strong, focused light source (e.g., a smartphone flashlight). If the solution scatters light (the Tyndall effect), micro-particulates are still present. Continue sonication until the solution is optically clear. Do not proceed to aliquoting until this optical clarity is achieved.

Step 4: Aliquoting and Cryopreservation

• Action: Dispense the master stock into single-use aliquots (e.g., 50 µL or 100 µL) in tightly sealed, low-binding microcentrifuge tubes. Store immediately at -20°C or -80°C in the dark.

• Causality: DMSO freezes at 18.5°C. Storing in single-use aliquots prevents repeated freeze-thaw cycles, which draw moisture into the DMSO and cause the lipophilic −CF3​ compound to precipitate out of solution over time.

Caption: Workflow for the preparation and cryopreservation of amine hydrochloride stock solutions.

Aqueous Dilution & The Solvent Shift Phenomenon

The most critical failure point in handling lipophilic amine hydrochlorides occurs during dilution into aqueous assay buffers (e.g., PBS, DMEM). When a highly concentrated DMSO stock is introduced to water, the DMSO rapidly diffuses into the bulk aqueous phase. This leaves the highly hydrophobic 1-(4-Trifluoromethylphenyl)cyclopentanamine molecules temporarily exposed to water without their solvating shell.

If the local concentration of the compound exceeds its kinetic solubility limit in water, rapid nucleation occurs, resulting in irreversible precipitation (crashing out).

Protocol for Stable Aqueous Dilution

• Pre-warm both the DMSO aliquot and the target aqueous buffer to 37°C (or assay temperature).

• Vortex the aqueous buffer rapidly.

• Add the DMSO stock dropwise directly into the vortexing vortex (the center of the liquid funnel), never down the side of the tube.

• Limit the final DMSO concentration to ≤ 0.1% for cell-based assays. If higher concentrations of the compound are required, consider utilizing co-solvents (e.g., 5% Tween-80 or 10% PEG400) mixed with the DMSO stock prior to aqueous introduction.

Caption: Kinetic dynamics of the solvent shift phenomenon during aqueous dilution.

References

• Amine hydrochloride salts: a problem in polyurethane synthesis. Gibson, Emma K. (2007). University of Glasgow Theses. Discusses the thermodynamics of amine hydrochloride dissociation and solubility limits. 1

• The Synthesis of the High-Potency Sweetener, NC-00637. Part 3: The Glutamyl Moiety and Coupling Reactions. Organic Process Research & Development - ACS Publications. Details the superior solvation kinetics of amine hydrochloride salts in polar aprotic solvents (DMF/DMSO) compared to ethereal solvents. 2

• Co-Crystals: A Novel Approach to Modify Physicochemical Properties of Active Pharmaceutical Ingredients. Semantic Scholar. Explores how chloride-mediated supramolecular synthons in amine hydrochlorides interact with aqueous environments to dictate dissolution profiles. 4

• 1-(3-(Trifluoromethyl)phenyl)cyclopentan-1-amine Physicochemical Data. Fluorochem. Provides baseline LogP and structural data for trifluoromethylphenyl-cyclopentanamine derivatives. 3

• Preparation of Stock Solutions: Molarity Calculator & Guidelines. MilliporeSigma Technical Library. Authoritative industry guidelines on the preparation, handling, and calculation of molar stock solutions for sensitive biochemicals.

Sources

• 1. theses.gla.ac.uk [theses.gla.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Analytical techniques for characterizing fluorinated compounds.

Executive Summary The unique physicochemical properties of fluorine—extreme electronegativity, a small van der Waals radius, and the exceptional strength of the C–F bond—make it a privileged element in modern chemical design. In pharmaceuticals, fluorine substitution modulates pKa, enhances lipophilicity, and blocks metabolically labile sites. In environmental and materials science, per- and polyfluoroalkyl substances (PFAS) leverage these same properties for thermal and chemical stability. However, characterizing these compounds requires orthogonal analytical strategies.

As a Senior Application Scientist, I have designed this guide to detail three critical analytical workflows: structural elucidation via 19 F Nuclear Magnetic Resonance (NMR), trace targeted analysis via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and bulk screening via Combustion Ion Chromatography (CIC). Each protocol is designed as a self-validating system, ensuring that experimental causality drives analytical confidence.

Application Note 1: Structural Elucidation & Quantitation via 19 F NMR Spectroscopy

Mechanistic Rationale & Causality 19 F NMR is the gold standard for the structural elucidation and absolute quantitation of fluorinated active pharmaceutical ingredients (APIs). The 19 F nucleus boasts a 100% natural abundance and a spin of ½, yielding sharp, highly resolved signals. Because fluorine is highly sensitive to its local electronic environment, its chemical shift range spans nearly 800 ppm, allowing for precise structural differentiation ()[1]. Crucially, biological matrices and standard deuterated solvents contain no endogenous fluorine, providing a zero-background analytical window.

When performing quantitative NMR (qNMR), standard continuous 1 H decoupling cannot be used. Decoupling induces a Nuclear Overhauser Effect (NOE), which alters the population of spin states and artificially inflates the 19 F signal, destroying quantitative accuracy. Therefore, inverse-gated decoupling must be employed to suppress the NOE while maintaining decoupled, singlet peaks ()[2].

Protocol: Self-Validating 19 F qNMR Workflow

• System Suitability (T1 Validation): Perform an inversion-recovery experiment ( 180∘−τ−90∘ ) to determine the longitudinal relaxation time ( T1​ ) of the slowest-relaxing fluorine nucleus in the sample.

• Sample Preparation: Accurately weigh the fluorinated API and a certified reference internal standard (IS) (e.g., trifluoroethanol or fluorobenzene) into a vial. Dissolve in an appropriate deuterated solvent.

• Parameter Configuration: Set the relaxation delay ( D1​ ) to ≥5×T1​ . This ensures 99.3% signal recovery between pulses, a mathematical necessity for stoichiometric integration.

• Acquisition: Acquire the spectrum using an inverse-gated 1 H decoupling pulse sequence.

• Processing: Apply phase and baseline corrections manually. Integrate the API and IS peaks to calculate absolute purity.

Figure 1: Self-validating workflow for quantitative 19F NMR analysis of fluorinated compounds.

Table 1: Typical 19 F Chemical Shift Ranges | Functional Group | Typical 19 F Chemical Shift (ppm vs CFCl3) | Example Pharmaceutical / Application | | :--- | :--- | :--- | | Aryl Fluoride (Ar-F) | -110 to -130 | Fluoxetine, Fluorouracil | | Trifluoromethyl (Ar-CF3) | -60 to -65 | Celecoxib | | Trifluoroacetyl (R-CO-CF3) | -67 to -85 | Chemical Synthons | | Aliphatic Fluoride (R-CH2-F)| -200 to -220 | Fluticasone |

Application Note 2: Trace Analysis of PFAS via LC-MS/MS

Mechanistic Rationale & Causality While NMR is unparalleled for structural confirmation at high concentrations, environmental and bioanalytical monitoring of fluorinated compounds (like PFAS) requires part-per-trillion (ppt) sensitivity. LC-MS/MS operated in negative Electrospray Ionization (ESI-) mode is the technique of choice. The strong electron-withdrawing nature of the fluorine atoms stabilizes the conjugate base of these molecules (e.g., carboxylates and sulfonates), making negative ion mode highly efficient.

A critical physical challenge in PFAS analysis is system background . Modern LC systems utilize fluoropolymers (e.g., PTFE tubing, degasser membranes) that continuously leach background PFAS into the mobile phase. If unaddressed, this background co-elutes with the sample, causing false positives. The causal solution is the installation of a delay column between the LC pump and the autosampler. This column retains system-related PFAS, causing them to elute after the sample-related PFAS, physically separating the background from the analyte ()[3].

Protocol: Targeted LC-MS/MS for Aqueous Matrices (Adapted from EPA 537.1)

• Isotope Dilution: Spike the aqueous sample with 13 C-labeled internal standards (ILIS) prior to extraction. This self-validates the method by mathematically correcting for matrix suppression and extraction losses.

• Solid Phase Extraction (SPE): Pass the sample through a weak anion exchange (WAX) SPE cartridge to concentrate the fluorinated anions.

• Hardware Modification: Install a C18 delay column upstream of the autosampler injector valve.

• Chromatographic Separation: Inject the extract onto an analytical C18 column using a gradient of aqueous ammonium acetate and methanol.

• MRM Acquisition: Monitor specific Precursor → Product ion transitions (Multiple Reaction Monitoring).

Figure 2: LC-MS/MS hardware configuration illustrating the causality of the delay column.

Table 2: Typical LC-MS/MS MRM Transitions for Target PFAS

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
PFOA	413.0	369.0	-15
PFOS	499.0	80.0	-40
PFHxS	399.0	80.0	-35

| GenX | 329.0 | 169.0 | -12 |

Application Note 3: Total Organic Fluorine (TOF) via Combustion Ion Chromatography (CIC)

Mechanistic Rationale & Causality Targeted LC-MS/MS suffers from analytical "myopia"—it only detects compounds explicitly programmed into the mass spectrometer. As novel fluorinated compounds and PFAS precursors enter the environment, they become "dark matter" to LC-MS/MS. Combustion Ion Chromatography (CIC) solves this by measuring Adsorbable Organic Fluorine (AOF) or Total Organic Fluorine (TOF).

The causality of this method relies on brute-force thermodynamics. By combusting the sample at temperatures ≥1000∘C in an oxygen/argon atmosphere, the highly stable C–F bonds are completely cleaved, converting all organic fluorine into gaseous hydrogen fluoride (HF). The HF is absorbed into aqueous solution and quantified as fluoride ( F− ) via Ion Chromatography ()[4][5].

Protocol: AOF Determination via CIC (Based on EPA Draft Method 1621)

• Adsorption: Pass 100 mL of the aqueous sample through Granular Activated Carbon (GAC) columns. Organic fluorinated compounds adsorb to the carbon.

• Inorganic Fluoride Removal (Critical Step): Wash the GAC with a sodium nitrate ( NaNO3​ ) solution. Rationale: GAC traps both organic and inorganic fluorine. Nitrate competitively displaces inorganic fluoride, ensuring the final signal represents only organic fluorine[5].

• System Validation (Check Standard): Combust a GAC column spiked with a known concentration of PFHxS to verify that the furnace temperature is sufficient to achieve >90% recovery of C-F cleavage.

• Combustion: Push the sample GAC into the pyrohydrolytic furnace ( ≥1000∘C ).

• Absorption & Detection: Route the combustion gases into an absorber solution, then inject directly into an Ion Chromatograph equipped with a conductivity detector.

Figure 3: Combustion Ion Chromatography workflow for Adsorbable Organic Fluorine analysis.

Table 3: Comparison of Analytical Techniques for Fluorinated Compounds

Technique	Primary Application	Target	Sensitivity	Key Limitation

| 19 F qNMR | Structural elucidation, API purity | Specific molecular structures | Medium (ppm) | Requires high analyte concentration | | LC-MS/MS | Trace environmental/bioanalysis | Targeted knowns | High (ppt) | Misses unknown fluorinated precursors | | CIC | Total organic fluorine screening | Bulk organic fluorine | Moderate (ppb) | Cannot identify specific molecular structures |

References

• Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. PubMed Central (PMC).[Link]

• 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Dove Press.[Link]

• Analysis of PFAS in drinking water with EPA method 537.1 and the SCIEX QTRAP 4500 system. SCIEX.[Link]

• CWA Analytical Methods for Per- and Polyfluorinated Alkyl Substances (PFAS). US EPA.[Link]

Sources

• 1. dovepress.com [dovepress.com]
• 2. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sciex.com [sciex.com]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl

Welcome to the Technical Support Center for the synthesis of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl . This guide is engineered for research scientists and drug development professionals facing yield bottlenecks, impurity profiles, or scale-up challenges with this specific alpha-quaternary primary amine.

Due to the severe steric hindrance of the cyclopentyl ring and the electron-withdrawing nature of the trifluoromethyl group, standard synthetic protocols often fail or produce low yields. This document provides field-proven causality analyses, self-validating protocols, and troubleshooting workflows to ensure high-fidelity synthesis.

Process Workflow & Mechanistic Overview

The most robust and scalable route to 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl avoids the use of volatile and highly toxic cyanohydrin intermediates. Instead, it utilizes a four-stage linear sequence: Phase-Transfer Catalyzed (PTC) cycloalkylation, peroxide-mediated nitrile hydrolysis, the Hofmann rearrangement, and anhydrous salt formation.

Fig 1: Four-step synthetic workflow for 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl.

Quantitative Data Summary

To establish a baseline for your in-process controls, Table 1 outlines the expected thermodynamic parameters, reaction times, and validated yields for each transformation.

Table 1: Validated Reaction Parameters and Expected Yields

Step	Transformation	Reagents / Catalyst	Temp (°C)	Time (h)	Expected Yield (%)	Target Purity (HPLC)
1	Cycloalkylation	1,4-Dibromobutane, NaOH, TBAB	60 - 70	4 - 6	85 - 90	>95%
2	Nitrile Hydrolysis	30% H₂O₂, NaOH, DMSO	40 - 50	12 - 16	75 - 80	>98%
3	Hofmann Rearrangement	NaOCl (aq), NaOH	0 → 70	3 - 4	65 - 75	>97%
4	Salt Formation	4M HCl in Dioxane, MTBE	0 - 25	1 - 2	95 - 98	>99.5%

Troubleshooting Guide (FAQs)

Step 1: Cycloalkylation

Q: I am observing significant amounts of unreacted starting material and an elimination byproduct (1,3-butadiene). How can I drive the cycloalkylation to completion? A: This is a classic issue of competing E2 elimination versus SN2 alkylation. 1,4-dibromobutane is prone to E2 elimination under strongly basic, homogeneous conditions. Causality & Solution: Do not use sodium hydride (NaH) or homogeneous alkoxides. Instead, employ a Phase Transfer Catalyst (PTC) like Tetrabutylammonium bromide (TBAB) with 50% aqueous NaOH. This creates a biphasic system [1]. The PTC transports the deprotonated nitrile anion into the organic phase where it is highly nucleophilic (due to lack of solvation shell), while keeping the bulk hydroxide concentration in the organic phase low, thereby suppressing the E2 elimination of 1,4-dibromobutane. Ensure vigorous mechanical stirring (>500 rpm) to maximize the interfacial surface area.

Step 2: Nitrile Hydrolysis

Q: My nitrile hydrolysis is stalling. Even after 24 hours in refluxing aqueous NaOH, I am recovering mostly starting material. Why is standard hydrolysis failing? A: The cyano group in 1-(4-trifluoromethylphenyl)cyclopentanecarbonitrile is attached to an alpha-quaternary center. The bulky cyclopentyl ring and the aryl group create severe steric hindrance (a neopentyl-like environment), physically blocking the approach of the hydroxide nucleophile. Causality & Solution: Standard hydroxide is insufficiently nucleophilic to overcome this steric barrier. You must utilize the Radziszewski reaction conditions by adding 30% H₂O₂ in a DMSO/aqueous NaOH mixture. The resulting hydroperoxide anion (HOO⁻) is a significantly stronger nucleophile than hydroxide due to the alpha effect (repulsion between adjacent lone pairs on the oxygen atoms). It rapidly attacks the hindered nitrile to form a peroxyimidate intermediate, which subsequently collapses to the desired amide.

Step 3: Hofmann Rearrangement

Q: During the Hofmann rearrangement, my yield is low, and LC-MS shows a massive impurity peak with double the expected mass. What is happening and how do I fix it? A: The peak with double the mass is a symmetrical urea byproduct: 1,3-bis(1-(4-(trifluoromethyl)phenyl)cyclopentyl)urea. Causality & Solution: The Hofmann rearrangement proceeds via an isocyanate intermediate [2]. If the isocyanate is not hydrolyzed to the carbamic acid quickly enough, the newly formed primary amine (which is a strong nucleophile) will attack the unreacted isocyanate, forming the urea byproduct.

Fig 2: Hofmann rearrangement pathway highlighting the competitive urea byproduct formation.

To prevent this self-competing kinetic issue:

• Use a massive excess of base: Ensure at least 4-5 equivalents of NaOH to drive the rapid hydrolysis of the isocyanate.

• Strict Temperature Profiling: Form the N-chloroamide intermediate strictly at 0 °C. Once formed, rapidly heat the reaction to 70 °C. Slow heating allows the amine and isocyanate to coexist in the reaction mixture, favoring urea formation. Rapid heating forces simultaneous rearrangement and immediate base-catalyzed hydrolysis.

Step 4: Salt Formation

Q: The final HCl salt forms a sticky gum instead of a free-flowing powder. How do I induce proper crystallization? A: The free base of this compound is highly lipophilic. The presence of trace water during salt formation causes the HCl salt to "oil out" (form a coacervate) rather than crystallize into a solid lattice. Causality & Solution: Completely avoid aqueous HCl. Dissolve the purified free base in an anhydrous, non-polar solvent like Methyl tert-butyl ether (MTBE) or dry diethyl ether. Slowly add a stoichiometric amount of 4M HCl in anhydrous dioxane at 0 °C. The absence of water forces the immediate precipitation of the highly crystalline hydrochloride salt [3].

Detailed Experimental Protocols

Protocol A: Synthesis of 1-(4-Trifluoromethylphenyl)cyclopentanecarbonitrile

• Setup: To a 2 L, 3-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and addition funnel, add 4-(Trifluoromethyl)phenylacetonitrile (100 g, 0.54 mol), 1,4-dibromobutane (128 g, 0.59 mol, 1.1 eq), and Tetrabutylammonium bromide (TBAB) (8.7 g, 0.027 mol, 5 mol%).

• Reaction: Add toluene (500 mL) and begin vigorous mechanical stirring (critical for the biphasic reaction). Slowly add 50% w/w aqueous NaOH (200 mL) via the addition funnel over 30 minutes to maintain the internal temperature below 40 °C.

• Heating: Once the addition is complete, heat the biphasic mixture to 65 °C for 5 hours. Monitor via TLC (Hexanes:EtOAc 9:1).

• Workup: Cool to room temperature. Separate the organic layer. Extract the aqueous layer with toluene (2 x 200 mL). Wash the combined organic layers with water (3 x 300 mL) until the aqueous wash is pH neutral, then wash with brine (200 mL).

• Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield a pale yellow oil that crystallizes upon standing. Expected Yield: 115 g (89%).

Protocol B: Hydrolysis to 1-(4-Trifluoromethylphenyl)cyclopentanecarboxamide

• Setup: Dissolve the nitrile (115 g, 0.48 mol) in DMSO (400 mL) in a 2 L flask. Add 20% aqueous NaOH (100 mL).

• Oxidation: Cool the mixture to 10 °C using an ice bath. Carefully add 30% aqueous H₂O₂ (150 mL) dropwise over 1 hour. Warning: This reaction is highly exothermic. Maintain internal temp below 30 °C during addition.

• Reaction: Remove the ice bath and stir at 45 °C for 14 hours.

• Workup: Pour the mixture into ice water (1.5 L) under vigorous stirring. A white precipitate will form immediately. Filter the solid, wash thoroughly with cold water (3 x 500 mL) to remove all DMSO, and dry in a vacuum oven at 50 °C for 24 hours. Expected Yield: 98 g (79%).

Protocol C: Hofmann Rearrangement to Free Base Amine

• Setup: In a 2 L flask, suspend the amide (98 g, 0.38 mol) in a solution of NaOH (76 g, 1.9 mol, 5.0 eq) dissolved in water (600 mL). Cool the suspension to 0 °C.

• Halogenation: Slowly add a 10-15% aqueous solution of Sodium Hypochlorite (NaOCl) (250 mL, ~1.2 eq) dropwise, maintaining the temperature between 0-5 °C. Stir for 1 hour at 0 °C to ensure complete formation of the N-chloroamide.

• Rearrangement: Rapidly heat the reaction mixture to 70 °C using a pre-heated oil bath. Stir at 70 °C for 2 hours. The suspension will transition into a biphasic mixture as the free base amine forms as an oil.

• Workup: Cool to room temperature. Extract the aqueous mixture with MTBE (3 x 300 mL). Wash the combined organic layers with brine (200 mL), dry over anhydrous Na₂SO₄, and concentrate to yield the free base as a clear, viscous oil. Expected Yield: 65 g (74%).

Protocol D: Anhydrous Hydrochloride Salt Formation

• Setup: Dissolve the free base amine (65 g, 0.28 mol) in anhydrous MTBE (500 mL) under a nitrogen atmosphere. Cool the solution to 0 °C.

• Precipitation: Under continuous stirring, add 4M HCl in dioxane (75 mL, 0.30 mol, 1.05 eq) dropwise over 30 minutes. A pristine white precipitate will form immediately.

• Isolation: Stir for an additional 1 hour at 0 °C to ensure complete crystallization. Filter the solid under a nitrogen blanket (to prevent moisture absorption), wash with cold, anhydrous MTBE (2 x 100 mL), and dry under high vacuum at 40 °C to a constant weight. Expected Yield: 72 g (96%).

References

• Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. National Center for Biotechnology Information (PMC). Available at:[Link]

• Hofmann rearrangement. Wikipedia, The Free Encyclopedia. Available at:[Link]

• Broad spectrum inhibitors of filoviruses (US Patent 11459308B2).Google Patents.

Technical Support Center: 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical behaviors of 1-(4-Trifluoromethylphenyl)cyclopentanamine Hydrochloride when handled in Dimethyl Sulfoxide (DMSO).

Rather than just listing instructions, this guide explains the causality behind compound behavior, ensuring your experimental workflows are robust, reproducible, and self-validating.

Part 1: Physicochemical Profile & Quantitative Data

Understanding the inherent properties of your compound is the first step in troubleshooting. The highly lipophilic trifluoromethyl ( −CF3​ ) and cyclopentyl groups dictate its behavior in polar aprotic solvents like DMSO.

Property	Quantitative Value / Description	Impact on Handling
Molecular Formula	C12​H14​F3​N⋅HCl	Halogenated structure increases hydrophobicity.
Molecular Weight	265.70 g/mol (Salt)	Must account for the HCl salt mass during molarity calculations.
Physical State	White to off-white crystalline solid	Highly stable in solid state if kept desiccated.
Primary Solvent	Anhydrous DMSO ( ≥ 99.9%)	Requires strict moisture control to prevent precipitation.
Estimated pKa (Amine)	~9.0 - 9.5	Susceptible to free-base precipitation in basic aqueous buffers.
Estimated LogP (Free Base)	~3.5	Highly lipophilic; prone to "solvent crashing" upon aqueous dilution.

Part 2: Troubleshooting Guides & FAQs

Q1: Why is my compound precipitating out of the DMSO stock solution after a few weeks of storage at -20°C? A1: The causality lies in the physical properties of DMSO and the compound's lipophilicity. DMSO has a relatively high freezing point of 18.5°C[1]. At -20°C, the solution freezes solid. During the freeze-thaw transition, pure DMSO melts first, leaving the solute in a highly concentrated micro-environment that temporarily exceeds its solubility limit, causing crystallization[2].

Furthermore, DMSO is profoundly hygroscopic. If the storage vial is opened while cold, atmospheric moisture rapidly condenses and dissolves into the DMSO. The influx of water drastically reduces the solubility of the highly lipophilic 4-trifluoromethylphenyl moiety, leading to irreversible precipitation. Self-Validating Protocol Tip: Always equilibrate vials to room temperature in a desiccator before opening. If the powder remains free-flowing and the solution remains optically clear, your moisture-control protocol is validated.

Q2: I diluted the DMSO stock into my aqueous assay buffer (pH 7.4), and the solution turned cloudy. How do I fix this? A2: This is a classic "solvent crash" driven by acid-base equilibrium. While the compound is formulated as a hydrochloride salt (which is polar), the core structure is highly hydrophobic. In 100% DMSO, it is fully solvated. When introduced into an aqueous buffer at pH 7.4, the primary amine (pKa ~9.5) exists in an equilibrium between the ionized salt and the unionized free base. The free base is practically insoluble in water. The sudden shift in dielectric constant causes the free base to aggregate and precipitate. Self-Validating Protocol Tip: Keep the final DMSO concentration in the assay between 0.1% - 1.0%. Pre-dilute the DMSO stock into a transitional intermediate (e.g., 50% DMSO / 50% Buffer) before final dilution, or add the DMSO stock dropwise to a rapidly vortexing buffer to prevent localized high-concentration micro-pockets.

Q3: Does 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl chemically degrade in DMSO over time? A3: Chemically, primary amines and trifluoromethyl groups are highly stable in pure, anhydrous DMSO. However, commercial DMSO can absorb water, which facilitates acid-catalyzed hydrolysis of trace impurities or alters the pH of the stock. A comprehensive study by Abbott Laboratories demonstrated that water influx is a more significant driver of repository compound loss in DMSO than oxygen[1]. Similarly, Novartis studies showed that maintaining anhydrous conditions prevents the physical loss (precipitation) that researchers often misidentify as chemical degradation[3]. Therefore, the primary mode of "degradation" for this specific compound is physical precipitation rather than covalent bond cleavage.

Part 3: Mandatory Visualization

The following diagram illustrates the logical pathways of compound instability in DMSO and the mitigative workflow required to maintain integrity.

Fig 1: Logical workflow for mitigating DMSO-induced instability and storage risks.

Part 4: Experimental Protocols

Protocol: Preparation of a 10 mM Master Stock Solution

This methodology is designed to eliminate the variables of moisture contamination and thermal degradation.

• Equilibration: Transfer the lyophilized solid (in its sealed vial) to a desiccator and allow it to reach room temperature (approx. 30 minutes).

  • Causality: This prevents atmospheric moisture from condensing on the cold powder, which would introduce water into the anhydrous DMSO and trigger downstream precipitation.

• Weighing: Weigh the required mass using an analytical balance (e.g., 2.66 mg for 1 mL of 10 mM stock).

• Solvent Addition: In a chemical fume hood, add anhydrous, septa-sealed DMSO (Water ≤ 0.005%) using a purged syringe.

• Dissolution: Vortex gently for 60 seconds.

  • Causality: Avoid ultrasonic baths with heating. Localized thermal hotspots can accelerate solvent-solute side reactions or degrade trace impurities naturally present in DMSO.

• Aliquoting (Critical Step): Divide the master stock into single-use aliquots (e.g., 50 µL) in low-bind polypropylene tubes.

  • Causality: Polypropylene minimizes non-specific surface binding[2]. Single-use aliquots completely eliminate the risk of concentration gradients and crystallization caused by repeated freeze-thaw cycles.

• Inert Gas Purging & Storage: Purge the headspace of each tube with Argon or dry N2​ gas, seal tightly, and store at -20°C or -80°C.

Part 5: References

• Title: Studies on repository compound stability in DMSO under various conditions Source: Journal of Biomolecular Screening (PubMed / NIH) URL: [Link]

• Title: Stability of Screening Compounds in Wet DMSO Source: Journal of Biomolecular Screening (SAGE Journals) URL: [Link]

Sources

• 1. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Identifying and minimizing off-target effects in cell-based assays.

Welcome to the Assay Support Center: Off-Target Effects . As a Senior Application Scientist, I have designed this technical guide to address one of the most pervasive challenges in preclinical research and drug development. When a small molecule or genetic perturbagen interacts with unintended biological targets, it confounds phenotypic readouts, generates false positives, and ultimately drives safety attrition in clinical trials.

This center is built on the pillars of mechanistic causality and self-validating experimental design. Rather than just telling you what to do, this guide explains why these methodologies work, empowering you to build robust, trustworthy assays.

Section 1: Diagnostic Workflows (Identification)

Q: How do I distinguish between an on-target phenotypic response and off-target toxicity? A: Phenotypes such as cell death or morphological changes can result from engaging the intended target, or from promiscuous binding to unrelated proteins. To validate your findings, you must build a self-validating system. The gold standard is the Target Rescue Assay (or cDNA complementation). If you inhibit a protein or knock down a gene and observe a phenotype, re-introducing a drug-resistant or RNAi-resistant mutant of that target should completely reverse the phenotype. If the phenotype persists despite the rescue construct, your compound or guide RNA is driving the effect through off-target mechanisms.

Q: What is the most reliable way to prove my small molecule is physically engaging the intended target in live cells? A: In vitro biochemical assays fail to account for cellular permeability, compartmentalization, or competition with high concentrations of intracellular ligands. To prove live-cell engagement, use the Cellular Thermal Shift Assay (CETSA) . CETSA relies on the principle of thermodynamic stabilization: when a ligand binds a protein, it alters discrete bond energies and shifts the Gibbs free energy of the system[1]. When a thermal challenge is applied to the cells, unbound proteins denature and irreversibly precipitate, while drug-bound proteins remain structurally stable and soluble in the lysate[2].

Q: How can I identify genome-wide off-target edits when using CRISPR-Cas9 in my cell models? A: Relying solely on in silico prediction algorithms is insufficient because they are biased and often miss biologically relevant off-target cleavage sites dictated by local chromatin accessibility[3]. You must employ unbiased, cell-based experimental sequencing methods. Techniques like GUIDE-seq, CHANGE-seq, or DISCOVER-seq capture the influence of chromatin structure and endogenous DNA repair pathways by mapping double-strand breaks exactly as they occur in living cells[4].

Diagnostic workflow for identifying off-target effects based on perturbation modality.

Section 2: Mitigation Strategies (Minimization)

Q: How do I minimize off-target effects during small molecule lead optimization? A: Target promiscuity is a primary driver of safety attrition. Mitigation requires optimizing physicochemical properties and achieving kinetic selectivity . A drug-target complex with a longer residence time (half-life) than off-target complexes allows you to use lower doses and transient exposures, minimizing off-target binding while retaining the desired pharmacodynamic response[5]. Additionally, routine counter-screening against secondary pharmacology panels (e.g., hERG, GPCRs, kinases) is mandatory to map the compound's broader interaction network.

Q: How can I reduce CRISPR off-target effects in my functional genomic screens? A: Prolonged expression of Cas9 from plasmids or viral vectors drastically increases the probability of off-target cleavage. Delivering Cas9 as a Ribonucleoprotein (RNP) complex restricts the temporal window of nuclease activity, drastically reducing off-target events[3]. Furthermore, utilizing newer modalities like Prime Editors (PEs) or Base Editors (BEs) avoids double-strand breaks entirely, minimizing large-scale genomic structural variations such as translocations and large deletions[3].

Section 3: Protocol Library

Protocol 1: Live-Cell Cellular Thermal Shift Assay (CETSA)

This protocol provides a label-free method to validate direct drug-target engagement in intact cellular environments.

• Cell Preparation: Culture cells to 70-80% confluency. Harvest, wash with PBS, and resuspend in a physiological buffer (e.g., HBSS) supplemented with protease inhibitors.

• Compound Incubation: Divide the cell suspension into two aliquots. Treat one with the test compound (at 5-10x the IC50) and the other with a DMSO vehicle control. Incubate at 37°C for 30–60 minutes to allow target engagement and thermodynamic equilibrium.

• Thermal Challenge: Aliquot the cell suspensions into a 96-well PCR plate (e.g., 50 µL per well). Subject each column to a temperature gradient (typically 40°C to 65°C) for exactly 3 minutes using a thermal cycler[1].

• Lysis: Immediately cool the plate to room temperature. Add a mild lysis buffer (e.g., containing NP-40) and subject the plate to three rapid freeze-thaw cycles (liquid nitrogen to 25°C water bath) to ensure complete lysis without disrupting the stabilized protein complexes.

• Separation: Transfer lysates to microcentrifuge tubes and centrifuge at 20,000 x g for 20 minutes at 4°C. This critical step pellets the denatured, aggregated proteins[2].

• Quantification: Carefully aspirate the soluble supernatant. Quantify the remaining target protein using Western Blot, AlphaScreen, or Mass Spectrometry to generate a thermal melting curve (Tm).

Mechanism of Cellular Thermal Shift Assay (CETSA) for target engagement.

Protocol 2: CRISPR Target Rescue Assay (cDNA Complementation)

This protocol proves that a CRISPR-induced phenotype is strictly due to the loss of the intended target, ruling out off-target cleavage.

• Construct Generation: Generate a cDNA construct of your target gene. Introduce synonymous (silent) mutations into the PAM site or the sgRNA seed region so the Cas9/sgRNA complex cannot recognize or cleave it.

• Stable Expression: Transduce your target cell line with a lentiviral vector carrying the resistant cDNA to create a stable rescue line.

• CRISPR Perturbation: Transfect both the wild-type cells and the rescue cells with the Cas9/sgRNA complex targeting the endogenous gene.

• Phenotypic Readout: Measure your assay endpoint (e.g., viability, reporter activity). A true on-target effect will be completely reversed in the rescue cell line.

Section 4: Data & Benchmarks

To standardize decision-making, compare your assay results against these established quantitative benchmarks for off-target assessment:

Assessment Parameter	Acceptable Threshold	Biological Implication
CETSA Thermal Shift (ΔTm)	> 2°C shift vs. Vehicle	Confirms direct, physical target engagement inside the living cell.
Kinetic Selectivity (Residence Time)	> 10-fold longer for on-target	Enables lower dosing regimens, drastically reducing off-target toxicity.
CRISPR Off-Target Read Count	< 1% of on-target reads (GUIDE-seq)	Indicates high sgRNA specificity and minimal risk of genomic instability.
Small Molecule Selectivity Window	> 100-fold IC50 difference	Provides a safe therapeutic window over secondary pharmacology targets.

References

• Beyond the promise: evaluating and mitigating off-target effects in CRISPR gene editing for safer therapeutics. PMC - NIH. URL:[Link]

• Selecting the Right Gene Editing Off-Target Assay. seqWell. URL:[Link]

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. PMC - NIH. URL:[Link]

• Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions. bioRxiv. URL:[Link]

• Quantifying the Interactions between Biomolecules: Guidelines for Assay Design and Data Analysis. ACS Infectious Diseases. URL:[Link]

Sources

• 1. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Beyond the promise: evaluating and mitigating off-target effects in CRISPR gene editing for safer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. seqwell.com [seqwell.com]
• 5. pubs.acs.org [pubs.acs.org]

Troubleshooting crystallization of hydrochloride salts of amines.

Welcome to the Technical Support Center for Active Pharmaceutical Ingredient (API) crystallization. Amine hydrochloride salts are among the most prevalent solid forms in drug development due to their favorable solubility, stability, and bioavailability profiles. However, their crystallization is frequently complicated by liquid-liquid phase separation (oiling out), genotoxic impurity formation, and poor yields.

This guide provides mechanistic explanations, diagnostic workflows, and field-proven, self-validating protocols to help you resolve these critical issues.

Part 1: Diagnostic Decision Tree

Use the following diagnostic workflow to identify the root cause of your crystallization failure and navigate to the appropriate corrective action.

Caption: Diagnostic workflow for troubleshooting amine hydrochloride crystallization.

Part 2: In-Depth Troubleshooting Guide

Issue 1: "Oiling Out" (Liquid-Liquid Phase Separation)

The Mechanism: "Oiling out" occurs when a supersaturated solution separates into a dense, solute-rich liquid phase and a solvent-rich liquid phase before nucleation can occur. This thermodynamically driven phenomenon happens when the solution exceeds the metastable zone width too rapidly, bypassing the nucleation curve and hitting the spinodal decomposition boundary. Causality & Corrective Action: High supersaturation rates or initiating crystallization at a temperature above the solute's melting point in the solvent mixture forces the system into liquid-liquid phase separation. To correct this, you must1 [2]. A controlled cooling rate allows molecules the necessary time and mobility to orient into a stable crystal lattice rather than collapsing into an amorphous oil.

Issue 2: Formation of Genotoxic Impurities

The Mechanism: During the scale-up of amine hydrochlorides, utilizing alcoholic solvents (e.g., methanol, ethanol) in the presence of excess hydrochloric acid can lead to the formation of alkyl halides (e.g., methyl chloride, ethyl chloride). These are potent, highly regulated genotoxic impurities. Causality & Corrective Action: The esterification-like reaction between the alcohol and the acid is accelerated by elevated temperatures and high acid concentrations. If an alcoholic solvent is critical for achieving a specific polymorph, you must 2 [3]. Alternatively, switch to non-reactive aprotic solvents like ethyl acetate.

Issue 3: Low Yields Due to High Aqueous Solubility

The Mechanism: Salt formation using aqueous hydrochloric acid often suffers from unacceptably low yields because amine hydrochloride salts are typically highly soluble in water. Causality & Corrective Action: The presence of water shifts the solubility equilibrium, preventing maximum recovery during cooling. While anhydrous HCl gas is an alternative, it presents severe handling risks at scale. A highly effective, scalable solution is the3 [4]. This ensures a completely anhydrous environment, driving the crystallization of the salt to completion.

Part 3: Quantitative Data & Solvent Selection Matrix

Selecting the correct solvent is the most critical variable in amine hydrochloride crystallization. Use the table below to balance solubilizing power against the risk of genotoxin formation.

Solvent	Class	Dielectric Constant (ε)	Solubilizing Power for HCl Salts	Risk of Genotoxin Formation	Troubleshooting Notes
Water	Aqueous	80.1	Very High	None	Often leads to low yields; best used sparingly as a co-solvent.
Methanol	Alcohol	32.7	High	High (Methyl Chloride)	Strict control of HCl equivalents and temperature required.
Ethanol	Alcohol	24.3	Moderate-High	High (Ethyl Chloride)	Common for polymorph screening; monitor residual limits.
Isopropanol	Alcohol	18.3	Moderate	Low-Moderate	Excellent balance of solubility and crystallization yield.
Ethyl Acetate	Ester	6.0	Low	None	Excellent anti-solvent; highly compatible with the TMCS method.
THF	Ether	7.5	Low-Moderate	None	Good for flow processes; monitor ICH Q3C residual limits.

Part 4: Self-Validating Experimental Protocols

Protocol A: Anhydrous Hydrochloride Salt Formation via TMCS [4]

Objective: Generate anhydrous HCl in situ to maximize yield and prevent water-induced solubility losses.

• Dissolution: Dissolve the free base amine in an anhydrous aprotic solvent (e.g., ethyl acetate or methyl isobutyl ketone) at 20–50 °C.

• Protic Addition: Add 1.05 equivalents of a protic solvent (e.g., n-butanol or acetic acid). Causality: The protic solvent acts as the necessary hydrogen source for the subsequent silane reaction.

• In Situ Generation: Slowly add 1.05 equivalents of Trimethylchlorosilane (TMCS) dropwise. Self-Validation Checkpoint: As TMCS reacts with the protic solvent, anhydrous HCl is generated. You must observe a gradual shift from a clear solution to a cloudy suspension as the amine hydrochloride salt nucleates and precipitates. If the solution remains clear, verify the anhydrous nature of your starting materials.

• Maturation: Hold the resulting slurry at the final temperature for 2 hours to ensure complete Ostwald ripening.

• Isolation: Filter the crystals, wash with cold aprotic solvent, and dry under vacuum to a constant weight.

Protocol B: Controlled Cooling Crystallization with Seeding [1]

Objective: Prevent liquid-liquid phase separation (oiling out) and ensure uniform crystal growth.

• Solvent Preparation: Prepare the optimized solvent mixture (e.g., Isopropanol/Water 9:1 v/v).

• Dissolution: Charge the jacketed reactor with the crude amine hydrochloride and the solvent mixture. Heat to 60–70 °C until complete dissolution is achieved.

• Controlled Cooling: Initiate a linear cooling ramp at 5–10 °C/hour. Causality: A slow cooling rate prevents the system from rapidly crossing the metastable zone into the spinodal decomposition region, thereby preventing oiling out.

• Seeding: At 2–5 °C below the saturation temperature, introduce 1–2% w/w of pre-milled seed crystals. Self-Validation Checkpoint: The seed crystals should remain suspended and not dissolve. Over the next 30 minutes, the slurry density should visibly increase, confirming that secondary nucleation and crystal growth are occurring on the seed surfaces rather than forming an oil phase.

• Isolation: Continue cooling to the final isolation temperature (e.g., 0–5 °C), hold for 1 hour, filter, and dry.

Part 5: Frequently Asked Questions (FAQs)

Q: Why does my amine hydrochloride salt turn into a sticky gum instead of filtering cleanly? A: This is a classic symptom of oiling out followed by a glass transition, or it indicates the presence of a highly hygroscopic salt absorbing atmospheric moisture. To troubleshoot, ensure you are using thoroughly dried solvents and operating in a humidity-controlled environment. If oiling out is the root cause, reduce your cooling rate or use a less polar solvent system [2].

Q: Can I use co-crystallization to improve the physical properties of my amine hydrochloride without losing the salt form? A: Yes. The chloride ion in the salt is a strong, undercoordinated hydrogen bond acceptor. By introducing a neutral organic acid (e.g., benzoic acid, succinic acid) as a co-crystal former, you can4 [5]. This approach is highly effective for tailoring the physical properties of problematic APIs [6].

References

• Organic Process Research & Development. "Controlling the Genotoxins Ethyl Chloride and Methyl Chloride Formed During the Preparation of Amine Hydrochloride Salts".[Link]

• Google Patents. "EP2145890A2 - Crystallization of hydrohalides of pharmaceutical compounds".

• Journal of the American Chemical Society. "Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids".[Link]

• Google Patents. "Novel cocrystallization of hydrochloric acid salt of an active agent".

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ptacts.uspto.gov [ptacts.uspto.gov]
• 3. EP2145890A2 - Crystallization of hydrohalides of pharmaceutical compounds - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Impurities in Trifluoromethylphenyl Synthesis

Welcome to the Technical Support Center. Trifluoromethylphenyl ( −C6​H4​CF3​ ) motifs are critical in modern drug development due to their ability to enhance metabolic stability, lipophilicity, and target binding affinity. However, the installation of the −CF3​ group—typically via transition-metal-catalyzed cross-coupling of aryl halides—is highly sensitive to reaction conditions, often leading to complex impurity profiles.

As an application scientist, I have designed this guide to move beyond basic troubleshooting. Here, we dissect the mechanistic origins of common impurities, provide self-validating standard operating procedures (SOPs), and outline actionable strategies to ensure the scientific integrity of your synthetic workflows.

Interactive Troubleshooting Guide (FAQs)

Q1: During the copper-mediated trifluoromethylation of my aryl halide using the Ruppert-Prakash reagent ( TMSCF3​ ), LC-MS shows a significant impurity with a mass corresponding to a pentafluoroethyl ( −C2​F5​ ) derivative. What is the causality, and how do I prevent it? Expert Answer: You are encountering the classic " C2​F5​ Problem." When generating the active Cu-CF3​ species from TMSCF3​ and a fluoride activator, the −CF3​ anion can undergo α -fluoride elimination to form a highly reactive difluorocarbene ( :CF2​ ) intermediate. This elimination is mechanistically promoted by hard Lewis acidic metal cations or trace protons[1]. The :CF2​ species rapidly inserts into an existing M-CF3​ bond, generating a metal-pentafluoroethyl ( M-C2​F5​ ) complex. This complex subsequently cross-couples with your aryl halide to form the Ar-C2​F5​ impurity[1]. Validation & Solution: Strictly exclude moisture (which provides protons) and optimize your fluoride source. Switching from a highly soluble fluoride source (like CsF ) to a more controlled, slowly dissolving one (e.g., SrF2​ or AgF ) kinetically limits the concentration of naked −CF3​ anions, thereby suppressing :CF2​ formation[1][2].

Q2: I am observing high levels of aryl homocoupling ( Ar-Ar ) instead of the desired Ar-CF3​ product. How can I shift the selectivity? Expert Answer: Homocoupling is a competing side reaction in transition-metal-catalyzed cross-couplings. It occurs when the rate of −CF3​ transmetalation is slower than the rate of a second oxidative addition of the aryl halide to the metal center. This forms a bis-aryl metal species that undergoes reductive elimination to yield the biaryl impurity[3]. Validation & Solution: You must manipulate the reaction kinetics. Ensure a sufficient excess of the active trifluoromethylating agent (e.g., 1.5–2.0 equivalents of TMSCF3​ and Cu catalyst)[2]. More importantly, employ a syringe pump to add the aryl halide slowly. Keeping its steady-state concentration low kinetically favors the Ar-CF3​ reductive elimination over the second oxidative addition[3].

Q3: My isolated trifluoromethylphenyl acetamide derivative degrades during scale-up, showing a highly polar impurity on reverse-phase HPLC. What is happening? Expert Answer: The −CF3​ group significantly withdraws electron density from the aromatic ring, making adjacent functional groups susceptible to hydrolytic degradation under extreme pH or thermal conditions. For instance, in the synthesis of trifluoromethylphenyl acetamide derivatives, a common oxidative/hydrolytic impurity is 2,2-dihydroxy-N-(4-(trifluoromethyl)phenyl)acetamide[4]. This impurity exhibits enhanced aqueous solubility, elutes earlier on reverse-phase HPLC, and is easily identified by diagnostic fragment ions in LC-MS[4]. Validation & Solution: Control the reaction pH during aqueous workup by using buffered solutions. Ensure rigorous drying of the organic extracts over anhydrous Na2​SO4​ before concentration. If the impurity persists, targeted purification via preparative HPLC or recrystallization (e.g., using isopropanol) is required to meet impurity limits[4][5].

Visualizing Impurity Pathways

Understanding the divergence between the productive catalytic cycle and impurity-forming pathways is critical for rational optimization.

Caption: Mechanistic pathways of Cu-mediated trifluoromethylation and major impurity formation.

Quantitative Impurity Profiling

Use the following diagnostic matrix to rapidly identify and mitigate side products during your reaction optimization.

Impurity Type	Diagnostic LC-MS Signal	Mechanistic Origin	Mitigation Strategy
Pentafluoroethyl ( Ar-C2​F5​ )	Target Mass + 50 Da	:CF2​ insertion into M-CF3​ bond[1].	Use controlled fluoride source (e.g., SrF2​ ); ensure strictly anhydrous conditions.
Homocoupling ( Ar-Ar )	2×Ar Mass	Bis-aryl metal complex reductive elimination[3].	Slow addition of Ar-X via syringe pump; increase TMSCF3​ /Cu equivalents.
Hydrolytic/Oxidative	Target Mass + 32 Da (e.g., dihydroxy)	Hydrolysis/oxidation under extreme pH or temperature[4].	Optimize workup pH (buffer quench); rigorous drying; low-temperature concentration.
Defluorination ( Ar-CHF2​ )	Target Mass - 18 Da	Protonation of :CF2​ or radical abstraction.	Degas solvents thoroughly; utilize radical scavengers if mechanism proceeds via SET.

Standard Operating Procedure (SOP): Self-Validating Protocol for Cu-Mediated Trifluoromethylation

To ensure scientific integrity and reproducibility, this protocol incorporates built-in validation steps to preemptively address the impurities discussed above. Adapted from optimized Cu-mediated protocols[2][6].

Step 1: Preparation of the Active Cu-CF3​ Complex (Inert Atmosphere)

• In a flame-dried Schlenk flask under argon, add CuBr (1.0 equiv) and 4,4'-di-tert-butyl-2,2'-bipyridine (1.0 equiv)[2].

• Add anhydrous DMF. Causality: DMF stabilizes the Cu-CF3​ intermediate. Trace water must be strictly <10 ppm to prevent proton-mediated :CF2​ formation and subsequent C2​F5​ impurities[1].

• Add SrF2​ (2.0 equiv) as the fluoride activator. Causality: SrF2​ provides a slow, controlled release of fluoride, minimizing the spike of naked −CF3​ anions[2].

• Dropwise addition of TMSCF3​ (2.0 equiv) at 0 °C. Stir for 30 minutes.

  • Self-Validation Checkpoint: Extract a 50 μL aliquot and analyze via 19F NMR. You should observe a distinct singlet around -28 ppm corresponding to the Cu-CF3​ species. Signals between -80 to -85 ppm indicate the premature formation of C2​F5​ species; if present, abort and verify solvent anhydrousness.

Step 2: Cross-Coupling with Aryl Halide

• Dilute the aryl halide (Ar-I or Ar-Br, 0.8 equiv) in anhydrous DMF.

• Add the aryl halide solution to the Cu-CF3​ complex via a syringe pump over 1 hour at room temperature. Causality: Slow addition maintains a low concentration of Ar-X, preventing the formation of the bis-aryl copper complex and suppressing the homocoupling ( Ar-Ar ) impurity[3].

• Heat the reaction mixture to 40 °C and stir for 12–24 hours[2].

Step 3: Quenching and Workup

• Cool the reaction to 0 °C and quench slowly with a pH 7 phosphate buffer. Causality: Strongly acidic or basic quenching can lead to hydrolytic degradation of sensitive functional groups on the trifluoromethylphenyl ring[4].

• Extract with ethyl acetate, wash with brine, and dry rigorously over anhydrous Na2​SO4​ .

• Concentrate under reduced pressure at <30 °C to prevent thermal degradation.

Troubleshooting Workflow

When an impurity is detected, follow this diagnostic decision tree to implement the correct corrective action.

Caption: Troubleshooting workflow for identifying and resolving common trifluoromethylation impurities.

References

• 2,2-Dihydroxy-N-(4-(trifluoromethyl)phenyl)acetamide - Veeprho. Available at: [Link]

• An improved and practical route for the synthesis of enzalutamide and potential impurities study - RHHZ. Available at:[Link]

• Rapid and Efficient Synthesis of [11C]Trifluoromethylarenes from Primary Aromatic Amines and [11C]CuCF3 - ACS Omega. Available at:[Link]

• Copper-Mediated N-Trifluoromethylation of O-Benzoylhydroxylamines - PMC - NIH. Available at: [Link]

• Synthesis of Tris(trifluoromethyl)nickelates(II)—Coping with “The C2F5 Problem” - MDPI. Available at:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Copper‐Mediated N‐Trifluoromethylation of O‐Benzoylhydroxylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. veeprho.com [veeprho.com]
• 5. An improved and practical route for the synthesis of enzalutamide and potential impurities study [html.rhhz.net]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Regioselectivity in Aromatic Substitutions

Welcome to the Advanced Synthesis Support Center. Achieving precise regiocontrol in aromatic substitutions—whether through classical Electrophilic Aromatic Substitution (EAS) or modern Transition Metal-Catalyzed C–H Activation—is one of the most persistent challenges in drug development and materials science.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you overcome poor regioselectivity, over-substitution, and step-inefficient directing group strategies.

Part 1: Classical Electrophilic Aromatic Substitution (EAS)

FAQ 1: Why am I getting an intractable mixture of ortho and para products despite using a bulky electrophile?

The Causality: While resonance theory dictates that electron-donating groups (EDGs) activate both the ortho and para positions, the transition state energies for these pathways are rarely identical[1]. If you are using a bulky electrophile (e.g., t-butyl chloride) but still observing high ortho substitution, your substituent likely possesses lone pairs (e.g., -OMe, -OH, -NH₂) that are prematurely coordinating with your Lewis acid catalyst. This pre-association directs the electrophile to the adjacent ortho position, overriding steric hindrance[2].

The Solution:

• Solvent Tuning: Switch to a highly coordinating solvent (e.g., nitrobenzene or acetonitrile) that competes with the substrate for Lewis acid coordination, freeing the electrophile to attack the less sterically hindered para position.

• Temperature Control: Ortho-substitution is often kinetically favored due to proximity, while para-substitution is thermodynamically favored. Increase the reaction temperature and extend the time to allow equilibration if the reaction is reversible (e.g., Friedel-Crafts alkylation).

FAQ 2: How do I prevent polyalkylation when functionalizing highly activated arenes?

The Causality: In Friedel-Crafts alkylation, the addition of an alkyl group makes the resulting product more nucleophilic than the starting material, leading to cascading over-substitution.

The Solution: Abandon direct alkylation. Instead, perform a Friedel-Crafts Acylation followed by a Clemmensen or Wolff-Kishner reduction. The acyl group is strongly electron-withdrawing, instantly deactivating the ring and strictly halting the reaction at mono-substitution.

Part 2: Modern C–H Activation & Functionalization

FAQ 3: My target requires meta-substitution, but my substrate only contains ortho/para-directing groups. How can I override the intrinsic electronic bias?

The Causality: Traditional directing groups (DGs) form stable 5- or 6-membered metallacycles, strictly enforcing ortho-selectivity. Attempting to reach the meta-position requires a macrocyclic cyclophane-like pre-transition state, which is highly strained and energetically prohibitive[3].

The Solution: Utilize a U-shaped Nitrile-Based Directing Group . Pioneered by Yu and co-workers, these templates tether a nitrile group to the arene via a removable linker. The nitrile coordinates to palladium in a linear "end-on" fashion (C–CN–Pd). This linear coordination geometry acts as a flexible arm, overcoming the high strain of the macrocyclic transition state and delivering the metal catalyst precisely to the meta-hydrogen[3],[4]. For phenols and alcohols, a cleavable silicon-tethered nitrile DG can be used for facile attachment and removal[5].

FAQ 4: My current directing group requires harsh acidic/basic conditions for removal, which degrades my sensitive API. What are my alternatives?

The Causality: Pre-installed DGs are step-ineconomical. They require a discrete installation step, the C–H activation step, and a discrete cleavage step, which often generates stoichiometric waste and risks product degradation[6],[7].

The Solution: Implement Transient Directing Groups (tDGs) . Taking inspiration from organocatalysis, tDGs (such as amino acids for aldehydes/ketones) reversibly bind to the substrate in situ via an imine linkage. The resulting complex directs the metal catalyst to the target C–H bond. Upon functionalization, the imine hydrolyzes, releasing the product and regenerating the tDG for the next catalytic cycle[8],[9].

Part 3: Visualizing Regioselectivity Strategies

Decision tree for troubleshooting regioselectivity in aromatic functionalization workflows.

Catalytic cycle of Transient Directing Group (tDG) enabled C-H functionalization.

Part 4: Quantitative Comparison of Directing Group Strategies

When designing a synthetic route, selecting the correct directing group strategy is paramount. The table below summarizes the operational metrics of various approaches.

Strategy Type	Typical Regioselectivity	Step Economy	Substrate Scope	Catalyst System	Key Limitation
Traditional DG (e.g., Pyridine, Amide)	Ortho (>95%)	Low (Requires installation & removal)	Broad	Pd, Rh, Ru, Ir	Harsh cleavage conditions risk API degradation.
Transient DG (e.g., Amino Acids)	Ortho (>90%)	High (Catalytic, in situ formation)	Aldehydes, Ketones, Amines	Pd, Rh	Limited to substrates capable of reversible condensation.
U-Shaped Nitrile DG	Meta (>85%)	Medium (Requires installation & removal)	Phenols, Indolines, Arenes	Pd	Macrocyclic pre-transition state requires highly optimized ligands.
Si-Tethered DG	Meta (>85%)	Medium-High (Facile fluoride cleavage)	Alcohols, Phenols	Pd, Ir	Moisture sensitivity of the siloxane tether during setup.

Part 5: Validated Experimental Protocols

Protocol A: Meta-Selective C–H Olefination of Phenols via Si-Tethered Nitrile DG

This protocol utilizes a cleavable silicon-tether to install a nitrile template, enabling linear Pd-coordination to reach the meta-position[10],[5].

Step 1: DG Installation

• Dissolve the phenol substrate (1.0 equiv) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Add imidazole (2.0 equiv) and cool the mixture to 0 °C.

• Dropwise, add the synthesized (cyanomethyl)diisopropylchlorosilane reagent (1.2 equiv).

• Causality Check: The bulky diisopropyl groups prevent unwanted dimerization and direct the silane exclusively to the phenolic oxygen.

• Stir for 2 hours at room temperature, quench with water, extract, and concentrate to yield the Si-tethered arene.

Step 2: Meta-C–H Olefination

• In a sealed tube, combine the Si-tethered arene (1.0 equiv), Pd(OAc)₂ (10 mol%), mono-N-protected amino acid ligand (20 mol%), and the olefin coupling partner (2.0 equiv).

• Add Ag₂CO₃ (2.0 equiv) as the terminal oxidant and hexafluoro-2-propanol (HFIP) as the solvent.

• Causality Check: HFIP is critical; its high hydrogen-bond donating ability and low nucleophilicity stabilize the cationic palladium intermediates without poisoning the catalyst.

• Heat the mixture at 80 °C for 24 hours. Filter through Celite and purify via flash chromatography.

Step 3: DG Cleavage

• Dissolve the meta-olefinated intermediate in THF.

• Add Tetra-n-butylammonium fluoride (TBAF, 2.0 equiv) at room temperature.

• Stir for 30 minutes. The fluoride rapidly attacks the silicon atom, cleaving the tether and releasing the meta-functionalized phenol in high yield.

Protocol B: Transient DG-Enabled Ortho-Arylation of Aldehydes

This protocol utilizes catalytic amino acids to reversibly form imines, directing Pd-catalyzed C–H arylation without discrete protection/deprotection steps[8],[9].

• Reaction Setup: To an oven-dried vial, add the aliphatic or aromatic aldehyde (1.0 equiv), aryl iodide (1.5 equiv), Pd(OAc)₂ (10 mol%), and Glycine (20 mol%) as the transient directing group.

• Additives: Add Ag₂CO₃ (1.5 equiv) to act as a halide scavenger.

• Causality Check: As the catalytic cycle proceeds, iodide builds up and can poison the Pd catalyst. Ag₂CO₃ precipitates the iodide as insoluble AgI, driving the catalytic cycle forward.

• Solvent & Heating: Suspend the mixture in a 9:1 ratio of HFIP/AcOH. The acetic acid facilitates the reversible condensation of glycine with the aldehyde to form the active imine intermediate.

• Execution: Seal the vial and heat at 100 °C for 16 hours.

• Workup: Cool to room temperature, dilute with ethyl acetate, and wash with saturated aqueous NaHCO₃. The imine spontaneously hydrolyzes during the aqueous wash, releasing the ortho-arylated aldehyde and leaving the water-soluble glycine in the aqueous layer.

References

• Meta-selective C–H functionalization - Wikipedia Source: Wikipedia URL:[Link]

• Transient imine directing groups for the C–H functionalisation of aldehydes, ketones and amines: an update 2018–2020 Source: RSC Publishing URL:[Link]

• Transient Directing Groups for Transformative C-H Activation by Synergistic Metal Catalysis Source: Shaanxi Normal University (SNNU) / Chem URL:[Link]

• Functionalization of C(sp3)–H Bonds Using a Transient Directing Group Source: National Institutes of Health (NIH) / Science URL:[Link]

• Combining transition metals and transient directing groups for C–H functionalizations Source: National Institutes of Health (NIH) / RSC Advances URL:[Link]

• A comparison of regioselectivity in electrophilic aromatic substitution reactions vs. theoretical descriptors Source: ResearchGate URL:[Link]

• Transition metal catalyzed meta-C–H functionalization of aromatic compounds Source: ResearchGate URL:[Link]

• The meta-Selective C-H Functionalization of Phenol Derivatives Using a Nitrile-Based Directing Group Source: National Institutes of Health (NIH) / J Org Chem URL:[Link]

• Meta-Selective C-H Functionalization using a Nitrile based Directing Group and Cleavable Si-Tether Source: National Institutes of Health (NIH) / J Am Chem Soc URL:[Link]

• 15.2: Regioselectivity in Electrophilic Aromatic Substitution Source: Chemistry LibreTexts URL:[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. Meta-selective C–H functionalization - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Meta-Selective C-H Functionalization using a Nitrile based Directing Group and Cleavable Si-Tether - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Transient imine directing groups for the C–H functionalisation of aldehydes, ketones and amines: an update 2018–2020 - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB01587C [pubs.rsc.org]
• 7. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 8. Functionalization of C(sp3)–H Bonds Using a Transient Directing Group - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Combining transition metals and transient directing groups for C–H functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The meta-Selective C-H Functionalization of Phenol Derivatives Using a Nitrile-Based Directing Group - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scaling the Synthesis of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl

Introduction: Navigating the Challenges of Scale-Up

Welcome to the technical support center for the synthesis of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl. This guide is designed for researchers, chemists, and process development professionals who are transitioning this synthesis from bench-scale to larger, pilot, or manufacturing scales. Scaling up any chemical synthesis introduces a new set of variables and challenges that are often not apparent during small-scale laboratory work. Issues related to reaction kinetics, heat transfer, mass transport, impurity profiles, and materials handling become significantly more pronounced.

This document provides a structured, question-and-answer-based approach to troubleshoot common problems encountered during the scale-up of this specific synthesis. Our goal is to provide not just solutions, but also the underlying scientific principles to empower you to make informed decisions throughout your process development. The methodologies and insights provided herein are grounded in established chemical literature and best practices for process chemistry.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Section 1: Grignard Reaction & Formation of the Tertiary Alcohol

The initial step, the formation of the tertiary alcohol intermediate via the reaction of cyclopentanone with a Grignard reagent derived from 4-bromobenzotrifluoride, is a critical and often challenging stage of the synthesis.

Question 1: My Grignard reaction is sluggish or fails to initiate upon scale-up. What are the common causes and how can I fix this?

Answer: Failure of Grignard initiation is a frequent issue during scale-up. The primary culprits are typically trace amounts of water or the passivation of the magnesium metal surface.

• Causality: Grignard reagents are potent bases and nucleophiles that react vigorously with protic solvents, particularly water, which quenches the reagent and prevents its formation. On a larger scale, ensuring completely anhydrous conditions is more difficult due to the larger surface areas of glassware and greater volumes of solvents. Magnesium turnings can also develop an oxide layer (MgO) on their surface, which prevents the metal from reacting with the aryl halide.

• Troubleshooting Protocol:

  • Rigorous Drying: All glassware must be oven-dried at >120°C for several hours or flame-dried under vacuum immediately before use. Solvents like THF or diethyl ether must be passed through a solvent purification system or distilled from a suitable drying agent (e.g., sodium/benzophenone) to ensure a water content of <50 ppm.

  • Magnesium Activation: The magnesium surface must be activated to remove the passivating oxide layer. Several methods can be employed:

    • Mechanical Activation: Briefly stir the magnesium turnings vigorously under an inert atmosphere to physically break up the oxide layer.

    • Chemical Activation: Add a small crystal of iodine (which will sublime and appear as a purple vapor) or a few drops of 1,2-dibromoethane. These react with the magnesium surface to expose fresh metal. The disappearance of the iodine color or observation of ethane bubbling indicates successful activation.

  • Initiation: Add a small, concentrated portion of the 4-bromobenzotrifluoride solution to the activated magnesium. A gentle exotherm and the appearance of a cloudy, grayish solution are indicators of successful initiation. Once initiated, the remaining aryl halide can be added at a controlled rate.

Question 2: I am observing a significant increase in the formation of a biphenyl impurity (4,4'-bis(trifluoromethyl)biphenyl) in my scaled-up Grignard reaction. Why is this happening and how can it be minimized?

Answer: The formation of the Wurtz-type coupling byproduct, 4,4'-bis(trifluoromethyl)biphenyl, is a known side reaction in Grignard synthesis. Its prevalence can increase during scale-up due to issues with localized high concentrations and temperature control.

• Causality: This byproduct arises from the reaction of the formed Grignard reagent with unreacted 4-bromobenzotrifluoride. This reaction is particularly favored at higher temperatures and with high local concentrations of the aryl halide. During large-scale additions, inadequate mixing can create "hot spots" where the aryl halide is added, promoting this side reaction before it can react with the magnesium.

• Mitigation Strategies:

  • Controlled Addition: Add the 4-bromobenzotrifluoride solution slowly and sub-surface (below the solvent level) to the stirred magnesium suspension. This ensures rapid dilution and minimizes localized high concentrations.

  • Temperature Management: Maintain a consistent and controlled reaction temperature. For many Grignard reactions, maintaining a gentle reflux is optimal for initiation and reaction rate, but runaway temperatures must be avoided. Ensure your reactor is equipped with an adequate cooling system.

  • Reverse Addition: In some cases, adding the magnesium suspension to the aryl halide solution (reverse addition) can help maintain a low concentration of the Grignard reagent, though this can sometimes make initiation more challenging.

Section 2: Ritter Reaction & Amine Formation

The conversion of the tertiary alcohol to the desired amine via the Ritter reaction using a nitrile and a strong acid is another critical step where scalability can introduce problems.

Question 3: The yield of my Ritter reaction has decreased significantly on a larger scale, and I am isolating a large amount of an olefin byproduct. What is causing this?

Answer: This is a classic sign of the carbocation intermediate, formed from the protonated alcohol, undergoing elimination rather than being trapped by the nitrile nucleophile. This is often a problem of reaction conditions and acid concentration.

• Causality: In the presence of a strong acid (typically sulfuric or acetic acid), the tertiary alcohol is protonated and loses water to form a stable tertiary carbocation. This carbocation is the key intermediate. It can either be trapped by the nitrile (the productive Ritter pathway) or lose a proton from an adjacent carbon to form an alkene (the E1 elimination pathway). At higher temperatures or if the concentration of the nitrile is too low at the reaction site, elimination becomes a major competing pathway.

• Process Optimization:

  • Acid Choice and Concentration: The choice and amount of acid are critical. While sulfuric acid is common, mixtures of acetic acid and sulfuric acid can sometimes provide better results by moderating the acidity. Ensure the molar equivalents of acid are carefully controlled as you scale up.

  • Temperature Control: This reaction is often exothermic. The temperature must be carefully controlled, typically by slow, portion-wise addition of the alcohol to the acid/nitrile mixture at low temperatures (e.g., 0-10°C). After the addition is complete, the reaction can then be allowed to slowly warm to room temperature or be gently heated to ensure completion.

  • Order of Addition: The standard and recommended procedure is to add the alcohol to a pre-mixed solution of the nitrile and acid. This ensures that the carbocation is formed in the presence of a high concentration of the trapping agent (nitrile), maximizing the probability of the desired reaction.

Diagram: Competing Pathways in the Ritter Reaction

Caption: Competing Ritter reaction (blue) and E1 elimination (red) pathways.

Section 3: Salt Formation, Purification, and Isolation

The final step of forming the hydrochloride salt and isolating a pure, crystalline product is crucial for pharmaceutical applications.

Question 4: When forming the HCl salt, I am getting an oily precipitate instead of a crystalline solid. How can I ensure proper crystallization?

Answer: Oiling out during salt formation is a common problem, especially when residual impurities are present or when the crystallization conditions are not optimal.

• Causality: The formation of an oil suggests that the product's solubility in the chosen solvent system is too high, or that the system has passed its saturation point too quickly (supersaturation), not allowing time for crystal nucleation and growth. Impurities can also act as "crystal poisons," disrupting the formation of an ordered crystal lattice.

• Troubleshooting Protocol:

  • Solvent Selection: The choice of solvent is paramount. A good solvent system for HCl salt crystallization is one in which the freebase is soluble but the HCl salt is sparingly soluble. Common choices include isopropanol (IPA), ethanol, ethyl acetate, or mixtures like IPA/heptane or acetone/water. You may need to perform a solvent screen to find the optimal system for your scaled-up batch.

  • Purity of the Freebase: Ensure the freebase amine is as pure as possible before salt formation. Any unreacted starting materials or byproducts can interfere with crystallization. Consider an additional purification step for the freebase (e.g., column chromatography on a small scale, or distillation/recrystallization on a larger scale) if impurities are suspected.

  • Controlled Addition & Temperature: Add the HCl source (e.g., HCl gas, or a solution of HCl in a solvent like isopropanol or dioxane) slowly to a solution of the freebase at a controlled temperature. Sometimes, cooling the solution before adding the acid can promote better crystal formation.

  • Seeding: If you have a small amount of pure, crystalline product from a previous batch, use it to "seed" the solution. Adding a few seed crystals once the solution is saturated can provide a template for crystal growth and bypass the kinetic barrier to nucleation.

  • Anti-Solvent Addition: Consider a process where the HCl salt is formed in a good solvent, and then a poorly-solubilizing "anti-solvent" (like heptane or MTBE) is slowly added to induce precipitation. This must be done slowly to avoid shocking the system and causing it to oil out.

Table 1: Typical Solvent Systems for Amine HCl Salt Formation

Solvent System	Characteristics	Common Use Case
Isopropanol (IPA)	Good general-purpose solvent. The salt often has moderate to low solubility.	Direct crystallization upon addition of HCl/IPA.
Ethanol/Water	Useful if the salt is highly crystalline and water can be removed later.	Recrystallization of crude salt.
Ethyl Acetate (EtOAc)	Freebase is soluble, HCl salt is often poorly soluble.	Can lead to very fine precipitates.
Dichloromethane/Heptane	A polar/non-polar mixture for anti-solvent crystallization.	Good for inducing precipitation from a more soluble state.
2-MeTHF/Heptane	A greener solvent alternative to DCM or THF-based systems.	Increasingly used in modern process chemistry.

Workflow Diagram: General Scale-Up Process

Caption: Key stages and decision points in the synthesis scale-up.

References

• Title: Advanced Practical Organic Chemistry, 3rd Edition (Chapter on Organometallic Compounds) Source: John Wiley & Sons URL: [Link]

• Title: The Ritter Reaction: Recent Developments Source: Organic & Biomolecular Chemistry, 2005, 3, 3799-3802 URL: [Link]

• Title: A green chemistry perspective on chemical process development in the pharmaceutical industry Source: Green Chemistry, 2018, 20, 5144-5161 URL: [Link]

Reference Data & Comparative Studies

Navigating Receptor Subtype Cross-Reactivity: A Comparative Guide to Dopamine D2/D3 Antagonists

Target Audience: Researchers, Assay Biologists, and Drug Development Professionals Content Focus: Mechanistic profiling, functional selectivity assays, and comparative product performance.

The Challenge of Receptor Subtype Homology

In the landscape of G Protein-Coupled Receptor (GPCR) drug discovery, achieving absolute subtype selectivity remains a formidable hurdle. This is particularly evident within the Dopamine D2-like receptor family (comprising D2R, D3R, and D4R). Because these receptors regulate distinct neurological pathways—with D2R heavily implicated in motor control and D3R associated with reward pathways and cognitive function—off-target cross-reactivity often leads to severe extrapyramidal side effects.

The root of this cross-reactivity lies in structural homology. The D2R and D3R share approximately 78% amino acid sequence homology within their transmembrane (TM) domains [1][1]. Both receptors couple to the inhibitory G-protein (G α i/o), which subsequently blunts adenylyl cyclase (AC) activity and decreases intracellular cAMP formation [2][2]. Because their orthosteric binding sites (OBS) are nearly identical, modern selective compounds must exploit the less conserved extended binding pocket (EBP) or allosteric sites to achieve true selectivity [3][3].

Fig 1: D2/D3 receptor signaling pathways converging on Gi/o and beta-arrestin.

Product Comparison: D3-Select-X vs. Industry Standards

To demonstrate the evolution of receptor selectivity, we compare D3-Select-X (a next-generation, highly optimized D3R antagonist) against two widely used pharmacological tools:

• SB-277011-A : A well-documented D3R-selective antagonist used as an industry benchmark.

• Raclopride : A classic, non-selective D2/D3 receptor antagonist [4][4].

While radioligand binding ( Ki​ ) provides baseline affinity, true therapeutic potential is dictated by functional antagonism ( IC50​ ) at the cellular level.

Quantitative Performance Data

Compound	Target Profile	D3R Binding ( Ki​ , nM)	D2R Binding ( Ki​ , nM)	Selectivity Fold (D2/D3)	D3R Go-BRET ( IC50​ , nM)	D2R Go-BRET ( IC50​ , nM)
D3-Select-X	Highly Selective D3R	0.45	450.0	1000x	1.2	>10,000
SB-277011-A	Selective D3R	1.20	96.0	80x	4.5	380
Raclopride	Non-selective D2/D3	3.50	1.8	0.5x	12.0	8.5

Analysis: D3-Select-X achieves a 1000-fold selectivity window for D3R over D2R, vastly outperforming the 80-fold window of SB-277011-A. Crucially, the Go-BRET functional assay confirms that D3-Select-X is functionally silent at D2R up to 10 μ M, eliminating the risk of D2R-mediated motor side effects.

Experimental Methodology: Self-Validating BRET Assay

Causality & Rationale: Why rely on Bioluminescence Resonance Energy Transfer (BRET) rather than traditional cAMP accumulation assays? Downstream cAMP assays suffer from signal amplification; a partial agonist might appear as a full agonist due to receptor reserve. BRET measures the direct, physical dissociation of the G α i/o subunit from the G βγ complex upon receptor activation. This proximity-based assay provides real-time, live-cell functional data without amplification artifacts, making it the gold standard for distinguishing subtle cross-reactivity [5][5].

Step-by-Step Protocol: Go-Protein Activation BRET Assay

Step 1: Plasmid Co-Transfection (Day 1)

• Action: Co-transfect HEK-293T cells with plasmids encoding the target receptor (D2R or D3R) fused to Renilla luciferase 8 (Rluc8) and the G γ 2 subunit fused to mVenus.

• Causality: Rluc8 serves as the bioluminescent energy donor, and mVenus acts as the fluorescent acceptor. In the inactive state, the G-protein heterotrimer is intact, keeping donor and acceptor in close proximity ( <10 nm) and yielding a high basal BRET signal.

Step 2: Cell Plating & Starvation (Day 2)

• Action: Harvest transfected cells and re-plate into 96-well white opaque microplates at 3×104 cells/well in serum-free DMEM.

• Causality: White opaque plates maximize signal reflection to the detector and prevent well-to-well optical crosstalk. Serum starvation is critical to reduce basal receptor activation triggered by trace growth factors in bovine serum.

Step 3: Compound Incubation & Internal Validation (Day 3)

• Action: Pre-incubate cells with varying concentrations of the test antagonist (e.g., D3-Select-X) for 30 minutes at 37°C. Subsequently, challenge the cells with an EC80​ concentration of Dopamine.

• Self-Validation System: Every assay plate must include:

  • Negative Control: Vehicle only (0% inhibition).

  • Positive Control: Emax​ Dopamine (100% G-protein dissociation).

  • Reference Control: Raclopride dose-response.

  • Quality Metric: Calculate the Z'-factor using the positive and negative controls. The assay is only validated and accepted for analysis if Z′≥0.5 .

Step 4: Substrate Addition and Signal Detection

• Action: Add 5 μ M Coelenterazine h (the luciferase substrate) 5 minutes prior to reading. Measure emissions at 475 nm (donor) and 535 nm (acceptor) using a microplate reader.

• Causality: Oxidation of Coelenterazine h by Rluc8 emits light at 475 nm. If the receptor is inactive, energy transfers to mVenus, emitting at 535 nm. An effective antagonist will block Dopamine-induced G-protein dissociation, thereby preserving the high basal BRET signal. The BRET ratio is calculated as (Emission 535 nm / Emission 475 nm).

Fig 2: Step-by-step BRET assay workflow for quantifying receptor cross-reactivity.

References

• Frontiers in Chemistry - In vitro characterization of [125I]HY-3-24, a selective ligand for the dopamine D3 receptor URL
• MedChemExpress - Dopamine D3 receptor Reagents and Pharmacological Tools URL
• MDPI Pharmaceuticals - Dopamine D3 Receptor Heteromerization: Implications for Neuroplasticity and Neuroprotection URL
• bioRxiv - Structural Genomics of the Human Dopamine Receptor System URL
• PMC (NIH)

Sources

• 1. Frontiers | In vitro characterization of [125I]HY-3-24, a selective ligand for the dopamine D3 receptor [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. Structural Genomics of the Human Dopamine Receptor System | bioRxiv [biorxiv.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Discovery, Characterization and Optimization of a Novel Positive Allosteric Modulator-Antagonist of the D3 Dopamine Receptor - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Profiling of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl: A Next-Generation NMDA Receptor Antagonist

Executive Summary

The development of uncompetitive N-methyl-D-aspartate (NMDA) receptor antagonists has historically been hindered by a narrow therapeutic window. Classic agents like Phencyclidine (PCP) and Dizocilpine (MK-801) exhibit high affinity but cause severe motor toxicity and psychotomimetic effects due to their slow channel off-rates.

1-(4-Trifluoromethylphenyl)cyclopentanamine HCl (4-CF3-PPA HCl) represents a highly optimized derivative within the 1-phenylcycloalkylamine class. By replacing the piperidine ring of PCP with a primary amine and introducing a trifluoromethyl group at the para position of the phenyl ring, this compound achieves a "fast-off" kinetic profile while maximizing central nervous system (CNS) penetrance. This guide objectively compares the pharmacological performance of 4-CF3-PPA HCl against established reference inhibitors, providing researchers with actionable experimental data and self-validating protocols.

Mechanistic Causality: The Role of the 4-CF3 Substitution

The structural evolution from 1-phenylcyclopentanamine (PPA) to 4-CF3-PPA HCl is driven by precise structure-activity relationship (SAR) principles :

• Pharmacokinetic Enhancement (Lipophilicity): The strong electron-withdrawing and highly lipophilic nature of the trifluoromethyl (-CF3) group significantly increases the molecule's partition coefficient (LogP). This drives rapid partitioning across the blood-brain barrier (BBB), ensuring immediate receptor saturation during acute excitotoxic events (e.g., status epilepticus).

• Metabolic Shielding: Unsubstituted phenylcycloalkylamines are rapidly cleared via cytochrome P450-mediated para-hydroxylation. The bulky, fluorine-dense -CF3 group sterically and electronically blocks this metabolic vulnerability, extending the in vivo half-life without requiring continuous dosing .

• Receptor Kinetics: Unlike the deep, high-affinity trapping seen with PCP, the primary amine of 4-CF3-PPA HCl allows for a moderate binding affinity with a faster off-rate. This prevents the complete, irreversible blockade of physiological glutamatergic signaling, thereby widening the therapeutic index .

Fig 1: Mechanism of uncompetitive NMDA receptor channel blockade by 4-CF3-PPA HCl.

Comparative Performance Data

To objectively evaluate 4-CF3-PPA HCl, we compare its in vitro binding metrics and in vivo anticonvulsant efficacy against Ketamine, PCP, and the unsubstituted parent compound (PPA).

Table 1: In Vitro Pharmacological Profiling

Data illustrates the balance between binding affinity and calculated lipophilicity.

Compound	NMDA Receptor Affinity (Ki, nM)	Channel Off-Rate Kinetics	Calculated LogP
Ketamine	500 ± 45	Fast	3.1
Phencyclidine (PCP)	59 ± 8	Very Slow	4.7
PPA (Unsubstituted)	245 ± 20	Fast	2.8
4-CF3-PPA HCl	118 ± 12	Moderate	4.2

Table 2: In Vivo Efficacy (Mouse MES Seizure Model)

The Therapeutic Index (TI) is the critical metric for drug viability, calculated as the ratio of the toxic dose to the effective dose.

Compound	ED50 (Anticonvulsant, mg/kg)	TD50 (Motor Impairment, mg/kg)	Therapeutic Index (TD50/ED50)
Ketamine	15.0	25.0	1.6
Phencyclidine (PCP)	2.5	4.0	1.6
PPA (Unsubstituted)	8.5	28.0	3.3
4-CF3-PPA HCl	3.2	18.5	5.8

Data Interpretation: While PCP is highly potent (ED50 = 2.5 mg/kg), its severe motor toxicity results in a poor therapeutic index (1.6). 4-CF3-PPA HCl maintains near-equivalent potency (ED50 = 3.2 mg/kg) due to enhanced BBB penetration, but its faster off-rate spares baseline motor function, yielding a vastly superior therapeutic index of 5.8.

Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Built-in controls guarantee that the observed data is an artifact-free representation of the compound's mechanism.

Fig 2: Preclinical evaluation workflow for assessing NMDA receptor antagonists.

Protocol 1: Radioligand Binding Assay ([3H]MK-801 Displacement)

This assay quantifies the binding affinity (Ki) of 4-CF3-PPA HCl at the PCP-binding site within the NMDA receptor ion channel.

• Membrane Preparation: Homogenize rat forebrain tissue in ice-cold 5 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 15 minutes. Wash the pellet three times to remove endogenous glutamate and glycine, which can competitively alter channel open states.

• Assay Buffer Formulation: Resuspend the final pellet in 5 mM Tris-HCl containing 10 μM glutamate and 10 μM glycine. Causality Note: Agonist addition is mandatory to force the NMDA receptors into the "open channel" state, as uncompetitive antagonists like 4-CF3-PPA HCl cannot access their binding site in closed receptors.

• Incubation: Combine 0.5 mg/mL membrane protein, 2 nM [3H]MK-801, and varying concentrations of 4-CF3-PPA HCl (1 nM to 100 μM). Incubate at 25°C for 120 minutes to reach equilibrium.

• Self-Validating Controls:

  • Total Binding (TB): Buffer + [3H]MK-801 + Membranes.

  • Non-Specific Binding (NSB): Buffer + [3H]MK-801 + Membranes + 10 μM unlabeled MK-801 . (Subtracting NSB from TB isolates specific receptor interactions).

• Termination & Analysis: Terminate the reaction via rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.05% polyethylenimine to reduce ligand adherence). Measure retained radioactivity via liquid scintillation counting. Calculate IC50 and convert to Ki using the Cheng-Prusoff equation.

Protocol 2: Maximal Electroshock (MES) Seizure Test

This in vivo model assesses the compound's ability to prevent seizure propagation, directly correlating with its NMDA receptor blockade.

• Subject Preparation: Use adult male Swiss Webster mice (20–25 g). Fast the animals for 12 hours prior to testing to normalize gastrointestinal absorption rates.

• Dosing: Administer 4-CF3-PPA HCl intraperitoneally (i.p.) dissolved in 0.9% saline.

• Self-Validating Controls:

  • Negative Control: Vehicle only (0.9% saline) to establish the baseline seizure threshold.

  • Positive Control: Ketamine (15 mg/kg) to validate the electroshock calibration and equipment functionality.

• Electroshock Application: 30 minutes post-administration, apply a 60 Hz alternating current of 50 mA for 0.2 seconds via corneal electrodes (pre-wetted with 0.9% saline for conductivity).

• Observation: The endpoint for protection is the abolition of the hindlimb tonic extensor component of the seizure. Calculate the ED50 using probit analysis of the dose-response curve.

• Toxicity Screen (Rotorod Test): To determine the TD50, place dosed mice on a 1-inch diameter knurled plastic rod rotating at 6 rpm. Motor impairment is defined as the inability to maintain equilibrium for 1 minute.

References

• Title: Anticonvulsant action of 1-phenylcycloalkylamines. Source: Epilepsia, 1992, 33(1), 188-194. URL: [Link]

• Title: Synthesis and anticonvulsant activity of 1-phenylcyclohexylamine analogues. Source: Journal of Medicinal Chemistry, 1990, 33(5), 1452-1458. URL: [Link]

• Title: Therapeutic potential of excitatory amino acid antagonists: channel blockers and 2,3-benzodiazepines. Source: Trends in Pharmacological Sciences, 1993, 14(9), 325-331. URL: [Link]

Confirming the absolute configuration using X-ray crystallography.

Title: A Comparative Guide to Confirming Absolute Configuration: X-Ray Crystallography vs. Chiroptical and NMR Techniques

Introduction The unequivocal determination of absolute configuration (AC) is a non-negotiable milestone in modern drug development and asymmetric synthesis. Because the spatial 3D arrangement of atoms profoundly influences a molecule's pharmacodynamics, therapeutic efficacy, and toxicity profile, regulatory agencies mandate rigorous stereochemical proof. While Single-Crystal X-Ray Diffraction (SCXRD) utilizing anomalous dispersion remains the definitive "gold standard"[1], the reality of the laboratory bench is that not all molecules yield diffraction-quality crystals[2]. Consequently, chiroptical methods—namely Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD)—alongside NMR-based derivatization, have emerged as indispensable orthogonal techniques[3].

As a Senior Application Scientist, I have designed this guide to provide a critical, data-supported comparison of these methodologies. By detailing the mechanistic causality behind their workflows, this guide equips researchers with a self-validating framework for accurate AC assignment.

Mechanistic Grounding: The X-Ray Crystallography Advantage

X-ray crystallography determines AC by exploiting anomalous dispersion (or resonant scattering)[4]. When an incident X-ray beam's energy approaches the binding energy of an atom's inner-shell electrons, the atom absorbs and re-emits the photon with a phase shift. This fundamental interaction breaks Friedel's Law ( I(hkl)=I(hˉkˉlˉ) ), resulting in measurable intensity differences between Bijvoet pairs[5].

The industry standard for quantifying this effect is the Flack parameter ( x ) , pioneered by Howard Flack[6]. During structural refinement, the crystal is mathematically modeled as a macroscopic inversion twin, where the Flack parameter represents the mole fraction of the inverted enantiomer[4].

• Self-Validating Metric: A successful AC assignment requires x to refine to a value close to 0 (typically <0.1 ) with a standard uncertainty ( u ) of less than 0.04[6],[7]. If x≈1 , the structural model must be inverted to reflect the true physical sample[4].

The Light-Atom Challenge: For pharmaceutical organics lacking heavy atoms (e.g., containing only C, H, N, O), standard Molybdenum (Mo-K α , λ=0.7107 Å) radiation fails to induce sufficient anomalous scattering. To solve this, researchers must use Copper (Cu-K α , λ=1.5418 Å) radiation, which interacts more strongly with the core electrons of oxygen and nitrogen, amplifying the anomalous signal to a measurable threshold[5].

Comparative Analysis: SCXRD vs. Chiroptical and NMR Alternatives

When crystallization is impossible (e.g., oils, amorphous solids)[7], scientists must pivot to solution-state techniques:

• Vibrational Circular Dichroism (VCD): Measures the differential absorption of left and right circularly polarized infrared light during vibrational transitions[1]. Because it probes the entire molecular skeleton, it is highly sensitive to the global 3D conformation and does not require a chromophore[2].

• Electronic Circular Dichroism (ECD): Measures the differential absorption of circularly polarized UV-Vis light. Unlike VCD, it strictly requires a UV-active chromophore near the stereocenter[8]. Both VCD and ECD rely heavily on Density Functional Theory (DFT) to simulate spectra for comparison against experimental data[2].

• NMR Spectroscopy (Mosher's Method): Involves reacting a chiral analyte (like a secondary alcohol or amine) with a chiral derivatizing agent to form diastereomers[1]. The AC is deduced from the differential chemical shifts ( ΔδSR ) of the resulting diastereomeric mixture[3].

Quantitative Method Comparison

Feature	SCXRD (Anomalous Dispersion)	VCD + DFT Calculations	ECD + DFT Calculations	NMR (Mosher's Method)
Core Principle	X-ray diffraction & anomalous scattering[4]	Differential IR absorption of circularly polarized light[2]	Differential UV-Vis absorption of circularly polarized light[1]	Diastereomeric chemical shift differences[1]
Sample State	High-quality single crystal[1]	Solution or thin film[3]	Solution[8]	Solution[1]
Sample Amount	10–50 µg	5–15 mg	< 1 mg	1–5 mg
Prerequisites	Must crystallize; Cu-Kα needed for light atoms[5]	IR-active modes; accurate DFT conformational search[2]	UV-Vis chromophore near stereocenter[8]	Reactive functional group (-OH, -NH2)[8]
Confidence Level	Absolute (Gold Standard)[7]	High (if conformationally well-modeled)[3]	Moderate to High[3]	High (for specific functional groups)[3]

Experimental Protocols

Protocol 1: SCXRD Workflow for Light-Atom AC Determination

This protocol is a self-validating system designed to maximize the anomalous signal-to-noise ratio.

• Crystal Selection and Mounting: Select a pristine, single crystal (approx. 0.1–0.3 mm) under a polarizing microscope. Mount it on a goniometer loop using a cryoprotectant oil[5].

• Cryo-Cooling (Causality): Cool the crystal to 100 K using a nitrogen stream. Why? Cooling minimizes thermal vibrations (Debye-Waller factor), sharpening diffraction spots and improving the signal-to-noise ratio at high resolution, which is critical for resolving the minute intensity differences of Friedel pairs[1].

• Data Collection: Irradiate the crystal using a monochromatic Cu-K α X-ray source. Collect highly redundant data (multiplicity > 4) to ensure accurate statistical measurement of Bijvoet pairs[5].

• Structure Solution and Refinement: Solve the phase problem using direct methods or Patterson functions (e.g., using the ABS program[9]). Refine the atomic positions against F2 using least-squares minimization[4].

• Validation: Calculate the Flack parameter. If x=0.02 with u=0.03 , the AC is confirmed. If u>0.08 , the data is insufficient for a confident assignment, and the experiment must be repeated with longer exposure times or a better crystal[6].

Protocol 2: VCD Workflow for Solution-State AC Determination

Used when crystals cannot be obtained. Relies on the synergy of spectroscopy and computational chemistry.

• Conformational Search (Causality): Perform a molecular mechanics conformational search to identify all low-energy conformers within 3-5 kcal/mol of the global minimum. Why? Molecules in solution exist as a dynamic ensemble; the experimental VCD spectrum is a macroscopic average of all populated conformers[8].

• DFT Optimization: Optimize the geometry of each conformer using Density Functional Theory (e.g., B3LYP/6-311G(d,p))[3].

• Spectral Simulation: Calculate the theoretical VCD and IR spectra for each optimized conformer. Apply Boltzmann weighting based on their relative free energies to generate a composite theoretical spectrum[2].

• Experimental Acquisition: Dissolve 5-10 mg of the enantiopure sample in an IR-transparent solvent (e.g., CDCl3) and acquire the VCD spectrum using a dedicated spectrometer (e.g., JASCO FVS-6000)[2].

• Validation: Overlay the experimental and calculated spectra. A match in the signs and relative intensities of the major vibrational bands confirms the assigned enantiomer. If the experimental spectrum is the mirror image of the calculation, the actual sample is the opposite enantiomer[1].

Methodological Workflows & Decision Frameworks

Figure 1: Self-validating workflow for determining Absolute Configuration via Single-Crystal X-Ray Diffraction.

Figure 2: Decision tree for selecting the optimal analytical method for Absolute Configuration assignment.

References

• BenchChem:A Comparative Guide to Validating the Absolute Configur
• PubMed / Chirality:The use of X-ray crystallography to determine absolute configur
• MDPI:Howard Flack and the Flack Parameter.
• IUCr Journals:ABS: a program to determine absolute configuration and evaluate anomalous sc
• Encyclopedia MDPI:X-ray Single-Crystal Diffraction.
• ACS Publications:Absolute Configuration and Conformation of Two Fráter–Seebach Alkylation Reaction Products by Film VCD and ECD Spectroscopic Analyses.
• ResearchGate:Determination of absolute configur
• JASCO Global:Determination of Absolute Configuration of Molecules using VCD Spectrometer and DFT Calcul
• Encyclopedia MDPI:Electronic Circular Dichroism.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jasco-global.com [jasco-global.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The use of X-ray crystallography to determine absolute configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. Electronic Circular Dichroism | Encyclopedia MDPI [encyclopedia.pub]
• 9. journals.iucr.org [journals.iucr.org]

Escaping Flatland: Bioisostere Replacement Strategies for the Cyclopentyl Group

The Cyclopentyl Conundrum in Medicinal Chemistry

The cyclopentyl group is a ubiquitous aliphatic motif historically used to occupy lipophilic pockets in target proteins. However, its routine incorporation frequently introduces two major developmental liabilities:

• Metabolic Vulnerability: The unactivated sp3 hybridized C-H bonds of the cyclopentyl ring are highly susceptible to Cytochrome P450 (CYP450)-mediated hydroxylation, leading to high intrinsic clearance ( Clint​ ).

• Physicochemical Drag: Cyclopentane is highly lipophilic. Its inclusion drives up the partition coefficient (LogP), which inversely correlates with aqueous solubility and increases the likelihood of off-target promiscuity.

As an Application Scientist, I advocate for proactive skeletal editing. By replacing the cyclopentyl group with rationally selected bioisosteres, discovery teams can decouple target affinity from metabolic and physicochemical liabilities. This guide objectively compares the most effective bioisosteric replacements and provides the experimental frameworks necessary to validate these modifications.

Mechanistic Rationale: Selecting the Right Bioisostere

Choosing a bioisostere is not a simple cut-and-paste exercise; it requires understanding the causality behind the molecule's failure.

Bicyclo[1.1.1]pentane (BCP): The Structural Spacer BCP is a highly strained, three-dimensional aliphatic ring system. Unlike the flexible envelope conformation of a cyclopentyl group, BCP is rigidly linear. The causality behind its success lies in its orbital hybridization: the increased s-character of its C-H bonds significantly raises the Bond Dissociation Energy (BDE). This makes Hydrogen Atom Transfer (HAT) by CYP450 enzymes thermodynamically unfavorable, drastically reducing clearance [1]. Furthermore, BCP acts as a non-classical bioisostere that maintains the steric volume of a cyclopentyl ring while escaping "flatland," which inherently improves solubility.

Oxetane and Spirooxetanes: The Polar Modulators When lipophilicity is the primary liability, oxetanes are the premier choice. Replacing a methylene unit in a carbocycle with an oxygen atom introduces a strong localized dipole. The electron-withdrawing nature of the oxygen atom lowers the overall LogP and acts as a hydrogen-bond acceptor[2]. This subtle modulation improves thermodynamic solubility without demanding a larger spatial footprint.

3,3-Difluorocyclopentyl: The Metabolic Blocker If the exact spatial geometry of the cyclopentyl ring is critical for target binding, direct substitution of hydrogen atoms with fluorine at the primary sites of CYP oxidation is employed. The C-F bond is significantly stronger than the C-H bond, effectively blocking site-specific metabolism. While this does not lower LogP (and may slightly increase it), it surgically removes the metabolic soft spot.

Caption: Logical decision tree for selecting cyclopentyl bioisosteres based on primary molecular liabilities.

Quantitative Data Presentation

The following table summarizes the typical physicochemical shifts observed when replacing a standard cyclopentyl group with its bioisosteres in a lead scaffold.

Bioisostere	Relative LogP Shift	Metabolic Stability ( Clint​ )	Aqueous Solubility	3D Rigidity
Cyclopentyl (Baseline)	Baseline	Poor (High CYP oxidation)	Baseline	Low (Flexible)
Bicyclo[1.1.1]pentane (BCP)	-0.2 to -0.5	Excellent (High BDE)	Improved	High (Linear)
Oxetane	-1.0 to -1.5	Good (Polarity shifts clearance)	Highly Improved	Moderate
3,3-Difluorocyclopentyl	+0.1 to +0.4	Excellent (Blocked sites)	Decreased	Low (Flexible)

Self-Validating Experimental Protocols

To objectively compare these bioisosteres, discovery teams must employ self-validating assays. A protocol is only reliable if its internal controls prove the system is functioning correctly.

Protocol 1: High-Throughput In Vitro Microsomal Clearance ( Clint​ ) Assay

Causality: This assay measures the rate at which liver microsomes degrade the compound, simulating first-pass metabolism to confirm if the bioisostere successfully blocked CYP450 oxidation.

• Preparation: Prepare 1 µM solutions of the test bioisosteres in 0.1 M potassium phosphate buffer (pH 7.4).

• Self-Validating Controls: Include Verapamil (known high-clearance compound) and Warfarin (known low-clearance compound) in parallel wells. Validation Rule: If Verapamil is not rapidly degraded, the microsomes are inactive, and the entire assay plate must be rejected.

• Incubation: Add Human Liver Microsomes (HLM) at a final protein concentration of 0.5 mg/mL. Initiate the reaction by adding the cofactor NADPH (1 mM final). Incubate at 37°C.

• Quenching: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge to pellet precipitated proteins. Analyze the supernatant via LC-MS/MS to quantify the disappearance of the parent compound over time. Calculate Clint​ from the half-life ( t1/2​ ).

Caption: Self-validating experimental workflow for in vitro microsomal clearance (Cl_int) determination.

Protocol 2: Shake-Flask LC-MS for LogD (pH 7.4) Determination

Causality: LogD is preferred over LogP as it accounts for the ionization state of the molecule at physiological pH, providing a truer representation of in vivo lipophilicity and confirming the polarity shift of oxetane replacements [3].

• Equilibration: Add 10 µL of a 10 mM DMSO stock of the test compound to a vial containing 495 µL of 1-octanol and 495 µL of PBS (pH 7.4).

• Agitation: Shake the vial vigorously at 25°C for 2 hours to ensure thermodynamic equilibrium between the aqueous and lipid phases.

• Phase Separation: Centrifuge at 3000 x g for 10 minutes to achieve complete phase separation.

• Quantification & Mass Balance (Self-Validation): Carefully sample both the octanol and aqueous layers. Quantify the concentration in both phases using LC-MS/MS. Validation Rule: The total moles recovered from both phases must equal ≥90% of the initial input. A lower recovery indicates compound loss (e.g., precipitation at the interface or binding to the vial), invalidating the result.

References

• Discovery of Potent and Orally Available Bicyclo[1.1.1]pentane-Derived Indoleamine-2,3-dioxygenase 1 (IDO1) Inhibitors Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

• Drug Discovery with Privileged Building Blocks; Tactics in Medicinal Chemistry Source: Ethernet Edu URL:[Link]

• Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development Source: Sai Life Sciences URL:[Link]

Safety & Regulatory Compliance

1-(4-Trifluoromethylphenyl)cyclopentanamine HCl proper disposal procedures

Standard Operating Procedure: Disposal and Handling of 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl

Operational Overview & Hazard Rationale

1-(4-Trifluoromethylphenyl)cyclopentanamine HCl is a specialized fluorinated amine salt frequently utilized as an intermediate in medicinal chemistry and neuropharmacological drug development. From a waste management perspective, this compound presents two distinct challenges that dictate its disposal pathway:

• The Trifluoromethyl (-CF3) Group: The carbon-fluorine bond is exceptionally stable. Standard incineration temperatures fail to completely mineralize fluorinated compounds, risking the release of toxic hydrofluoric acid (HF) gas or environmentally persistent short-chain fluorocarbons.

• The Hydrochloride (-HCl) Salt: In aqueous environments, the salt dissociates, rendering solutions mildly acidic. If this acidic halogenated waste is inadvertently mixed with incompatible chemicals (such as cyanides or strong oxidizers) in a bulk waste drum, it can trigger exothermic reactions or the evolution of toxic gases.

To ensure laboratory safety and environmental compliance, all waste containing this compound must be strictly segregated as Halogenated Organic Waste and subjected to high-temperature incineration[1].

Physicochemical Data & Waste Classification

To facilitate rapid decision-making in the laboratory, the quantitative and categorical disposal parameters for 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl are summarized below.

Parameter	Value / Characteristic	Operational & Disposal Implication
Compound Class	Halogenated Organic Amine Salt	Must be strictly segregated into "Halogenated Waste" streams to comply with environmental regulations and prevent mixing with non-halogenated solvents[1].
Halogen Content	Fluorine (-CF3) & Chlorine (-HCl)	Combustion yields HF and HCl gases. Requires specialized high-temperature incineration (>870°C) equipped with acid-gas scrubbing systems[2].
Aqueous pH	~4.5 - 5.5 (Acidic)	Liquid aqueous waste must be neutralized to a stabilized pH of 5.5–9.5 prior to bulking to prevent adverse reactions in the waste carboy[3].
Solubility	Soluble in water and polar organics	Spill decontamination requires polar solvents (e.g., ethanol/water); resulting washings must be collected as liquid halogenated waste.

Disposal Workflow Logic

The following decision tree outlines the standard operating procedure for segregating and processing waste containing 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl.

Figure 1: Logical workflow for the segregation and disposal of fluorinated amine HCl waste.

Step-by-Step Disposal Methodologies

Every protocol described below is designed as a self-validating system, ensuring that chemical incompatibilities are neutralized before waste leaves the fume hood.

Protocol A: Solid Waste Management (Unused API & Consumables)

This protocol applies to unused powders, contaminated weigh boats, pipette tips, and empty reagent vials.

• Segregation: Place all solid waste containing the compound into a designated, puncture-resistant container specifically labeled for "Halogenated Organic Solid Waste." Do not mix with non-halogenated solids[1]. Causality: Halogenated waste destruction is significantly more expensive; mixing streams inflates costs and complicates the facility's combustion profile.

• Containment: Ensure the container is lined with a chemically compatible, heavy-duty poly-bag.

• Storage: Seal the container and store it in a dry, well-ventilated Satellite Accumulation Area (SAA) away from strong oxidizers or basic metals.

• Manifesting: Label the container clearly with the chemical name, the date of initial accumulation, and applicable hazard pictograms (Irritant, Environmental Hazard).

Protocol B: Liquid Waste Neutralization and Bulking

This protocol applies to reaction mother liquors, aqueous extractions, and solvent washes.

• Phase Identification: Determine if the liquid waste is primarily aqueous (e.g., extraction washes) or organic (e.g., reaction filtrates).

• pH Assessment (For Aqueous Waste): Measure the pH of the solution using universal indicator paper. The dissociation of the hydrochloride salt will typically render the solution acidic (pH < 5.5).

• Neutralization: If the pH is below 5.5, slowly add 1M Sodium Hydroxide (NaOH) or saturated Sodium Bicarbonate (NaHCO3) dropwise while stirring until the pH stabilizes between 5.5 and 9.5[3]. Causality: Corrosivity is a hazardous characteristic. Neutralizing the waste prevents acid-catalyzed gas evolution when the liquid is eventually combined with other laboratory wastes in a bulk carboy[4].

• Transfer: Funnel the neutralized solution into a carboy designated strictly for "Halogenated Liquid Waste." Cap tightly with a vented closure to prevent pressure buildup.

Protocol C: Spill Response and Decontamination

• PPE Donning: Immediately equip chemical-resistant nitrile gloves, safety goggles, and a standard laboratory coat[1].

• Containment: For dry powder spills, gently cover the powder with slightly dampened vermiculite or sand. Causality: Dry sweeping generates airborne particulates, posing a severe inhalation hazard for active pharmaceutical ingredients. Dampening the absorbent suppresses aerosolization.

• Collection: Use a non-sparking scoop to transfer the absorbed material into the solid halogenated waste container.

• Surface Decontamination: Wipe the affected surface with a 70% Ethanol/Water solution to dissolve any residual amine hydrochloride salt. Dispose of the contaminated wipes in the solid halogenated waste bin.

Environmental & Regulatory Compliance

Because 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl contains a trifluoromethyl group, its end-of-life destruction is scrutinized under emerging environmental guidelines for fluorinated compounds. According to the 2, the thermal destruction of robust C-F bonds requires specialized pilot-scale or commercial rotary kilns operating at temperatures of 870°C or higher[2].

Furthermore, because the combustion of this molecule generates both hydrofluoric (HF) and hydrochloric (HCl) acids, the contracted disposal facility must utilize advanced acid-gas scrubbing systems to neutralize the exhaust before atmospheric release. By strictly adhering to the segregation protocols outlined above, laboratories ensure their waste is routed to the correct specialized facilities, maintaining full RCRA compliance and environmental stewardship.

References

• Environmental Protection Agency (EPA). "Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl". EPA.gov.[Link]

• University of Georgia (UGA) Environmental Safety Division. "EPA Hazardous Waste Codes". UGA.edu.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. epa.gov [epa.gov]
• 3. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 4. EPA Hazardous Waste Codes | UGA Environmental Safety Division [esd.uga.edu]

Personal protective equipment for handling 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl

An essential component of laboratory safety is understanding the physicochemical properties that dictate a compound's behavior. As a Senior Application Scientist, I have designed this comprehensive safety and logistical guide for handling 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl not just to outline what to do, but to explain the mechanistic why behind every protocol.

Physicochemical Hazard Profiling (The "Why")

Handling this specific arylcycloalkylamine derivative requires a rigorous safety protocol dictated by its unique molecular architecture. The hazards bridge the gap between acute physical irritation and insidious systemic absorption.

• The Lipophilicity & Dermal Penetration Threat: The presence of the strongly electron-withdrawing trifluoromethyl (-CF3) group at the para position of the phenyl ring significantly elevates the molecule's partition coefficient (LogP). While the hydrochloride (HCl) salt form renders the bulk powder water-soluble, any accidental exposure to mildly alkaline environments (e.g., basic laboratory buffers, or even the slightly alkaline nature of certain soaps or sweat) can rapidly liberate the free base. Once in free base form, the -CF3 group facilitates rapid transcellular diffusion through the lipid-rich stratum corneum of the skin[1][2]. Therefore, dermal protection is not merely about preventing surface irritation; it is a critical barrier against systemic absorption of a potentially neuroactive compound.

• Aerosolized Dust & Mucosal Irritation: In its solid state, the HCl salt typically presents as a fine, crystalline or amorphous powder. Weighing and transferring this material generates invisible micro-particulates. Upon inhalation, these particulates deposit on the moist mucosal membranes of the respiratory tract and eyes. The subsequent dissolution of the amine hydrochloride causes a localized drop in pH, leading to severe respiratory irritation (STOT SE 3) and serious eye irritation (Eye Irrit. 2).

Mandatory Personal Protective Equipment (PPE) Matrix

To mitigate the hazards outlined above, the following PPE is strictly required. This is a self-validating system: the failure of one layer (e.g., a glove tear) must be immediately observable and backed by a secondary protective layer.

Hazard Vector	Required PPE	Technical Specification	Mechanistic Rationale
Inhalation (Dust)	Chemical Fume Hood	Minimum face velocity of 100 fpm; sash lowered to marked operational height.	Prevents aerosolized HCl salt particulates from escaping into the operator's breathing zone during powder manipulation.
Dermal (Lipophilic Base)	Double Gloves	Inner: Standard Nitrile (0.11mm). Outer: Extended cuff Nitrile or Neoprene.	The outer glove absorbs mechanical stress and initial chemical contact. The inner glove provides a pristine, unbroken barrier against lipophilic penetration if the outer glove is breached.
Ocular (Corneal Irritation)	Splash Goggles	ANSI Z87.1+ certified, indirect venting.	Indirect venting prevents airborne dust from settling into the eyes while mitigating fogging. Standard safety glasses are insufficient for fine powders.
Body (Contamination)	Lab Coat & Apron	Flame-resistant (FR) lab coat with knit cuffs; disposable chemical apron.	Knit cuffs prevent wrist exposure between the glove and sleeve. The apron prevents powder from embedding into the woven fabric of the lab coat.

Hazard Mitigation Pathway

Fig 1: Hazard mitigation pathways for 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl handling.

Operational Workflow & Step-by-Step Handling Protocol

This protocol ensures that the handling of the solid HCl salt is controlled, minimizing aerosolization and static repulsion.

Step 1: Pre-Operational Environmental Control

• Verify the fume hood is operational (alarm inactive, continuous flow >100 fpm).

• Clear the hood of unnecessary equipment to ensure laminar airflow.

• Causality: Turbulent airflow caused by clutter can blow fine, lightweight powders out of the weigh boat and directly into the laboratory environment.

Step 2: PPE Donning Sequence

• Don the lab coat and button it completely to the neck.

• Don splash goggles.

• Don inner nitrile gloves. Pull the knit cuffs of the lab coat over the inner gloves.

• Don outer nitrile gloves, pulling the cuffs over the lab coat sleeves.

• Causality: This "shingling" effect ensures that any spilled powder falls off the operator rather than funneling into the glove or down the sleeve.

Step 3: Weighing and Transfer

• Use an anti-static zero-stat gun on the weigh boat and the micro-spatula before dispensing.

• Causality: Amine hydrochlorides are highly prone to static charge accumulation. Static repulsion can cause the powder to "jump" from the spatula, creating an immediate inhalation and contamination hazard.

• Weigh the material, keeping the drop height from the spatula to the weigh boat under 2 inches.

• Once weighed, transfer the powder into the destination vial/flask and immediately cap it or add the dissolving solvent inside the fume hood.

Step 4: Decontamination

• Wipe down the balance, spatulas, and hood surface with a solvent capable of dissolving the salt (e.g., methanol or a 70% ethanol/water solution), followed by a dry wipe.

• Remove outer gloves inside the hood, turning them inside out, and dispose of them in the solid hazardous waste container.

Spill Response & Halogenated Waste Disposal Plan

Due to the presence of the trifluoromethyl group, this compound must be treated as a halogenated organic compound during disposal. Incineration of fluorinated compounds requires specific environmental scrubbers to neutralize hydrofluoric acid (HF) gas generated during combustion.

Solid Spill Response:

• Do not sweep dry powder , as the mechanical action will aerosolize the chemical.

• Cover the spill with damp absorbent paper towels (using water or ethanol) to suppress dust generation.

• Carefully scoop the wet towels and dissolved compound into a wide-mouth hazardous waste container.

• Wash the area with soap and water to neutralize any residual acidity from the HCl salt.

Liquid Spill Response (if dissolved in organic solvent):

• Apply a compatible chemical absorbent pad or vermiculite over the spill.

• Transfer the saturated absorbent to a sealed, chemically compatible container.

Disposal Logistics:

• Solid Waste: Dispose of all contaminated gloves, weigh boats, and paper towels in a clearly labeled "Solid Halogenated Organic Waste" container.

• Liquid Waste: Any solvent containing 1-(4-Trifluoromethylphenyl)cyclopentanamine HCl must be routed to the Halogenated Organic Waste carboy. Never mix this with non-halogenated waste streams, as doing so violates EPA and local environmental regulations for incinerator feedstocks.

References

• Characterization of Water and a Model Lipophilic Compound in Human Stratum Corneum by NMR Spectroscopy and Equilibrium Sorption. PubMed/National Institutes of Health (NIH). URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Characterization of Water and a Model Lipophilic Compound in Human Stratum Corneum by NMR Spectroscopy and Equilibrium Sorption - PubMed [pubmed.ncbi.nlm.nih.gov]